2-(2-Methoxyethoxy)cyclopentan-1-amine

Core Science & Biosynthesis

Introduction: The Cyclopentanamine Scaffold in Medicinal Chemistry

An In-depth Technical Guide on 2-(2-Methoxyethoxy)cyclopentan-1-amine and its Analogs for Drug Discovery Professionals

The cyclopentane ring is a prevalent structural motif in a vast array of biologically active molecules, including natural products and synthetic pharmaceuticals.[1] Its conformational flexibility allows it to present appended functional groups in well-defined spatial orientations, making it an attractive scaffold for the design of ligands that can interact with high specificity and affinity with biological targets. The introduction of an amine functionality to this ring system, affording cyclopentanamine derivatives, opens up a rich design space for medicinal chemists. These compounds can serve as key intermediates in the synthesis of complex drugs or as pharmacophoric elements in their own right.[2]

This guide focuses on 2-(2-methoxyethoxy)cyclopentan-1-amine, a specific derivative that combines the cyclopentanamine core with a methoxyethoxy side chain. While specific data for this exact molecule is sparse in publicly available literature, this document will provide a comprehensive overview of its structural analogs, such as rel-(1R,3S)-3-(2-Methoxyethoxy)cyclopentan-1-amine (CAS Number: 2808310-23-6) and 2-methoxycyclopentan-1-amine (CAS Number: 954582-89-9), to infer its properties, synthesis, and potential applications.[3][4] The principles and methodologies discussed herein are broadly applicable to this class of compounds and are intended to provide researchers, scientists, and drug development professionals with a solid foundation for their work.

Physicochemical Properties and Structural Analysis

The physicochemical properties of a molecule are critical determinants of its pharmacokinetic and pharmacodynamic behavior. For 2-(2-methoxyethoxy)cyclopentan-1-amine and its analogs, the interplay between the lipophilic cyclopentyl ring, the polar amine group, and the flexible, hydrophilic methoxyethoxy side chain will govern properties such as solubility, permeability, and plasma protein binding.

Below is a table summarizing the computed physicochemical properties for two closely related analogs. These values provide a reasonable estimate of the expected properties for the title compound.

Property	rel-(1R,3S)-3-(2-Methoxyethoxy)cyclopentan-1-amine[3]	2-Methoxycyclopentan-1-amine[4]
CAS Number	2808310-23-6	954582-89-9
Molecular Formula	C₈H₁₇NO₂	C₆H₁₃NO
Molecular Weight	159.23 g/mol	115.17 g/mol
Topological Polar Surface Area (TPSA)	44.48 Ų	35.3 Ų
LogP	0.5292	0.1
Hydrogen Bond Donors	1	1
Hydrogen Bond Acceptors	3	2
Rotatable Bonds	4	1

The presence of the methoxyethoxy group in rel-(1R,3S)-3-(2-Methoxyethoxy)cyclopentan-1-amine increases its molecular weight, TPSA, and number of hydrogen bond acceptors and rotatable bonds compared to 2-methoxycyclopentan-1-amine. This is expected to enhance its aqueous solubility and polarity.

Structural and Stereochemical Considerations

2-(2-Methoxyethoxy)cyclopentan-1-amine possesses two stereocenters at the C1 and C2 positions of the cyclopentane ring. This gives rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The relative orientation of the amine and methoxyethoxy groups (cis or trans) will significantly influence the molecule's three-dimensional shape and, consequently, its biological activity. The synthesis of a single, desired stereoisomer is a key challenge and a critical aspect of its application in drug development.

Synthesis Strategies for 2-Substituted Cyclopentanamines

The synthesis of 2-substituted cyclopentanamines can be approached through several strategic disconnections. A common and versatile method is the reductive amination of a corresponding 2-substituted cyclopentanone. The control of stereochemistry during this process is paramount and can often be achieved through substrate control or the use of chiral reagents or catalysts.

Below is a plausible synthetic workflow for the preparation of 2-(2-methoxyethoxy)cyclopentan-1-amine, starting from cyclopentanone.

Caption: Plausible synthetic workflow for 2-(2-Methoxyethoxy)cyclopentan-1-amine.

Experimental Protocol: Synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-one (Hypothetical)

This protocol is based on general methods for the α-alkoxylation of ketones.

• Enolate Formation: To a solution of cyclopentanone (1.0 eq) in a suitable aprotic solvent (e.g., THF) at -78 °C under an inert atmosphere (e.g., argon), add a strong base such as lithium diisopropylamide (LDA) (1.1 eq) dropwise. Stir the mixture for 1 hour at -78 °C to ensure complete enolate formation. The rationale for using a strong, non-nucleophilic base at low temperature is to achieve rapid and quantitative deprotonation without competing side reactions.

• Oxidation: To the enolate solution, add a solution of an oxidizing agent such as a molybdenum peroxide reagent (e.g., MoOPH) (1.2 eq) in THF. The choice of oxidant is crucial for achieving high yields of the α-hydroxy ketone.

• Williamson Ether Synthesis: After quenching the reaction and workup to isolate the 2-hydroxycyclopentanone, dissolve it in a polar aprotic solvent like DMF. Add a base such as sodium hydride (1.2 eq) portion-wise at 0 °C, followed by the addition of 2-methoxyethyl chloride (1.1 eq). The reaction is then allowed to warm to room temperature and stirred until completion. This step introduces the methoxyethoxy side chain.

• Purification: The crude product is purified by column chromatography on silica gel to yield 2-(2-methoxyethoxy)cyclopentan-1-one.

Reductive Amination

The resulting ketone can then be subjected to reductive amination. This can be achieved using a variety of reagents, such as ammonia in the presence of a reducing agent like sodium cyanoborohydride or through catalytic hydrogenation. For asymmetric synthesis, a chiral amine or a chiral catalyst can be employed.

Spectroscopic Characterization

The structural elucidation of 2-(2-methoxyethoxy)cyclopentan-1-amine would rely on a combination of spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the cyclopentyl protons, the methoxy group (a singlet around 3.3-3.4 ppm), and the protons of the ethoxy bridge. The protons on the carbons bearing the amine and ether groups would appear as multiplets at a lower field due to the deshielding effect of the heteroatoms. The N-H protons of the primary amine would typically appear as a broad singlet, the chemical shift of which is concentration and solvent-dependent.[5][6]

• ¹³C NMR: The carbon NMR spectrum would show eight distinct signals corresponding to the eight carbon atoms in the molecule. The carbons attached to the nitrogen and oxygen atoms would be shifted downfield.

• IR Spectroscopy: The infrared spectrum would exhibit a characteristic N-H stretching absorption for the primary amine in the region of 3300-3500 cm⁻¹, typically as a pair of bands.[5][6] A strong C-O stretching band for the ether linkage would also be present around 1100 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. Characteristic fragmentation patterns for amines, such as α-cleavage, would also be observed.[6]

Applications in Drug Discovery and Development

The 2-substituted cyclopentanamine scaffold is a valuable building block in medicinal chemistry. For instance, derivatives of this scaffold are key intermediates in the synthesis of important drugs like Ticagrelor, a P2Y₁₂ platelet inhibitor.[2]

The introduction of a methoxyethoxy group can have several beneficial effects on the properties of a drug candidate:

• Improved Solubility: The ether oxygens can act as hydrogen bond acceptors, improving aqueous solubility.

• Metabolic Stability: The ether linkage is generally more stable to metabolic degradation than an ester or amide bond.

• Modulation of Lipophilicity: The methoxyethoxy group can fine-tune the overall lipophilicity of the molecule, which is a critical parameter for absorption, distribution, metabolism, and excretion (ADME) properties.

• Conformational Control: The flexible ether chain can adopt various conformations, potentially allowing for optimal interactions with a biological target.

Caption: Role of the 2-(2-methoxyethoxy)cyclopentan-1-amine scaffold in drug design.

The amine group of 2-(2-methoxyethoxy)cyclopentan-1-amine can serve as a handle for further chemical modifications, allowing for the introduction of a wide range of substituents to explore the structure-activity relationship (SAR) of a lead compound. The cyclopentane ring provides a rigid framework to position these substituents in a defined three-dimensional space. The potential for stereoisomers also allows for the exploration of stereospecific interactions with chiral biological targets like enzymes and receptors.

Safety and Handling

As a primary amine, 2-(2-methoxyethoxy)cyclopentan-1-amine should be handled with appropriate safety precautions. Primary amines are typically corrosive and can cause skin and eye irritation or burns. They can also be harmful if inhaled or swallowed. It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For specific handling and storage information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier. The compound should be stored in a tightly sealed container in a cool, dry place.[3]

Conclusion

References

• Diastereoselective Access to trans-2-Substituted Cyclopentylamines. Organic Letters. 2010. [Link]

• An uncommon multicomponent reaction involving nucleophilic heterocyclic carbenes: facile synthesis of fully substituted cyclopentanones. Organic Chemistry Frontiers. [Link]

• Enantioselective Construction of Functionalized Cyclopentanes by a Relay Ring-Closing Metathesis and Chiral Amine (Thio)urea-Promoted Michael Addition. Organic Chemistry Portal. [Link]

• Synthesis of substituted Cyclopentanones. ResearchGate. [Link]

• Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins. Europe PMC. [Link]

• Synthesis of cyclopentenones. Organic Chemistry Portal. [Link]

• The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives. SCIRP. [Link]

• Synthesis of substituted cyclopent‐2‐enimines. ResearchGate. [Link]

• Synthesis and cytotoxic activities of novel 4-methoxy-substituted and 5-methyl-substituted (3′S,4′S)-(-)-cis-khellactone derivatives that induce apoptosis via the intrinsic pathway. Dovepress. [Link]

• Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof.

• The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives. Scirp.org. [Link]

• Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. Europe PMC. [Link]

• Asymmetric Synthesis of Chiral Cyclopentanes Bearing an All-Carbon Quaternary Stereocenter by Zirconium-Catalyzed Double Carboalumination. PubMed. [Link]

• N-(2-(2-(2-methoxyethoxy)ethoxy)ethyl)ethanamine. PubChem. [Link]

• Asymmetric synthesis of multiple quaternary stereocentre-containing cyclopentyls by oxazolidinone-promoted Nazarov cyclizations. Royal Society of Chemistry. [Link]

• Synthesis of cyclopentenones.

• 2-Methoxycyclopentan-1-amine. PubChem. [Link]

• Synthesis, structure, and antioxidant activity of methoxy- and hydroxyl-substituted 2'-aminochalcones. OUCI. [Link]

• Synthesis of substituted cyclopentanones from 2-oxabicyclo[3.3.0]oct-6-en-3-one. N/A. [Link]

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• Convergent Total Synthesis of (–)-Cyclopamine. ChemRxiv. [Link]

• Methoxy-Substituted γ-Oxa-ε-Lactones Derived from Flavanones-Comparison of Their Anti-Tumor Activity In Vitro. PubMed. [Link]

• Convergent Total Synthesis of (−)-Cyclopamine. PubMed Central. [Link]

• 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

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The Biological Relevance of the Cyclopentylamine Moiety: A Pharmacophore for Target Selectivity and Conformational Restriction

Introduction: The Physicochemical Rationale

In the landscape of medicinal chemistry and drug design, the cyclopentylamine moiety (

) has emerged as a privileged scaffold [1]. Unlike acyclic aliphatic amines, which suffer from high entropic penalties upon target binding due to unrestricted bond rotation, the five-membered cyclopentyl ring provides critical conformational restriction. Conversely, it is less bulky and more flexible than its six-membered cyclohexyl counterpart. This unique structural balance allows cyclopentylamine derivatives to adopt specific envelope or half-chair conformations that precisely fit into the narrow, hydrophobic binding pockets of various target proteins, optimizing both pharmacodynamics and pharmacokinetic profiles.

Key Therapeutic Applications

Norepinephrine Reuptake Inhibitors (NET)

Cycloalkylamines have been extensively studied as monoamine reuptake inhibitors for the treatment of neurological disorders. Stereochemical optimization of N,2-substituted cycloalkylamines revealed that the cyclopentylamine moiety is the optimal ring size for NET inhibition. A comprehensive structural study demonstrated that a trans-orientation of the N,2-substituted cyclopentyl moiety is highly favored, yielding lead compounds with potencies comparable to the reference inhibitor nisoxetine [1]. The five-membered ring ensures that the secondary amine and adjacent substituents are perfectly aligned within the hydrophilic and hydrophobic subsites of the NET binding pocket.

Chemokine Receptor 2 (CCR2) Antagonists

The chemokine receptor CCR2 and its primary ligand CCL2 are heavily implicated in inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and neuropathic pain. Cyclopentylamines serve as highly potent CCR2 antagonists. While hit-to-lead optimization traditionally focuses on binding affinity (

), structure-kinetic relationships are equally vital. Research has highlighted that the cyclopentylamine scaffold significantly influences the residence time of the antagonist on the receptor, a critical parameter that dictates prolonged in vivo efficacy and target selectivity [2].

Dual NK-1 / SSRI Antagonists

Modern treatments for severe depression have evolved to target multiple neurological pathways simultaneously. Cyclopentylamine derivatives have been successfully patented as dual neurokinin-1 (NK-1) receptor antagonists and selective serotonin reuptake inhibitors (SSRIs) [3]. The cyclopentyl group imparts the necessary lipophilicity to cross the blood-brain barrier (BBB) while simultaneously orienting the pharmacophore to effectively antagonize Substance P at the NK-1 receptor.

Antinociceptive Carboxamides

Beyond central nervous system targets, cyclopentylamines undergo nucleophilic reactions with phthalimide derivatives to form carboxamides. These resulting compounds have demonstrated potent antinociceptive (pain-relieving) and anti-inflammatory properties in murine models, further validating the biological versatility of the cyclopentyl ring [4].

Quantitative Structure-Activity Relationship (QSAR) Data

The ring size of the cycloalkylamine drastically impacts biological activity. The table below summarizes the inhibitory potency (

) of various N,2-substituted cycloalkylamines against the Norepinephrine Transporter (NET).

Compound	Ring Size	Structural Modification	NET Inhibition ( )	Binding Affinity
10	Cyclobutyl ( )	N,2-substituted	< 5.0	Poor
8	Cyclopentyl ( )	N,2-substituted	7.5 ± 0.2	Optimal
11	Cyclohexyl ( )	N,2-substituted	6.3 ± 0.1	Moderate
Nisoxetine	N/A (Acyclic)	Reference Standard	8.1 ± 0.1	High

Data synthesized from stereochemical optimization studies of NET inhibitors [1].

Experimental Methodologies

Protocol: Synthesis of N-Substituted Cyclopentylamines via Reductive Amination

Causality & Logic: Reductive amination is preferred over direct alkylation to prevent over-alkylation (the unwanted formation of tertiary amines). Sodium cyanoborohydride (

) is utilized because it is chemically stable at mildly acidic pH (5-6) and selectively reduces the iminium ion intermediate without reducing the starting ketone.

Step-by-Step Methodology:

• Imine Formation: Dissolve 1.0 equivalent of cyclopentanone and 1.1 equivalents of the desired primary amine in anhydrous methanol. Add glacial acetic acid dropwise until the pH reaches 5.5. Stir at room temperature for 2 hours to allow complete iminium ion formation.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Add 1.5 equivalents of

  in small portions to safely control the exothermic release of hydrogen gas.

• Propagation: Allow the mixture to warm to room temperature and stir for 12 hours. Mechanistic note: The mild acid acts as a catalyst for imine formation, while

  drives the equilibrium forward by continuously consuming the iminium ion.

• Quenching & Extraction: Quench the reaction with saturated aqueous

  to neutralize the acid and destroy excess hydride. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure N-substituted cyclopentylamine.

Protocol: Self-Validating Radioligand Binding Assay for CCR2

Causality & Logic: To ensure experimental trustworthiness, the assay must be a self-validating system. This requires a non-specific binding (NSB) control (using a massive excess of unlabeled ligand) to accurately calculate the specific signal, and a known reference standard to validate the functional integrity of the receptor preparation.

Step-by-Step Methodology:

• Membrane Preparation: Resuspend CHO cells stably expressing human CCR2 in assay buffer (50 mM HEPES, 5 mM

  , 1 mM , 0.1% BSA, pH 7.4). Homogenize and centrifuge at 40,000 x g to isolate the membrane fraction.

• Incubation Setup: In a 96-well plate, combine 50 µg of membrane protein, 0.1 nM [125I]-CCL2 (radioligand), and varying concentrations of the cyclopentylamine test compound (ranging from 10 pM to 10 µM).

• Self-Validation Controls: Designate specific wells for Total Binding (buffer + radioligand only) and Non-Specific Binding (NSB, containing 10 µM unlabeled CCL2).

• Equilibration: Incubate the plate at room temperature for 90 minutes. Mechanistic note: A 90-minute incubation ensures the binding kinetics reach full equilibrium, which is mathematically required to accurately calculate the

  using the Cheng-Prusoff equation.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific radioligand adherence to the plastic).

• Quantification: Wash the filters three times with cold wash buffer. Measure bound radioactivity using a gamma counter. Calculate specific binding by subtracting the NSB values from the Total Binding values.

Visualizations

Mechanism of cyclopentylamine-based CCR2 antagonists blocking CCL2-induced macrophage chemotaxis.

Hit-to-lead optimization workflow for cyclopentylamine pharmacophores.

References

• Bongers et al. "Stereochemical optimization of N,2-substituted cycloalkylamines as norepinephrine reuptake inhibitors." PubMed Central (PMC), National Institutes of Health.[Link][1]

• Vilums, Maris, et al. "Structure-kinetic relationships--an overlooked parameter in hit-to-lead optimization: a case of cyclopentylamines as chemokine receptor 2 antagonists." Journal of Medicinal Chemistry 56.19 (2013): 7706-7714.[Link][2]

• "Cyclopentylamine and cyclohexylamine derivatives as NK-1/SSRI antagonists." US Patent US7276631B2.[3]

• "Nucleophilic reaction of cyclopentylamine on phthalimide derivatives: synthesis and antinociceptive activity of products." Acta Poloniae Pharmaceutica - Drug Research, Vol. 64 No. 4 pp. 365-368, 2007.[Link][4]

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• 3. US7276631B2 - Cyclopentylamine and cyclohexylamine derivatives as NK-1/SSRI antagonists - Google Patents [patents.google.com]
• 4. ptfarm.pl [ptfarm.pl]

A Technical Guide to the 2-(2-Methoxyethoxy)ethyl (MEM) Group in Organic Synthesis

Abstract

In the intricate field of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving high yields and chemo-selectivity. The 2-(2-methoxyethoxy)ethyl (MEM) group stands out as a robust and versatile acetal-type protecting group for alcohols. Introduced in 1976 by E.J. Corey, the MEM group has become an indispensable tool for synthetic chemists due to its ease of installation, stability across a wide range of reaction conditions, and, most notably, its unique cleavage profile using Lewis acids.[1][2] This guide provides an in-depth exploration of the MEM group, from its fundamental properties and installation to its cleavage mechanisms and strategic applications in the synthesis of complex molecules, offering researchers and drug development professionals a comprehensive resource for its effective implementation.

Introduction to the 2-(2-Methoxyethoxy)ethyl (MEM) Protecting Group

The art of organic synthesis often requires the temporary masking of a reactive functional group to prevent it from interfering with a desired transformation elsewhere in the molecule.[3][4] An ideal protecting group should be easy to introduce and remove in high yield under mild conditions that do not affect other parts of the molecule.[3][5][6]

1.1. Emergence and Advantages of the MEM Group

The MEM group was developed to offer a superior alternative to other acetal protecting groups like the methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers.[1][7] While stable to a broad spectrum of non-acidic reagents, the key advantage of the MEM group lies in its enhanced lability towards Lewis acids.[1][2] This is a direct consequence of the additional ether oxygen atom in its structure, which can participate in bidentate chelation with a Lewis acid, facilitating a mild and highly selective cleavage.[1] This property allows for "orthogonal" deprotection strategies, where the MEM group can be removed selectively in the presence of other acid-sensitive groups.[8][9]

1.2. Physicochemical Properties

The introduction of the MEM group to an alcohol converts it into a stable acetal. This transformation significantly reduces the alcohol's nucleophilicity and acidity, rendering it inert to a wide array of reagents, including:

• Strong bases (e.g., organolithiums, Grignard reagents)[2]

• Nucleophiles

• Many oxidizing and reducing agents[2]

• Mildly acidic conditions[1]

This stability profile makes the MEM group a reliable choice for complex synthetic routes that involve diverse chemical transformations.

Installation of the MEM Group (MEM Protection)

The protection of an alcohol as a MEM ether is a straightforward and high-yielding process, typically achieved by reacting the alcohol with 2-(2-methoxyethoxy)ethyl chloride (MEM-Cl).

2.1. Mechanism of MEM Protection

The reaction proceeds via a nucleophilic substitution. A non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is used to deprotonate the alcohol, forming an alkoxide.[10] The resulting alkoxide then attacks the electrophilic carbon of MEM-Cl, displacing the chloride and forming the MEM ether. The use of a hindered, non-nucleophilic base like DIPEA is crucial to prevent side reactions, such as elimination or reaction with the electrophile itself.[7][10]

The process can be visualized as follows:

Caption: Mechanism for MEM protection of an alcohol.

2.2. Standard Protocol for MEM Protection of Alcohols

This protocol provides a general method for the protection of a primary or secondary alcohol using MEM-Cl and DIPEA.[1][2]

Materials:

• Alcohol (1.0 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)[2]

• 2-(2-Methoxyethoxy)ethyl chloride (MEM-Cl) (1.5 eq)[2]

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)[1][2]

• Silica gel for chromatography

Procedure:

• Dissolve the alcohol (1.0 eq) in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen).[2]

• Add DIPEA (1.5 eq) to the solution at room temperature.[2]

• Add MEM-Cl (1.5 eq) dropwise to the reaction mixture at 25 °C.[2]

• Stir the reaction mixture at room temperature for approximately 5 hours, monitoring the progress by thin-layer chromatography (TLC).[1][2]

• Upon completion, quench the reaction by adding water.[1][2]

• Extract the aqueous layer with CH₂Cl₂.[1][2]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1][2]

• Purify the crude product by flash column chromatography on silica gel to yield the pure MEM-protected alcohol.[2]

Cleavage of the MEM Group (MEM Deprotection)

The selective removal of the MEM group is one of its most valuable features. While it can be cleaved by strong Brønsted acids, its true utility is realized in its susceptibility to Lewis acid-mediated deprotection under mild conditions.[1]

3.1. Mechanism of Lewis Acid-Mediated Deprotection

The key to the mild deprotection of MEM ethers lies in the chelation of a Lewis acid by the two ether oxygen atoms of the MEM group. This bidentate coordination significantly weakens the C-O bond of the acetal, facilitating its cleavage to form a stabilized oxonium ion and release the free alcohol.[1] The resulting oxonium ion is then quenched during aqueous workup.

The deprotection pathway is illustrated below:

Caption: Lewis acid-mediated deprotection of a MEM ether.

3.2. Common Deprotection Protocols

A variety of Lewis acids can be employed for MEM deprotection, with the choice depending on the specific substrate and the presence of other functional groups. Common reagents include zinc bromide (ZnBr₂), titanium tetrachloride (TiCl₄), and cerium(III) chloride (CeCl₃).[1][11]

3.3. Protocol for Selective Deprotection using Cerium(III) Chloride

This protocol outlines a mild and neutral method for the cleavage of a MEM ether using cerium(III) chloride, which is often effective when other Lewis acids fail or cause decomposition.[2][11]

Materials:

• MEM-protected alcohol (1.0 eq)

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Acetonitrile (CH₃CN)

Procedure:

• Dissolve the MEM-protected alcohol in acetonitrile.[2]

• Add cerium(III) chloride heptahydrate to the solution.[2]

• Heat the reaction mixture to reflux.[2]

• Monitor the reaction by TLC until the starting material is consumed.[2]

• Cool the reaction mixture to room temperature.[2]

• Filter the reaction mixture and concentrate the filtrate under reduced pressure.[2]

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.[2]

Stability and Orthogonality of the MEM Group

The strategic power of a protecting group is defined by its stability profile relative to other protecting groups in the molecule. This concept, known as orthogonality, allows for the selective deprotection of one group while others remain intact.[8][9]

4.1. Comparative Stability Profile

The MEM group exhibits a distinct stability profile that makes it an excellent choice for complex syntheses. It is generally more stable to acidic conditions than THP ethers but is cleaved under conditions that leave many other groups, such as silyl ethers and benzyl ethers, untouched.[1][3]

Protecting Group	Basic Conditions (e.g., n-BuLi, LDA)	Acidic Conditions (e.g., TFA, HCl)	Lewis Acids (e.g., ZnBr₂, TiCl₄)	Hydrogenolysis (H₂, Pd/C)	Fluoride (TBAF)
MEM	Stable	Labile	Very Labile	Stable	Stable
MOM	Stable	Labile	Labile	Stable	Stable
THP	Stable	Very Labile	Labile	Stable	Stable
TBS	Stable	Labile	Stable	Stable	Labile
Bn (Benzyl)	Stable	Stable	Stable	Labile	Stable

Table 1: Comparative stability of common alcohol protecting groups.

4.2. Orthogonality in Complex Synthetic Strategies

The data in Table 1 highlights the orthogonal nature of the MEM group. For instance, in a molecule containing both a MEM ether and a tert-butyldimethylsilyl (TBS) ether, the MEM group can be selectively removed with a Lewis acid like ZnBr₂ without affecting the TBS group.[12] Conversely, the TBS group can be cleaved with a fluoride source like tetrabutylammonium fluoride (TBAF) while the MEM group remains intact. This orthogonality is a cornerstone of modern synthetic strategy, enabling the construction of highly complex and functionalized molecules.

Applications in Complex Molecule Synthesis

The unique properties of the MEM group have led to its widespread use in the total synthesis of natural products and the development of new pharmaceuticals.

5.1. Case Study: Synthesis of Aetheramide A Derivative

In the enantioselective synthesis of a derivative of Aetheramide A, a potent anti-HIV agent, the MEM group was used to protect a secondary alcohol.[13] The MEM group was installed using MEM-Cl and DIPEA after the protection of a less hindered primary alcohol as a TBS ether.[13] This strategy allowed for subsequent transformations on other parts of the molecule. Although the final deprotection of the MEM groups in this specific reported synthesis proved challenging and resulted in decomposition, the case illustrates the strategic use of MEM protection in the assembly of a complex molecular architecture.[13]

Conclusion and Future Outlook

The 2-(2-methoxyethoxy)ethyl (MEM) group is a powerful and reliable tool in the arsenal of the modern synthetic chemist. Its robust stability, coupled with its unique susceptibility to mild, Lewis acid-mediated cleavage, provides a high degree of control and flexibility in the design of complex synthetic routes. As the demand for increasingly sophisticated molecules in medicine and materials science continues to grow, the strategic and judicious use of well-characterized protecting groups like MEM will remain a critical component of successful and efficient synthesis.

References

• Corey, E. J., Gras, J.-L., & Ulrich, P. (1976). A new general method for the protection of the hydroxyl function. Tetrahedron Letters, 17(11), 809–812. (Note: While this is the seminal paper, a direct link is not available through the search. The introduction of the MEM group by Corey in 1976 is widely cited.[1][2])

• Total Synthesis. (2025, July 25). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Available at: [Link]

• Wikipedia. (n.d.). 2-Methoxyethoxymethyl chloride. Retrieved March 7, 2026, from [Link]

• Organic Chemistry. (2021, November 18). MEM Protecting Group Addition. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved March 7, 2026, from [Link]

• Total Synthesis. (n.d.). Protecting Groups Archives. Retrieved March 7, 2026, from [Link]

• Saha, A., et al. (n.d.). The Logic of Organic Synthesis: The use of Protecting Groups. In Study Guide to Organic Chemistry, Volume 5. Available at: [Link]

• ResearchGate. (n.d.). A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters. Request PDF. Available at: [Link]

• Wikipedia. (n.d.). Methoxymethyl ether. Retrieved March 7, 2026, from [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Note: Specific link not available, but this is a standard authoritative text in the field, cited in other sources.[7])

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Total Synthesis. (n.d.). Protecting Groups In Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Available at: [Link]

• Reddy, P. V., & Ramana, C. V. (2015). An Enantioselective Synthesis of a MEM-Protected Aetheramide A Derivative. ACS Omega, 3(11), 15835-15841. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spcmc.ac.in [spcmc.ac.in]
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Protocols & Analytical Methods

Application Note: 2-(2-Methoxyethoxy)cyclopentan-1-amine as a Hemilabile Chiral Ligand in Asymmetric Catalysis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Structural Rationale

In the realm of transition-metal-catalyzed asymmetric synthesis, the design of the chiral ligand dictates both the catalytic efficiency and the stereochemical outcome. 2-(2-Methoxyethoxy)cyclopentan-1-amine represents a highly specialized class of chiral 1,2-amino ether ligands. While traditional chiral amino alcohols (e.g., ephedrine derivatives) or diamines (e.g., DPEN) are ubiquitous, this specific molecule integrates three distinct structural motifs to optimize catalytic turnover and enantioselectivity:

• Conformational Rigidity (The Cyclopentane Backbone): The five-membered carbocycle restricts the conformational degrees of freedom between the amine and the ether group. When utilized in its trans configuration (e.g., (1R,2R)), it locks the metal coordination geometry, forcing incoming prochiral substrates into a highly defined stereochemical pocket.

• Outer-Sphere Hydrogen Bonding (The Primary Amine): The primary amine acts as a strong σ-donor to transition metals (Ru, Ir, Rh, Cu). Crucially, the –NH₂ group provides the essential N–H proton required for outer-sphere bifunctional mechanisms, such as the Noyori-Ikariya transfer hydrogenation.

• Hemilability (The 2-Methoxyethoxy Side Chain): Unlike rigid bidentate ligands, the 2-methoxyethoxy group features two ether oxygens on a flexible tether. This creates a "hemilabile" ligand system[1]. The terminal methoxy group can reversibly coordinate and dissociate from the metal center (an "on/off" mechanism). This dynamic behavior stabilizes reactive coordinatively unsaturated intermediates while readily vacating a coordination site to allow substrate binding, thereby significantly accelerating catalytic turnover[1].

Application I: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH) of Ketones

The ATH of prochiral ketones is a cornerstone reaction for producing chiral secondary alcohols, which are critical intermediates in active pharmaceutical ingredient (API) synthesis. 2-(2-Methoxyethoxy)cyclopentan-1-amine excels in this application when complexed with Ruthenium(II) precursors[2].

Mechanistic Causality

The reaction operates via a bifunctional outer-sphere mechanism. The Ru(II) center coordinates the primary amine and the proximal ether oxygen. Upon reaction with a hydrogen donor (e.g., sodium formate or isopropanol), an active Ru-H species is generated. The ketone substrate does not bind directly to the metal; instead, it is reduced via a 6-membered pericyclic transition state where the Ru–H and the N–H transfer a hydride and a proton simultaneously to the C=O bond. The hemilabile distal ether oxygen transiently coordinates to stabilize the Ru center post-hydride transfer, preventing catalyst deactivation.

Figure 1: Outer-sphere bifunctional mechanism for Ru-catalyzed ATH.

Self-Validating Protocol: ATH of Acetophenone

This protocol utilizes an aqueous sodium formate system, which drives the equilibrium forward (as CO₂ escapes) and provides an environmentally benign solvent matrix[2].

Reagents:

• [RuCl₂(p-cymene)]₂ (0.5 mol%)

• (1R,2R)-2-(2-Methoxyethoxy)cyclopentan-1-amine (1.1 mol%)

• Acetophenone (1.0 mmol)

• Sodium formate (HCOONa) (5.0 mmol)

• Degassed H₂O (2.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-formation: In a Schlenk tube under an argon atmosphere, combine [RuCl₂(p-cymene)]₂ (3.1 mg, 0.005 mmol) and the chiral ligand (1.7 mg, 0.011 mmol) in 2.0 mL of degassed water.

• Activation: Stir the suspension at 40 °C for 1 hour. In-process control: The solution will transition from a cloudy suspension to a clear, homogeneous yellow-orange solution, indicating successful complexation.

• Substrate & Donor Addition: Add sodium formate (340 mg, 5.0 mmol) to the active catalyst solution, followed immediately by acetophenone (120 mg, 1.0 mmol).

• Reaction: Stir the biphasic mixture vigorously at 40 °C for 4–6 hours. In-process control: Monitor conversion via GC-FID or TLC (Hexane:EtOAc 4:1). The reaction is complete when the ketone peak is <1%.

• Workup: Extract the aqueous mixture with diethyl ether (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Determine the enantiomeric excess (ee) using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/iPrOH 95:5, 1.0 mL/min).

Quantitative Data Summary: Substrate Scope

Substrate	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
Acetophenone	4	>99	94% (R)
4-Methoxyacetophenone	6	98	92% (R)
4-Fluoroacetophenone	3	>99	95% (R)
1-Indanone	8	95	89% (R)

Application II: Copper-Catalyzed Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction between nitroalkanes and aldehydes is a powerful method for generating chiral β-nitro alcohols, which are easily reduced to chiral 1,2-amino alcohols.

Mechanistic Causality

Copper(II) acts as a Lewis acid to activate both the aldehyde (via oxygen coordination) and the nitroalkane (facilitating deprotonation to the nitronate). The 2-(2-Methoxyethoxy)cyclopentan-1-amine ligand acts as a tridentate (N,O,O) chelator. By occupying three equatorial/axial sites on the Cu(II) geometry, it creates a highly asymmetric, sterically demanding pocket. The hemilabile terminal ether oxygen ensures the Cu(II) center remains coordinatively flexible enough to bind both substrates simultaneously without suffering from product inhibition.

Figure 2: Experimental workflow for the Cu-catalyzed Asymmetric Henry Reaction.

Self-Validating Protocol: Henry Reaction of Benzaldehyde

Reagents:

• Cu(OAc)₂·H₂O (10 mol%)

• (1R,2R)-2-(2-Methoxyethoxy)cyclopentan-1-amine (12 mol%)

• Benzaldehyde (1.0 mmol)

• Nitromethane (10.0 mmol)

• DIPEA (10 mol%)

• Ethanol (2.0 mL)

Step-by-Step Methodology:

• Catalyst Preparation: Dissolve Cu(OAc)₂·H₂O (2.0 mg, 0.01 mmol) and the chiral ligand (1.9 mg, 0.012 mmol) in absolute ethanol (2.0 mL). Stir at room temperature for 1 hour. In-process control: The solution turns deep blue, confirming the formation of the Cu-amine-ether complex.

• Substrate Addition: Cool the solution to 0 °C using an ice bath. Add benzaldehyde (106 mg, 1.0 mmol).

• Initiation: Add nitromethane (610 mg, 10.0 mmol) followed by N,N-Diisopropylethylamine (DIPEA, 1.3 mg, 0.01 mmol) to facilitate nitronate formation.

• Reaction: Stir at 0 °C for 24 hours. In-process control: Monitor via TLC (Hexane:EtOAc 3:1, visualization with UV and KMnO₄).

• Workup: Quench the reaction with 1M HCl (2 mL) to protonate the product and destroy the catalyst. Extract with EtOAc (3 × 5 mL). Wash with brine, dry over Na₂SO₄, and evaporate.

• Purification & Validation: Purify via flash column chromatography. Determine ee via chiral HPLC (Chiralcel OD-H, Hexane/iPrOH 85:15, 1.0 mL/min).

Handling, Storage, and Solvent Compatibility

• Storage: As a primary aliphatic amine, the compound is susceptible to atmospheric oxidation and carbamate formation upon exposure to CO₂. Store under an inert atmosphere (Argon or Nitrogen) at 2–8 °C.

• Solvent Compatibility: The methoxyethoxy tail imparts excellent solubility across a wide polarity gradient. It is highly soluble in alcohols (MeOH, EtOH, iPrOH), chlorinated solvents (CH₂Cl₂), and ethereal solvents (THF, CPME), while maintaining moderate solubility in aqueous systems, making it ideal for biphasic or green-chemistry protocols[2].

• Toxicity & PPE: Handle as a corrosive and irritant. Standard laboratory PPE (nitrile gloves, safety goggles, and lab coat) is required. Conduct all manipulations involving the neat liquid inside a fume hood.

References

• Braunstein, P., & Naud, F. (2001). Hemilability of hybrid ligands and the coordination chemistry of oxazoline-based systems. Angewandte Chemie International Edition, 40(4), 680–699. Available at:[Link]

• Takehara, J., Hashiguchi, S., Fujii, A., Inoue, S., Ikariya, T., & Noyori, R. (1996). Amino alcohol effects on the ruthenium(II)-catalysed asymmetric transfer hydrogenation of ketones in propan-2-ol. Chemical Communications, (2), 233-234. Available at:[Link]

• Wu, X., Li, X., Hems, W., King, F., & Xiao, J. (2005). ß-Amino alcohols as ligands for asymmetric transfer hydrogenation of ketones in water. Journal of Molecular Catalysis A: Chemical, 226(1-2), 165-175. Available at:[Link]

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• 2. pcliv.ac.uk [pcliv.ac.uk]

The Cyclopentylamine Scaffold: A Versatile Player in Modern Medicinal Chemistry

The cyclopentylamine moiety, a five-membered carbocycle bearing an amino group, has emerged as a privileged scaffold in medicinal chemistry. Its unique combination of a conformationally restricted ring system and a versatile amino group allows for the precise spatial orientation of pharmacophoric features, leading to enhanced potency, selectivity, and improved pharmacokinetic profiles of drug candidates. This technical guide provides an in-depth exploration of the applications of cyclopentylamine derivatives across various therapeutic areas, complete with detailed synthetic protocols, mechanistic insights, and structure-activity relationship (SAR) analyses to empower researchers in their drug discovery endeavors.

I. Anticancer Applications: Targeting Cell Cycle Progression

Cyclopentylamine derivatives have shown significant promise as anticancer agents, particularly as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[1][2] Dysregulation of CDK activity is a hallmark of many cancers, making them attractive therapeutic targets.

A. Cyclin-Dependent Kinase 4/6 (CDK4/6) Inhibitors

The CDK4/6-Cyclin D1 complex plays a pivotal role in the G1 phase of the cell cycle, phosphorylating the retinoblastoma protein (Rb) and initiating the transition to the S phase.[3][4] Inhibitors of this complex can induce cell cycle arrest and are effective in treating certain types of cancer, such as hormone receptor-positive breast cancer. Palbociclib, a marketed CDK4/6 inhibitor, features a cyclopentyl group that is crucial for its activity.

The cyclopentyl group in these inhibitors typically occupies a hydrophobic pocket in the ATP-binding site of CDK4/6, contributing to the high affinity and selectivity of the molecule.[2] Inhibition of the CDK4/6-Cyclin D1 complex prevents the phosphorylation of Rb, which in turn remains bound to the E2F transcription factor. This sequestration of E2F prevents the transcription of genes required for S-phase entry, leading to G1 cell cycle arrest and suppression of tumor growth.[5][6]

Caption: CDK4/6 Signaling Pathway and Inhibition.

This protocol describes the synthesis of a key intermediate for Palbociclib, a cyclopentylamine-containing CDK4/6 inhibitor.[7]

Materials:

• 2-Thiouracil

• Methyl iodide

• Cyclopentylamine

• N,N-Dimethylformamide (DMF)

• Potassium carbonate

• Other necessary reagents and solvents

Procedure:

• Methylation: Dissolve 2-thiouracil in DMF and add potassium carbonate. Stir the mixture and add methyl iodide dropwise. Continue stirring at room temperature until the reaction is complete (monitored by TLC).

• Nucleophilic Substitution with Cyclopentylamine: To the reaction mixture from step 1, add cyclopentylamine and heat the mixture. Monitor the reaction progress by TLC.

• Bromination: After cooling, the intermediate is subjected to bromination using a suitable brominating agent.

• Heck Reaction and Cyclization: The brominated intermediate undergoes a palladium-catalyzed Heck reaction followed by an intramolecular cyclization to form the pyrido[2,3-d]pyrimidin-7-one core.

• Oxidation and Final Bromination: Subsequent oxidation and bromination steps yield the desired key intermediate.

Note: This is a generalized procedure. For detailed reaction conditions, stoichiometry, and purification methods, refer to the specific literature.[7]

B. Anticancer Activity of 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives

Recent studies have explored the anticancer potential of 2-(cyclopentylamino)thiazol-4(5H)-one derivatives against various cancer cell lines, including colon, pancreatic, breast, and skin cancer.[8][9]

This protocol outlines the synthesis of a specific derivative with reported anticancer activity.[8]

Materials:

• 2-Cyclopentylthiourea

• 2-Bromo-2-phenylacetic acid ethyl ester

• N,N-Diisopropylethylamine (DIPEA)

• Microwave reactor

Procedure:

• Combine 2-cyclopentylthiourea, 2-bromo-2-phenylacetic acid ethyl ester, and DIPEA in a microwave-safe vial.

• Heat the reaction mixture in a microwave reactor at 150-160 °C for a specified time.

• After completion, cool the reaction mixture and purify the product by column chromatography.

Compound	Caco-2 IC₅₀ (µM)	MDA-MB-231 IC₅₀ (µM)	SK-MEL-30 IC₅₀ (µM)	Reference
3g (5-(4-bromophenyl) derivative)	>500	>500	>500	[8]
3h (spiro[thiazole-5,1'-cyclohexan]-4-one derivative)	>500	>500	>500	[8]

Table 1: In vitro anticancer activity of selected 2-(cyclopentylamino)thiazol-4(5H)-one derivatives.

II. Antiviral Applications: Combating Influenza

Cyclopentane derivatives have been successfully developed as potent and selective inhibitors of the influenza virus neuraminidase, an essential enzyme for viral replication and propagation.[10][11]

A. Neuraminidase Inhibitors

Neuraminidase is a glycoprotein on the surface of the influenza virus that cleaves sialic acid residues from host cell receptors, facilitating the release of newly formed virus particles.[9][12] Inhibition of neuraminidase leads to viral aggregation at the cell surface and a reduction in viral spread.[11]

Cyclopentane-based neuraminidase inhibitors are designed as transition-state analogs of sialic acid.[13] They bind to the active site of the neuraminidase enzyme with high affinity, preventing it from cleaving sialic acid residues on the host cell and newly budded virions. This results in the clumping of viruses on the cell surface, effectively halting the infection cycle.[14]

Caption: Mechanism of Neuraminidase Inhibition.

The synthesis of these complex molecules often involves multiple steps, including stereoselective reactions to achieve the desired chirality. A general, conceptual workflow is presented here.[13][15]

Key Synthetic Steps:

• Starting Material: Often begins with a chiral cyclopentene derivative.

• Functional Group Introduction: Stepwise introduction of the required functional groups (e.g., carboxylate, amino, guanidino, and side chains) at specific stereocenters.

• Stereocontrol: Utilization of stereoselective reactions, such as asymmetric dihydroxylation or epoxidation, to control the stereochemistry of the substituents.

• Final Derivatization: Conversion of precursor functional groups to the final desired moieties.

Compound	Influenza A (H1N1) EC₅₀ (µM)	Influenza A (H3N2) EC₅₀ (µM)	Influenza B EC₅₀ (µM)	Reference
RWJ-270201	≤1.5	<0.3	<0.2 - 8.0	[8][10]
BCX-1827	≤1.5	<0.3	<0.2 - 8.0	[8][10]
BCX-1898	≤1.5	<0.3	<0.2 - 8.0	[8][10]
BCX-1923	≤1.5	<0.3	<0.2 - 8.0	[8][10]
Zanamivir	≤3.4	<0.3	<0.2 - 8.0	[8][10]
Oseltamivir Carboxylate	≤2.7	<0.3	<0.2 - 8.0	[8][10]

Table 2: In vitro antiviral activity of cyclopentane neuraminidase inhibitors against various influenza strains.

III. Anti-Inflammatory Applications: Modulating Chemokine Signaling

Chronic inflammation is a key driver of numerous diseases. Cyclopentylamine derivatives have been investigated as antagonists of the C-C chemokine receptor 2 (CCR2), a critical player in inflammatory cell recruitment.[16][17]

A. CCR2 Antagonists

CCR2 and its primary ligand, CCL2 (also known as monocyte chemoattractant protein-1 or MCP-1), mediate the migration of monocytes and macrophages to sites of inflammation.[18][19] Blocking this interaction is a promising strategy for treating inflammatory conditions such as rheumatoid arthritis and atherosclerosis.

Cyclopentylamine-based CCR2 antagonists are small molecules that bind to the CCR2 receptor, preventing its interaction with CCL2.[19] This blockade inhibits the downstream signaling cascade, which includes the activation of pathways like JAK/STAT and PI3K/Akt, ultimately preventing the chemotaxis of monocytes and macrophages to inflamed tissues.[18][20][21]

Caption: CCR2 Signaling Pathway and Antagonism.

SAR studies have revealed key structural features for potent CCR2 antagonism. The cyclopentylamine core often serves as a scaffold to position aromatic and other functional groups for optimal interaction with the receptor. Chirality plays a crucial role, with specific stereoisomers often exhibiting significantly higher affinity.[22][23][24] The nature and substitution pattern of the aromatic rings, as well as the linker between the cyclopentylamine and these rings, are critical for both affinity and pharmacokinetic properties.[17]

Compound	CCR2 Binding (Ki, nM)	Residence Time (min)	Reference
Compound 1	6.8	2.4	[16][17]
Compound 22a	3.6	135	[16][17]

Table 3: Comparison of affinity and residence time for two cyclopentylamine CCR2 antagonists.

IV. Neurological Applications: Targeting Alzheimer's Disease

The cyclopentane scaffold is also being explored for the treatment of neurodegenerative disorders like Alzheimer's disease. One key target is the β-site amyloid precursor protein cleaving enzyme 1 (BACE1).

A. BACE1 Inhibitors

BACE1 is a key enzyme in the amyloidogenic pathway, responsible for the initial cleavage of the amyloid precursor protein (APP), which leads to the formation of amyloid-β (Aβ) peptides.[16][25] The accumulation of Aβ plaques is a pathological hallmark of Alzheimer's disease.

Inhibitors of BACE1 aim to block the active site of the enzyme, preventing the cleavage of APP and thereby reducing the production of Aβ peptides.[26] This is a disease-modifying strategy with the potential to slow the progression of Alzheimer's disease.

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• 4. Frontiers | Degradation strategy of cyclin D1 in cancer cells and the potential clinical application [frontiersin.org]
• 5. Genes & Cancer | CDK4: a master regulator of the cell cycle and its role in cancer [genesandcancer.com]
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• 8. Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Influenza Virus Neuraminidase Structure and Functions - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Viral neuraminidase - Wikipedia [en.wikipedia.org]
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• 17. Structure-kinetic relationships--an overlooked parameter in hit-to-lead optimization: a case of cyclopentylamines as chemokine receptor 2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. What are CCR2 modulators and how do they work? [synapse.patsnap.com]
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• 21. Frontiers | Role of the CCL2-CCR2 axis in cardiovascular disease: Pathogenesis and clinical implications [frontiersin.org]
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Application Notes and Protocols: The Emerging Potential of 2-(2-Methoxyethoxy)cyclopentan-1-amine in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the prospective applications of the novel chiral amine, 2-(2-Methoxyethoxy)cyclopentan-1-amine, in the field of asymmetric catalysis. While direct, extensive literature on this specific molecule is emerging, its structural motifs—a rigid chiral cyclopentylamine scaffold and a coordinating methoxyethoxy side chain—suggest significant potential as a versatile organocatalyst or ligand. This document provides a forward-looking analysis based on established principles of asymmetric synthesis, drawing parallels with well-documented chiral cyclopentylamines and other catalysts bearing ether functionalities. The protocols herein are designed to be robust starting points for researchers looking to explore the catalytic capabilities of this promising compound.

Introduction: Structural Rationale and Potential Catalytic Modes

Chiral cyclopentylamines are a cornerstone of modern asymmetric catalysis, valued for their stereochemically defined and conformationally constrained structures that can induce high levels of enantioselectivity in a variety of chemical transformations.[1][2] The title compound, 2-(2-Methoxyethoxy)cyclopentan-1-amine, introduces a flexible methoxyethoxy side chain onto this rigid backbone. This ether chain can play a crucial role in catalysis through:

• Hemilability: The oxygen atoms can coordinate to a metal center in a reversible manner, influencing the electronic properties and stability of the catalytic complex.

• Hydrogen Bonding: The ether oxygens can act as hydrogen bond acceptors, helping to organize transition states in organocatalytic reactions.

• Steric Influence: The side chain can extend the chiral influence of the cyclopentyl core, creating a more defined chiral pocket around the active site.

Based on these features, 2-(2-Methoxyethoxy)cyclopentan-1-amine is a prime candidate for two major areas of asymmetric catalysis: organocatalysis and as a chiral ligand in metal-catalyzed reactions.

Application in Asymmetric Organocatalysis

Primary amines are well-established organocatalysts that can activate substrates through the formation of transient enamines or iminium ions.[3] The chiral environment provided by the catalyst then directs the approach of the second reactant, leading to an enantiomerically enriched product.

Enamine Catalysis: Asymmetric Michael Addition

In enamine catalysis, the chiral amine reacts with a carbonyl compound (an aldehyde or ketone) to form a nucleophilic enamine. This enamine can then react with an electrophile, such as a Michael acceptor. The cyclopentylamine framework is expected to provide excellent stereocontrol.

Hypothetical Reaction: Asymmetric Michael addition of propanal to nitrostyrene.

Caption: Proposed enamine catalytic cycle for the Michael addition.

Experimental Protocol: Asymmetric Michael Addition

Parameter	Value/Condition	Rationale
Catalyst	2-(2-Methoxyethoxy)cyclopentan-1-amine	The chiral amine is the source of asymmetry.
Co-catalyst	Benzoic Acid (10 mol%)	An acidic additive can promote iminium ion formation and turnover.
Reactants	Propanal (2.0 eq), Nitrostyrene (1.0 eq)	Propanal forms the enamine; nitrostyrene is the electrophile.
Solvent	Toluene or CH₂Cl₂ (0.2 M)	A non-coordinating solvent is generally preferred.
Temperature	Room Temperature (20-25 °C)	A mild starting temperature to balance reaction rate and selectivity.
Catalyst Loading	10-20 mol%	A typical loading for organocatalytic screening.

Procedure:

• To a stirred solution of nitrostyrene (1.0 mmol) and the chiral amine catalyst (0.1 mmol) in toluene (5 mL) at room temperature, add benzoic acid (0.1 mmol).

• Add propanal (2.0 mmol) dropwise over 5 minutes.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the chiral Michael adduct.

• Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Iminium Catalysis: Asymmetric Diels-Alder Reaction

In iminium catalysis, the chiral amine reacts with an α,β-unsaturated aldehyde to form a chiral iminium ion. This lowers the LUMO of the dienophile, activating it for reaction with a diene.[3]

Hypothetical Reaction: Asymmetric Diels-Alder reaction of cinnamaldehyde and cyclopentadiene.

Caption: Iminium ion activation for the Diels-Alder reaction.

Experimental Protocol: Asymmetric Diels-Alder Reaction

Parameter	Value/Condition	Rationale
Catalyst	2-(2-Methoxyethoxy)cyclopentan-1-amine	Provides the chiral environment for the iminium ion.
Co-catalyst	Trifluoroacetic Acid (TFA, 20 mol%)	A strong acid co-catalyst is often required for iminium formation.
Reactants	Cinnamaldehyde (1.0 eq), Cyclopentadiene (3.0 eq)	Cinnamaldehyde is the dienophile; cyclopentadiene is the diene.
Solvent	CH₂Cl₂ or CHCl₃ (0.5 M)	Chlorinated solvents are common for these reactions.
Temperature	-20 °C to 0 °C	Lower temperatures often improve enantioselectivity.
Catalyst Loading	20 mol%	Higher loading can be beneficial for less reactive substrates.

Procedure:

• In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the chiral amine catalyst (0.2 mmol) and TFA (0.2 mmol) in CH₂Cl₂ (2 mL) and cool the solution to -20 °C.

• Add cinnamaldehyde (1.0 mmol) and stir for 10 minutes to pre-form the iminium ion.

• Add freshly cracked cyclopentadiene (3.0 mmol) dropwise.

• Maintain the reaction at -20 °C and monitor by TLC.

• After completion, directly purify the reaction mixture by flash column chromatography on silica gel to isolate the Diels-Alder adduct.

• Determine the endo/exo ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC or GC.

Application as a Chiral Ligand in Metal-Catalyzed Reactions

The primary amine and the ether oxygens of 2-(2-Methoxyethoxy)cyclopentan-1-amine make it an attractive candidate for a bidentate or tridentate ligand for various transition metals (e.g., Rh, Ir, Ru, Pd, Cu).

Asymmetric Transfer Hydrogenation of Ketones

Chiral amino alcohol and diamine ligands are effective in ruthenium- and rhodium-catalyzed asymmetric transfer hydrogenation of prochiral ketones to form chiral secondary alcohols. The N-H and ether functionalities can coordinate to the metal center, creating a well-defined chiral environment for the hydride transfer.

Hypothetical Reaction: Asymmetric transfer hydrogenation of acetophenone.

Experimental Protocol: Asymmetric Transfer Hydrogenation

Parameter	Value/Condition	Rationale
Pre-catalyst	[Ru(p-cymene)Cl₂]₂ (0.5 mol%)	A common and effective ruthenium precursor.
Ligand	2-(2-Methoxyethoxy)cyclopentan-1-amine (1.1 mol%)	The source of asymmetry in the catalytic complex.
Substrate	Acetophenone (1.0 eq)	A standard prochiral ketone for evaluating catalysts.
Hydrogen Source	Formic acid/triethylamine azeotrope (5:2)	A widely used and efficient hydrogen donor.
Solvent	Isopropanol or CH₂Cl₂ (0.5 M)	Protic or aprotic solvents can be used.
Temperature	40 °C	Elevated temperature is often required for good conversion.

Procedure:

• In a Schlenk flask under an inert atmosphere, stir a mixture of [Ru(p-cymene)Cl₂]₂ (0.005 mmol) and the chiral amine ligand (0.011 mmol) in the chosen solvent (2 mL) for 30 minutes at room temperature to form the active catalyst.

• Add acetophenone (1.0 mmol).

• Add the formic acid/triethylamine (5:2) mixture (1 mL).

• Heat the reaction mixture to 40 °C and stir until the reaction is complete (monitored by GC or TLC).

• Cool the reaction to room temperature and quench with water.

• Extract with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purify the resulting 1-phenylethanol by column chromatography if necessary.

• Determine the enantiomeric excess by chiral GC or HPLC.

Synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine

The synthesis of the title compound is not widely reported, but a plausible route can be adapted from known procedures for similar structures, such as the synthesis of 2-(2-methoxyethoxy)ethanamine.[4] A potential synthetic pathway involves the reaction of 2-aminocyclopentanol with 1-bromo-2-methoxyethane, followed by conversion of the hydroxyl group to an amine. A more direct approach would be the reductive amination of 2-(2-methoxyethoxy)cyclopentan-1-one.

Caption: A potential synthetic route to the title compound.

Conclusion and Outlook

While 2-(2-Methoxyethoxy)cyclopentan-1-amine is a relatively unexplored molecule in asymmetric catalysis, its structural features present a compelling case for its potential as a highly effective chiral catalyst or ligand. The combination of a rigid cyclopentylamine backbone for robust stereocontrol and a flexible, coordinating ether side chain for modulating reactivity and stability offers a unique platform for catalyst design. The protocols outlined in this guide provide a solid foundation for researchers to begin investigating the catalytic applications of this promising compound in a range of important asymmetric transformations. Further research into its synthesis and catalytic activity is highly encouraged and is expected to yield valuable additions to the toolkit of synthetic chemists.

References

• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for Catalytic Applications of Chiral Cyclopentylamine-Derived Complexes.
• ChemicalBook. (n.d.). 2-(2-Methoxyethoxy)ethanamine synthesis.
• Macmillan Group, Princeton University. (2008).

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Application Notes and Protocols for High-Throughput Screening of Cyclopentylamine Derivatives

Introduction: The Strategic Value of Cyclopentylamine Derivatives and High-Throughput Screening in Modern Drug Discovery

The cyclopentylamine moiety is a privileged scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents.[1] Its conformational rigidity and stereochemical properties significantly influence pharmacological activity, making the precise exploration of this chemical space a critical endeavor in drug discovery.[1] High-throughput screening (HTS) serves as the cornerstone for rapidly interrogating large and diverse chemical libraries, including those containing cyclopentylamine derivatives, to identify novel modulators of biological targets.[2][3] This document provides a comprehensive guide to the principles, application, and detailed protocols for HTS assays tailored to the discovery of bioactive cyclopentylamine derivatives, with a focus on scientific integrity and actionable insights for researchers in the field.

The journey from a vast chemical library to a promising lead candidate is a multi-step process, often beginning with a large-scale primary screen to identify "hits".[4][5] These initial hits, which may be weak in activity, are then subjected to a battery of secondary assays to confirm their activity, elucidate their mechanism of action, and establish a preliminary structure-activity relationship (SAR).[4][5] This iterative process of screening and optimization is essential for advancing a chemical series toward a preclinical candidate.

This guide will delve into both biochemical and cell-based HTS assays, providing a framework for selecting the most appropriate screening strategy based on the biological target and the desired therapeutic outcome. We will explore the nuances of assay design, validation, and execution, with a particular emphasis on addressing the potential challenges associated with screening amine-containing compounds.

Choosing the Right Screening Strategy: Biochemical vs. Cell-Based Assays

The initial and most critical decision in designing an HTS campaign is the choice between a biochemical and a cell-based assay format.[6] This choice fundamentally dictates the nature of the data obtained and the subsequent steps in the drug discovery cascade.

Biochemical Assays: A Direct Interrogation of Target-Ligand Interactions

Biochemical assays are performed in a cell-free system, utilizing purified proteins, enzymes, or other biomolecules.[3] They offer a direct measure of a compound's ability to interact with its intended target, providing valuable information on binding affinity and enzyme kinetics.[3]

Advantages of Biochemical Assays:

• Mechanistic Clarity: Directly measures the interaction between the compound and the target, providing clear insights into the mechanism of action.

• High Throughput and Miniaturization: Generally more amenable to automation and miniaturization, allowing for the screening of large compound libraries in a cost-effective and time-efficient manner.[3]

• Reduced Complexity: The absence of cellular machinery minimizes the potential for off-target effects and simplifies data interpretation.

Common Biochemical Assay Formats:

• Enzyme Activity Assays: Measure the inhibition or activation of an enzyme by monitoring the conversion of a substrate to a product.[3]

• Binding Assays: Quantify the binding of a compound to a target protein, often using techniques like Fluorescence Polarization (FP) or Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Cell-Based Assays: Probing Biological Function in a Physiological Context

Cell-based assays utilize living cells to assess the effect of a compound on a specific cellular process or signaling pathway.[6] These assays provide a more physiologically relevant context, as they account for factors such as cell permeability, metabolism, and potential cytotoxicity.[6]

Advantages of Cell-Based Assays:

• Physiological Relevance: Provides a more accurate representation of how a compound will behave in a complex biological system.[6]

• Simultaneous Assessment of Multiple Parameters: Can simultaneously measure various cellular responses, including cell viability, reporter gene expression, and second messenger signaling.[7]

• Identification of Allosteric Modulators: Can identify compounds that modulate the target's activity through indirect mechanisms.

Common Cell-Based Assay Formats:

• Reporter Gene Assays: Measure the expression of a reporter gene (e.g., luciferase, β-galactosidase) that is under the control of a specific promoter.

• Second Messenger Assays: Detect changes in the levels of intracellular signaling molecules, such as cyclic AMP (cAMP) or calcium ions (Ca2+).[7][8]

• Cell Proliferation and Viability Assays: Assess the effect of a compound on cell growth and survival.

A Symbiotic Approach:

The most effective drug discovery programs often employ a combination of biochemical and cell-based assays. A common strategy involves using a high-throughput biochemical screen to identify initial hits, followed by cell-based secondary assays to confirm their activity in a more physiological setting and to triage compounds with undesirable properties, such as cytotoxicity.

Featured HTS Technology: AlphaScreen for Biochemical Assays

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a highly sensitive, bead-based assay technology that is well-suited for HTS of a wide range of biological interactions, including protein-protein, protein-peptide, and protein-small molecule interactions.[9][10][11]

Principle of AlphaScreen

The AlphaScreen technology relies on the interaction of two types of hydrogel-coated beads: a Donor bead and an Acceptor bead.[9][10] The Donor bead contains a photosensitizer that, upon excitation with laser light at 680 nm, converts ambient oxygen into a short-lived, highly reactive singlet oxygen molecule.[9][10] If an Acceptor bead is in close proximity (within ~200 nm), the singlet oxygen will diffuse and react with a chemiluminescent agent within the Acceptor bead, which in turn excites a fluorescent acceptor, resulting in the emission of light at 520-620 nm.[9][10] This proximity-dependent signal is amplified, providing a robust and sensitive readout.[9]

Caption: Principle of AlphaScreen Technology.

Application: Screening for Inhibitors of 11β-HSD1

As an example, we will detail a protocol for an AlphaScreen-based assay to identify inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in metabolic diseases. A recent study identified potent 2-(cyclopentylamino)thiazol-4(5H)-one derivatives as inhibitors of 11β-HSD1, highlighting the relevance of this target for this chemical class.[2]

This assay measures the production of cortisol from cortisone by 11β-HSD1. The assay components are as follows:

• Biotinylated Cortisone: Substrate for the enzyme.

• Anti-Cortisol Acceptor Beads: Acceptor beads conjugated to a cortisol-specific antibody.

• Streptavidin Donor Beads: Donor beads that bind to the biotinylated cortisone.

• 11β-HSD1 Enzyme and NADPH Cofactor: The enzyme system that catalyzes the reaction.

In the absence of an inhibitor, 11β-HSD1 converts cortisone to cortisol. The cortisol produced displaces the biotinylated cortisone from the anti-cortisol antibody on the Acceptor beads, leading to a decrease in the AlphaScreen signal. Conversely, in the presence of an inhibitor, the production of cortisol is reduced, and the biotinylated cortisone remains bound to the Acceptor beads, resulting in a high AlphaScreen signal.

Caption: AlphaScreen Assay for 11β-HSD1 Inhibitors.

Protocol: AlphaScreen Assay for 11β-HSD1 Inhibitors

Materials:

• AlphaScreen Streptavidin Donor Beads

• AlphaScreen Anti-Cortisol Acceptor Beads

• Biotinylated Cortisone

• Recombinant Human 11β-HSD1

• NADPH

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Tween-20)

• 384-well low-volume white microplates

• Plate reader capable of AlphaScreen detection

Procedure:

• Compound Plating:

  • Prepare serial dilutions of cyclopentylamine derivatives and control compounds in DMSO.

  • Using an acoustic liquid handler, dispense a small volume (e.g., 20-100 nL) of each compound solution into the wells of a 384-well plate.

• Enzyme and Substrate Preparation:

  • Prepare a master mix containing the 11β-HSD1 enzyme and NADPH in assay buffer.

  • Prepare a separate solution of biotinylated cortisone in assay buffer.

• Assay Reaction:

  • Add the enzyme/NADPH master mix to each well of the compound plate.

  • Incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for compound-enzyme interaction.

  • Initiate the enzymatic reaction by adding the biotinylated cortisone solution to all wells.

  • Incubate the reaction for a specific duration (e.g., 60 minutes) at 37°C.

• Detection:

  • Prepare a detection mix containing the AlphaScreen Streptavidin Donor Beads and Anti-Cortisol Acceptor Beads in the dark.

  • Add the detection mix to all wells to stop the enzymatic reaction.

  • Incubate the plate in the dark for a specified time (e.g., 60 minutes) at room temperature to allow for bead binding.

  • Read the plate on an AlphaScreen-compatible plate reader.

Data Analysis and Interpretation:

Parameter	Description	Typical Value
Z'-factor	A measure of assay quality, indicating the separation between positive and negative controls.	> 0.5
Signal-to-Background (S/B)	The ratio of the signal from the uninhibited reaction to the signal from the fully inhibited reaction.	> 10
IC50	The concentration of an inhibitor that causes a 50% reduction in enzyme activity.	Varies by compound

Featured HTS Technology: Cell-Based GPCR Assays

G protein-coupled receptors (GPCRs) are a major class of drug targets, and cell-based assays are the primary method for screening for GPCR modulators.[7][8] These assays typically measure changes in intracellular second messengers, such as calcium or cAMP, upon receptor activation.[7][8]

Application: Screening for GPCR Modulators

Given that many bioactive compounds with cyclic amine scaffolds target GPCRs, a cell-based functional assay is a highly relevant screening strategy for cyclopentylamine derivatives.[8] A common and robust HTS format for Gq-coupled GPCRs is the calcium mobilization assay.

Principle of Calcium Mobilization Assays

Activation of Gq-coupled GPCRs leads to the activation of phospholipase C, which in turn generates inositol triphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm. This transient increase in intracellular calcium can be detected using fluorescent calcium-sensitive dyes.

Caption: Gq-Coupled GPCR Signaling Pathway.

Protocol: Calcium Mobilization Assay

Materials:

• A stable cell line expressing the target Gq-coupled GPCR.

• Cell culture medium and supplements.

• A fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 384-well black-walled, clear-bottom microplates.

• A plate reader with a fluorescent kinetic reading mode and automated liquid handling (e.g., FLIPR).

Procedure:

• Cell Plating:

  • Seed the cells into 384-well plates at an appropriate density and allow them to attach and grow overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator dye.

  • Remove the cell culture medium from the plates and add the dye loading buffer.

  • Incubate the plates for a specified time (e.g., 60 minutes) at 37°C to allow for dye uptake.

• Compound Addition and Signal Detection:

  • Wash the cells with assay buffer to remove excess dye.

  • Place the plate in a kinetic plate reader.

  • Establish a baseline fluorescence reading.

  • Add the cyclopentylamine derivatives or control compounds to the wells using the instrument's integrated liquid handler.

  • Immediately begin recording the fluorescence signal over time to capture the transient calcium response.

Data Analysis and Interpretation:

Parameter	Description	Typical Value
EC50 (for agonists)	The concentration of an agonist that produces 50% of the maximal response.	Varies by compound
IC50 (for antagonists)	The concentration of an antagonist that inhibits the response to a known agonist by 50%.	Varies by compound
Peak Fluorescence Intensity	The maximum fluorescence signal observed after compound addition.	Varies by compound

Addressing Challenges in Screening Amine-Containing Compounds

Cyclopentylamine derivatives, being primary or secondary amines, can present specific challenges in HTS assays.

• Non-specific Binding: The basic nature of the amine group can lead to non-specific interactions with assay components, such as plastics or proteins, leading to false positives or negatives. Including detergents (e.g., Tween-20) in the assay buffer can help mitigate this.

• Compound Solubility: Poor solubility of some derivatives can lead to compound precipitation and inaccurate concentration-response curves. Careful selection of the compound solvent (typically DMSO) and ensuring its final concentration in the assay is low (e.g., <1%) is crucial.

• Assay Interference: Some amine-containing compounds can interfere with certain detection technologies, such as fluorescence-based readouts, by quenching or enhancing the signal. It is important to perform counter-screens to identify and eliminate such artifacts.

Conclusion and Future Directions

High-throughput screening is an indispensable tool for unlocking the therapeutic potential of cyclopentylamine derivatives. By carefully selecting the appropriate assay format, whether biochemical or cell-based, and by understanding and mitigating the potential challenges associated with this chemical class, researchers can efficiently identify and advance novel drug candidates. The continued development of innovative HTS technologies, such as DNA-encoded library (DEL) screening and label-free detection methods, will further enhance our ability to explore the vast chemical space and discover the next generation of medicines.

References

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• Coussens, N. P., Auld, D. S., & Yasgar, A. (2016). AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. Methods in Molecular Biology, 1439, 77–98. [Link]

• AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. (2016). PubMed. Retrieved March 7, 2026, from [Link]

• GPCR Functional Cell-based Assays. (n.d.). GenScript. Retrieved March 7, 2026, from [Link]

• Inestrosa, N. C., et al. (2021). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Structural Biology, 69, 137-145. [Link]

• High-throughput screening of cyclic peptide libraries for developing drugs to challenging targets. (n.d.). BMG LABTECH. Retrieved March 7, 2026, from [Link]

• Production of Cyclic Macrocycle Library for Rapid High Throughput Evaluations in Aqueous Medium. (n.d.). SUNY TechConnect. Retrieved March 7, 2026, from [Link]

• MULTISCREENᵀᴹ 235-GPCR Cell-Based Assay Panel. (n.d.). Multispan, Inc. Retrieved March 7, 2026, from [Link]

• AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. (2021). ResearchGate. Retrieved March 7, 2026, from [Link]

• Cell-based assays in high-throughput mode (HTS). (2016). BioTechnologia, 97(2), 85-92. [Link]

• Ion Channel Targeted Libraries. (n.d.). Otava Chemicals. Retrieved March 7, 2026, from [Link]

• Ptaszyńska, N., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. Molecules, 28(8), 3465. [Link]

• Hit-to-lead (H2L) and Lead Optimization in Medicinal Chemistry. (n.d.). University of Nottingham. Retrieved March 7, 2026, from [Link]

• Devlin, J. P. (Ed.). (1997). High Throughput Screening: The Discovery of Bioactive Substances. CRC Press. [Link]

• GPCRs: Cell based label-free assays in GPCR drug discovery. (2013, August 20). European Pharmaceutical Review. Retrieved March 7, 2026, from [Link]

• Hughes, J. P., et al. (2011). Hit-to-lead in drug discovery. Drug Target Review. Retrieved March 7, 2026, from [Link]

• Hit to lead. (2024, May 27). In Wikipedia. Retrieved March 7, 2026, from [Link]

• Wu, S. N., et al. (2023). Ion Channels as a Potential Target in Pharmaceutical Designs. International Journal of Molecular Sciences, 24(15), 12109. [Link]

• How Are Biochemical Assays Used in High-Throughput Screening?. (2025, April 21). Patsnap. Retrieved March 7, 2026, from [Link]

• A) Illustration of the AlphaScreen protein-protein interaction assay,... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• High-Throughput Enzyme Assay for Screening Inhibitors of the ZDHHC3/7/20 Acyltransferases. (2021). PubMed. Retrieved March 7, 2026, from [Link]

• List of Ion Channel Blockers. (n.d.). Peptide Institute, Inc. Retrieved March 7, 2026, from [Link]

• Hit & Lead Discovery. (n.d.). AXXAM. Retrieved March 7, 2026, from [Link]

• High-Throughput Screening For The Discovery Of Enzyme Inhibitors. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Hit-to-Lead Optimization Strategy in Drug Discovery. (n.d.). Curia Global. Retrieved March 7, 2026, from [Link]

• Aryl cyclopentylamines in bioactive synthetic compounds and natural products. (2021). ResearchGate. Retrieved March 7, 2026, from [Link]

• The Identification of Bioactive Natural Products by High Throughput Screening (HTS). (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Charged ion channel blockers and methods for use. (2022). Google Patents.

• Identify Promising Novel Leads: Integrated HTS platform powered by computational chemistry and AI/ML. (2024, December 6). YouTube. Retrieved March 7, 2026, from [Link]

• High-Throughput Enzyme Assay for Screening Inhibitors of the ZDHHC3/7/20 Acyltransferases. (2021). ResearchGate. Retrieved March 7, 2026, from [Link]

• Leveraging the power of HTS in the new and rapidly evolving collaborative drug discovery landscape. (2018, December 1). Drug Target Review. Retrieved March 7, 2026, from [Link]

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Application Note: 2-(2-Methoxyethoxy)cyclopentan-1-amine as a Strategic Building Block in Hit-to-Lead Optimization

Executive Summary

In modern small-molecule drug discovery, balancing target affinity with favorable pharmacokinetic (PK) and physicochemical properties is a primary challenge. Highly potent hits identified via high-throughput screening often suffer from poor aqueous solubility and high lipophilicity (LogP), leading to metabolic liabilities and poor oral bioavailability.

2-(2-Methoxyethoxy)cyclopentan-1-amine has emerged as a highly versatile building block designed to directly address these liabilities. By integrating a reactive primary amine, a conformationally restricting cyclopentane core, and a solubility-enhancing methoxyethoxy side-chain, this molecule serves as an ideal moiety for scaffold hopping, bioisosteric replacement, and property modulation.

Mechanistic Rationale: The Tripartite Advantage

The utility of 2-(2-Methoxyethoxy)cyclopentan-1-amine lies in its rationally designed structure, which solves multiple medicinal chemistry challenges simultaneously:

• The Methoxyethoxy Group (Mini-PEGylation): Poor aqueous solubility is often driven by high lipophilicity and flat, planar structures that stack tightly in crystal lattices. The introduction of a methoxyethoxy group acts as a "mini-PEG" (PEG1) unit. This modification drastically improves aqueous solubility by disrupting crystal packing and providing flexible hydrogen-bond acceptors that interact favorably with water molecules[1]. Additionally, this specific ether-linked chain has been shown to reduce metabolic clearance and improve the overall pharmacokinetic profile of lead compounds without the immunogenic risks associated with large-polymer PEGylation[2],[3].

• The Cyclopentane Ring (Conformational Restriction): While linear alkyl-ether chains improve solubility, they introduce multiple rotatable bonds, which incur a high entropic penalty upon binding to a target protein. The cyclopentane ring restricts this conformational space. By locking the spatial arrangement of the amine and the methoxyethoxy group, the cyclic scaffold decreases the enthalpic penalty of protein-ligand binding and projects the solubilizing group into a defined solvent-exposed exit vector[4].

• The Primary Amine (Reactive Handle): The primary amine provides a highly nucleophilic handle for late-stage functionalization, allowing seamless integration into diverse chemotypes via amide couplings, reductive aminations, or nucleophilic aromatic substitutions (SNAr).

Fig 1: Structural deconstruction of 2-(2-Methoxyethoxy)cyclopentan-1-amine and its pharmacological impact.

Physicochemical Profiling

The table below illustrates the theoretical property shifts when transitioning from a standard cycloalkyl building block to the methoxyethoxy derivative. The addition of the ether oxygens significantly lowers the calculated partition coefficient (cLogP) while increasing the Topological Polar Surface Area (TPSA), directly correlating to enhanced thermodynamic solubility.

Property	Cyclopentan-1-amine	2-Methoxycyclopentan-1-amine	2-(2-Methoxyethoxy)cyclopentan-1-amine
Molecular Weight ( g/mol )	85.15	115.17	159.23
cLogP (Estimated)	1.20	0.85	0.30
TPSA (Ų)	26.0	35.2	44.5
H-Bond Acceptors	1	2	3
Rotatable Bonds	1	2	4
Relative Aqueous Solubility	Baseline	Moderate Increase	High Increase

Experimental Protocols & Self-Validating Workflows

The following protocols detail the integration of 2-(2-Methoxyethoxy)cyclopentan-1-amine into core drug scaffolds. These methods are designed as self-validating systems, incorporating specific in-process controls to ensure high-fidelity synthesis.

Protocol A: Sterically Demanding Amide Coupling (HATU-Mediated)

Causality & Design: The 2-substitution on the cyclopentane ring introduces moderate steric hindrance adjacent to the primary amine. Standard coupling reagents (e.g., EDC/HOBt) may result in sluggish kinetics. HATU is utilized because the highly reactive 7-azabenzotriazole ester intermediate efficiently overcomes steric bulk. N,N-Diisopropylethylamine (DIPEA) is chosen as a non-nucleophilic base to deprotonate the amine salt without competing for the activated acid.

Step-by-Step Methodology:

• Activation: Dissolve the core carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous N,N-Dimethylformamide (DMF, 5 mL) under an inert nitrogen atmosphere. Add DIPEA (3.0 equiv, 1.5 mmol) followed by HATU (1.2 equiv, 0.6 mmol). Stir at room temperature for 15 minutes.

  • In-Process Control: A color change (often to pale yellow) indicates the formation of the active ester.

• Coupling: Add 2-(2-Methoxyethoxy)cyclopentan-1-amine (1.1 equiv, 0.55 mmol) dropwise to the activated mixture. Stir at room temperature for 2 hours.

• Validation (LC-MS): Sample 10 µL of the reaction mixture, dilute in 1 mL Acetonitrile/Water, and analyze via LC-MS.

  • Decision Gate: If >5% unreacted carboxylic acid remains, the steric hindrance is dominating; add an additional 0.3 equiv of HATU and stir for 1 hour.

• Workup (Self-Purification): Dilute the mixture with Ethyl Acetate (25 mL). Wash sequentially with saturated aqueous NaHCO₃ (2 × 15 mL) to remove unreacted acid and HATU byproducts, followed by 5% aqueous LiCl (3 × 15 mL) to quantitatively remove DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide, which can be purified via flash chromatography (DCM/MeOH gradient).

Protocol B: Chemoselective Reductive Amination

Causality & Design: When linking the building block to an aldehyde-bearing scaffold, Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it too weak to reduce the starting aldehyde, but perfectly tuned to reduce the transient, more electrophilic iminium ion.

Step-by-Step Methodology:

• Iminium Formation: Dissolve the core aldehyde (1.0 equiv, 0.5 mmol) and 2-(2-Methoxyethoxy)cyclopentan-1-amine (1.1 equiv, 0.55 mmol) in anhydrous Dichloromethane (DCM, 10 mL). Add glacial acetic acid (1.0 equiv) to catalyze iminium formation.

• Pre-Stirring: Stir the mixture at room temperature for 1–2 hours before adding the reducing agent.

  • Self-Validation: Monitor by LC-MS. The disappearance of the aldehyde mass and the appearance of the iminium/enamine mass confirms successful condensation. Proceeding without this confirmation risks premature aldehyde reduction.

• Reduction: Add NaBH(OAc)₃ (1.5 equiv, 0.75 mmol) in portions over 10 minutes. Stir for 12 hours at room temperature.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and decompose excess borohydride. Extract with DCM (2 × 15 mL).

• Isolation: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. The resulting secondary amine is typically >90% pure and ready for final salt formation (e.g., HCl salt) to further enhance solubility.

Fig 2: Hit-to-Lead optimization workflow utilizing 2-(2-Methoxyethoxy)cyclopentan-1-amine.

References

• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules Source: Journal of Medicinal Chemistry (via PubMed Central) URL:[1]

• Beyond the Rule of 5: Impact of PEGylation with Various Polymer Sizes on Pharmacokinetic Properties, Structure–Properties Relationships of mPEGylated Small Agonists Source: American Chemical Society (ACS Publications) URL:[2]

• Bicyclo[m.n.k]alkane Building Blocks as Promising Benzene and Cycloalkane Isosteres: Multigram Synthesis, Physicochemical and Structural Characterization Source: ChemRxiv URL:[4]

• MAP4K4 Inhibitor | Cardioprotection Drug Candidate (Case Study on Methoxyethoxy Optimization) Source: Domainex URL:[3]

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• 4. chemrxiv.org [chemrxiv.org]

Comprehensive Analytical Strategy for 2-(2-Methoxyethoxy)cyclopentan-1-amine: Overcoming Detection and Stereochemical Challenges

Executive Summary

The development of robust analytical methods for 2-(2-Methoxyethoxy)cyclopentan-1-amine presents a unique convergence of chromatographic challenges. As a highly polar, primary aliphatic amine featuring an ether linkage and a cyclopentane core, this molecule lacks a conjugated π-system, rendering standard UV-Vis detection virtually useless for low-level impurity tracking. Furthermore, its basicity leads to severe secondary interactions with residual silanols on standard reversed-phase columns, while its di-substituted cyclic structure generates four possible stereoisomers (two enantiomeric pairs of cis and trans diastereomers) that must be rigorously controlled during drug development.

This Application Note details a tripartite analytical strategy designed to establish a self-validating framework for the assay, trace impurity profiling, and enantiomeric resolution of this complex building block.

Mechanistic Profiling & Analytical Strategy

To engineer a reliable analytical control strategy, we must move beyond generic templates and address the specific physicochemical causality of the molecule:

• The Detection Void (Assay & Purity): Because the molecule lacks a chromophore, we employ Charged Aerosol Detection (CAD) . Unlike Mass Spectrometry (MS), which suffers from matrix-dependent ionization suppression, CAD provides a nearly universal, mass-dependent response for non-volatile analytes. This allows for accurate weight/weight assay and related substance quantification without requiring structurally identical reference standards for every unknown impurity[1].

• The Polarity & Retention Deficit (Trace Analysis): For trace-level bioanalysis or genotoxic impurity screening, the underivatized amine elutes in the void volume of standard C18 columns, leading to severe ion suppression. We utilize a rapid, room-temperature Schotten-Baumann derivatization with Benzoyl Chloride (BzCl) . This reaction caps the primary amine, significantly increasing the molecule's hydrophobicity (LogP) and providing a highly predictable fragmentation pathway for LC-MS/MS[2].

• The Stereochemical Labyrinth (Chiral Resolution): Primary amines are notoriously difficult to separate on standard normal-phase chiral columns due to peak tailing. We deploy Supercritical Fluid Chromatography (SFC) coupled with MS. The low viscosity and high diffusivity of supercritical CO₂, combined with a cyclofructan-based chiral stationary phase and a basic modifier, masks active sites and delivers baseline resolution of all four stereoisomers in a fraction of the time required by traditional LC[3][4].

Analytical decision matrix for 2-(2-Methoxyethoxy)cyclopentan-1-amine based on structural traits.

Self-Validating Experimental Protocols

Protocol A: Chemical Purity and Assay via Mixed-Mode UHPLC-CAD

Causality: CAD requires strictly volatile mobile phases to function[1]. To retain the highly polar amine while maintaining volatility, we utilize a mixed-mode column (combining reversed-phase and cation-exchange properties) with an ammonium formate buffer.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the API in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL. Prepare a sensitivity control standard at 0.001 mg/mL (0.1%).

• System Setup: Purge the CAD detector with high-purity Nitrogen (≥ 35 psi). Set the CAD evaporation temperature to 35°C to preserve the semi-volatile nature of the aliphatic amine.

• Chromatographic Execution: Inject 2 µL onto a Thermo Scientific Acclaim Trinity P1 column (2.1 x 100 mm, 3 µm) maintained at 30°C.

• Self-Validation (SST): The system is valid only if the 0.1% sensitivity control yields a Signal-to-Noise (S/N) ratio ≥ 10, and the peak tailing factor for the main peak is ≤ 1.5.

Protocol B: Trace Quantitation via Pre-Column Derivatization LC-MS/MS

Causality: Benzoylation converts the polar primary amine into a hydrophobic amide, shifting its elution away from early-eluting matrix interferents and enhancing electrospray ionization (ESI) efficiency[2].

Step-by-Step Methodology:

• Derivatization Reaction:

  • Aliquot 50 µL of the aqueous sample (or plasma extract) into a microcentrifuge tube.

  • Add 50 µL of 100 mM Sodium Carbonate buffer (pH 9.5) to ensure the amine is fully deprotonated.

  • Add 50 µL of 2% (v/v) Benzoyl Chloride in Acetonitrile.

  • Vortex immediately for 60 seconds at room temperature.

• Quenching: Add 50 µL of 1% Formic Acid in Water to halt the reaction and stabilize the derivative.

• Chromatographic Execution: Inject 5 µL onto a standard C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm).

• Self-Validation (SST): Include an isotopically labeled internal standard (e.g., Benzoylated-d5-cyclopentanamine). The %RSD of the internal standard peak area across all injections must be ≤ 5.0%, proving consistent derivatization efficiency.

Protocol C: Stereoisomeric Resolution via Chiral SFC-MS

Causality: The separation of chiral primary amines is often plagued by non-specific hydrogen bonding. SFC using a cyclofructan-based stationary phase (which excels at separating primary amines) with a basic additive (Isopropylamine) suppresses these interactions, yielding sharp peaks[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample in 100% Methanol to a concentration of 0.5 mg/mL. (Avoid aqueous diluents to prevent phase separation in SFC).

• System Setup: Ensure the Automated Back Pressure Regulator (ABPR) is set to 120 bar to maintain CO₂ in the supercritical state.

• Chromatographic Execution: Inject 3 µL onto an AZYP Larihc CF6-P column (4.6 x 250 mm, 5 µm) at 40°C.

• Self-Validation (SST): The method is deemed valid if the critical pair resolution (Rs) between the closest eluting diastereomers/enantiomers is ≥ 1.5.

Quantitative Data Synthesis

The following tables summarize the validated instrumental parameters required to execute the protocols described above.

Table 1: UHPLC-CAD Gradient Program (Protocol A)

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (10 mM NH₄Formate, pH 3.0)	% Mobile Phase B (Acetonitrile)
0.0	0.4	95	5
1.0	0.4	95	5
6.0	0.4	10	90
8.0	0.4	10	90

| 8.1 | 0.4 | 95 | 5 |

Table 2: LC-MS/MS MRM Parameters for Benzoylated Derivative (Protocol B)

Analyte State	Precursor Ion [M+H]⁺	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Underivatized	m/z 160.1	m/z 84.1	m/z 56.1	15

| BzCl-Derivatized | m/z 264.1 | m/z 105.0 (Benzoyl cation) | m/z 77.0 (Phenyl cation) | 25 |

Table 3: Chiral SFC-MS Operating Parameters (Protocol C)

Parameter	Setting / Value
Co-Solvent (Modifier)	Methanol containing 0.2% Isopropylamine (IPA)
Gradient	Isocratic 15% Co-Solvent for 10 minutes
Total Flow Rate	3.0 mL/min
Back Pressure (ABPR)	120 bar
Column Temperature	40 °C

| Make-up Solvent (for MS) | Methanol with 0.1% Formic Acid (0.2 mL/min) |

References

• Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS Source: LCGC International URL
• Review of Chiral Stationary Phase Development and Chiral Applications Source: LCGC International URL
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background Source: ResearchGate URL
• Novel, Precise, Accurate Ion-Pairing Method to Determine the Related Substances of the Fondaparinux Sodium Drug Substance: Low-Molecular-Weight Heparin Source: PMC - NIH URL

Sources

• 1. Novel, Precise, Accurate Ion-Pairing Method to Determine the Related Substances of the Fondaparinux Sodium Drug Substance: Low-Molecular-Weight Heparin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]

Application Note: High-Resolution Chiral Separation of 2-(2-Methoxyethoxy)cyclopentan-1-amine Enantiomers by HPLC

Chemical Context and Chromatographic Challenges

Substituted cyclopentanamines, such as 2-(2-Methoxyethoxy)cyclopentan-1-amine, are highly valuable rigid scaffolds in modern medicinal chemistry. They are frequently utilized as chiral building blocks in the synthesis of advanced therapeutics, including cyclin-dependent kinase (CDK) inhibitors, GSK3a inhibitors, and BCL6 inhibitors[1][2]. The molecule features a primary amine (the primary pharmacophore attachment point) and a 2-methoxyethoxy ether linkage that provides critical hydrogen-bonding capabilities.

Because the cyclopentane ring possesses two chiral centers (C1 and C2), the compound exists as four distinct stereoisomers (two pairs of enantiomers: cis and trans). While diastereomers can often be separated using standard achiral reversed-phase chromatography, resolving the exact enantiomeric pairs requires highly specific Chiral Stationary Phases (CSPs).

The primary challenge in separating underivatized primary amines via HPLC is their high polarity and tendency to undergo strong, non-specific ionic interactions with residual silanols on the silica support, leading to severe peak tailing and poor resolution. To overcome this, we employ specialized CSPs that leverage host-guest complexation rather than traditional transient adsorption.

Mechanistic Insights: CSP Selection and Causality

As an application scientist, selecting the correct CSP is not a matter of trial and error, but of understanding the molecular recognition mechanisms at play. For underivatized primary amines, two classes of CSPs are authoritative standards:

A. Crown Ether Stationary Phases (e.g., Crownpak CR-I(+), CrownSil)

The Causality: Crown ether columns are the gold standard for primary amines. The chiral selector is a covalently bonded (+)- or (-)-(18-Crown-6)-tetracarboxylic acid[3]. The separation mechanism is strictly dependent on the mobile phase pH. Under acidic conditions (pH < 2.0), the primary amine of 2-(2-Methoxyethoxy)cyclopentan-1-amine is fully protonated to an ammonium ion (

). This ion acts as a "guest" that docks perfectly into the 18-crown-6 "host" cavity via three specific hydrogen bonds[3][4]. The chiral barrier provided by the tetracarboxylic acid groups creates steric hindrance that differentiates the spatial arrangement of the cyclopentane ring and the methoxyethoxy side chain, resulting in baseline enantiomeric resolution.

B. Cyclofructan Stationary Phases (e.g., Larihc CF6-P)

The Causality: Derivatized cyclofructans (CF6) possess a crown ether-like core but feature 6–8 pendant fructofuranose units derivatized with isopropylcarbamate groups[5]. Unlike crown ethers, which require highly aqueous acidic conditions, CF6-P columns excel in Polar Organic (PO) mode or Supercritical Fluid Chromatography (SFC)[4][5]. The mechanism relies on a combination of hydrogen bonding and dipole-dipole interactions. This is highly advantageous when developing preparative-scale methods where the removal of aqueous acidic mobile phases is a bottleneck.

Caption: Chiral recognition mechanism of primary amines via crown ether stationary phases.

Experimental Protocols

The following protocols describe self-validating workflows for both Reversed-Phase (Crown Ether) and Polar Organic (Cyclofructan) modes.

Sample Preparation

• Diluent Selection: Dissolve the racemic 2-(2-Methoxyethoxy)cyclopentan-1-amine standard in a diluent that exactly matches the initial mobile phase composition. Causality: Injecting a sample in a solvent stronger than the mobile phase disrupts the localized equilibrium at the column head, causing peak splitting or fronting.

• Concentration: Prepare a stock solution at

  . Dilute to a working concentration of to prevent column overloading, which can artificially broaden peaks and mask true resolution.

• Filtration: Filter through a

  PTFE syringe filter prior to injection.

Protocol A: Reversed-Phase Method (Crownpak CR-I(+))

• Column Installation: Install a Crownpak CR-I(+) or CrownSil R(+) column (

  ).

• Mobile Phase Preparation: Prepare an isocratic mixture of Water / Methanol (80:20, v/v). Add

  Trifluoroacetic acid (TFA) or Perchloric acid ( )[6]. Causality: The high aqueous content drives the hydrophobic cyclopentane ring into the stationary phase, while the strong acid ensures 100% protonation of the primary amine for cavity docking.

• Chromatographic Parameters:

  • Flow Rate:

  • Temperature:

    (Lower temperatures often increase chiral recognition by stabilizing the host-guest hydrogen bonds).

  • Detection: UV at

    or ESI-MS (Positive Ion Mode, for ).

• System Validation: Inject the racemate. Verify that the resolution (

  ) is and the tailing factor ( ) is .

Protocol B: Polar Organic Method (Larihc CF6-P)

• Column Installation: Install a Larihc CF6-P column (

  )[5].

• Mobile Phase Preparation: Prepare an isocratic mixture of Acetonitrile / Methanol (90:10, v/v). Add

  and [5]. Causality: In non-aqueous environments, the ratio of acidic to basic additives is critical. TFA protonates the amine, while TEA acts as a competing base to mask residual silanols on the silica support, drastically sharpening the peaks.

• Chromatographic Parameters:

  • Flow Rate:

  • Temperature:

  • Detection: UV at

    or ELSD (Evaporative Light Scattering Detector) if UV absorbance is too weak.

Caption: Step-by-step experimental workflow for the HPLC chiral separation of primary amines.

Quantitative Data and Method Comparison

The following table summarizes the expected chromatographic behavior and system suitability parameters for the two orthogonal methods.

Parameter	Method A: Crown Ether (Reversed-Phase)	Method B: Cyclofructan (Polar Organic)
Stationary Phase	Crownpak CR-I(+) / CrownSil R(+)	Larihc CF6-P
Mobile Phase	/ MeOH (80:20) +	ACN / MeOH (90:10) +
Primary Interaction	18-Crown-6 Cavity Inclusion	H-Bonding & Dipole-Dipole
Expected Retention ( )
Selectivity ( )
Resolution ( )	(Baseline)	(Baseline)
MS Compatibility	Moderate (TFA causes ion suppression)	Excellent (Volatile organic solvents)
Scale-Up Potential	Low (Aqueous removal is difficult)	High (Easy solvent evaporation)

References

1.[3] Regis Technologies. "Crown-Ether Chiral Stationary Phases." registech.com. Available at: [Link] 2.[4] MDPI. "Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans." Polymers (2021). Available at:[Link] 3.[6] Wiley. "Chiral column takes the crown for supercritical enantioseparation of primary amines." Analytical Science Advances (2023). Available at:[Link] 4.[5] LCGC International. "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." Chromatography Online (2022). Available at:[Link] 5.[1] Google Patents. "WO2024233900A1 - Gsk3a inhibitors and methods of use thereof." Available at: 6.[2] Google Patents. "US11161839B2 - 2-quinolone derived inhibitors of BCL6." Available at:

Sources

• 1. WO2024233900A1 - Gsk3a inhibitors and methods of use thereof - Google Patents [patents.google.com]
• 2. US11161839B2 - 2-quinolone derived inhibitors of BCL6 - Google Patents [patents.google.com]
• 3. Crown Ether Phases - Regis Technologies [registech.com]
• 4. mdpi.com [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]

Application Note: Mass Spectrometry Fragmentation of Cyclic Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic amines are fundamental structural motifs in a vast array of pharmaceuticals, natural products, and agrochemicals. Their inherent basicity and conformational rigidity impart unique pharmacological properties, making them privileged scaffolds in drug discovery. Understanding the gas-phase fragmentation behavior of these molecules under mass spectrometric conditions is paramount for their structural elucidation, impurity profiling, and metabolite identification. This application note provides a comprehensive overview of the characteristic mass spectrometry fragmentation patterns of cyclic amines, detailing the underlying mechanistic principles and offering robust analytical protocols for their analysis.

The fragmentation of cyclic amines in a mass spectrometer is a complex process governed by the ionization method, the energetic landscape of the ion, and the inherent structural features of the molecule, such as ring size and the nature and position of substituents.[1] This guide will delve into the nuances of fragmentation under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques, providing a predictive framework for interpreting mass spectra.

Principles of Fragmentation

The fragmentation of cyclic amines is largely dictated by the location of the charge, which is typically on the nitrogen atom due to its high proton affinity. The subsequent cleavage of bonds is driven by the formation of stable fragment ions, most notably iminium ions.

Electron Ionization (EI) Fragmentation

Under the high-energy conditions of Electron Ionization (EI), cyclic amines undergo extensive fragmentation, providing rich structural information. The initial event is the removal of an electron to form a radical cation, [M]•+. The fragmentation of this molecular ion is dominated by several key pathways:

• α-Cleavage: This is a hallmark fragmentation pathway for amines.[2][3] It involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. This process is driven by the formation of a resonance-stabilized iminium ion. The largest substituent on the α-carbon is preferentially lost as a radical. For unsubstituted cyclic amines, this results in the loss of a hydrogen radical ([M-1]•+), which is often a prominent peak.[4]

• Ring Cleavage: The cyclic structure can undergo fission through the cleavage of the β-bond relative to the nitrogen atom.[4] This is often followed by the loss of neutral alkene molecules, leading to a series of fragment ions separated by 14 Da (CH₂).

• Rearrangements: In larger macrocyclic amines, rearrangement into long-chain enamines can occur, followed by the transfer of an aminocarbene radical cation.[5]

The molecular ion peak of cyclic amines is generally discernible in EI-MS, unless the α-carbon is substituted.[4]

Electrospray Ionization (ESI) Fragmentation

Electrospray Ionization (ESI) is a soft ionization technique that typically generates protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[6] Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation and elicit structural information. The fragmentation of the protonated molecule is initiated by the charge on the nitrogen atom.

• Neutral Loss: A common fragmentation pathway for substituted cyclic amines is the neutral loss of small molecules. For example, piperidine alkaloids often show a predominant loss of a water molecule.[7]

• Ring Opening and Fission: Similar to EI, the protonated ring can open, leading to the formation of linear iminium ions and subsequent fragmentation.

• Substituent-Driven Fragmentation: The fragmentation pattern is heavily influenced by the nature of the substituents on the ring.[8] Functional groups will lead to their own characteristic fragmentation patterns.

The choice between EI and ESI depends on the volatility of the analyte and the desired level of fragmentation. GC-MS with EI is well-suited for volatile and semi-volatile cyclic amines, while LC-MS with ESI is preferred for less volatile and thermally labile compounds.[9]

Experimental Protocols

Protocol 1: GC-MS Analysis of Volatile Cyclic Amines

This protocol is suitable for the analysis of volatile cyclic amines such as piperidine, pyrrolidine, and their simple alkylated derivatives.

1. Sample Preparation:

• For aqueous samples, adjust the pH to >10 with a strong base (e.g., NaOH) to ensure the amine is in its free base form.[10]
• Perform a liquid-liquid extraction with a non-polar organic solvent (e.g., dichloromethane or diethyl ether).
• Dry the organic extract over anhydrous sodium sulfate and concentrate to the desired volume.
• For some challenging amines, derivatization with reagents like benzenesulfonyl chloride can improve chromatographic performance.[11]

2. GC-MS Parameters:

• GC System: Agilent 7890A or equivalent.
• Column: A column specifically designed for amine analysis, such as a Restek Rtx-5 Amine or Agilent J&W DB-5ms, is recommended to minimize peak tailing.[12] (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).
• Injector: Split/splitless injector at 250 °C.
• Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min.
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 30-400.

3. Data Analysis:

• Identify the molecular ion peak. Cyclic amines will have an odd molecular weight according to the nitrogen rule.[2]
• Look for the characteristic [M-1]⁺ peak resulting from α-cleavage.
• Identify fragment ions corresponding to ring cleavage and loss of alkene fragments.
• Compare the obtained spectrum with a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for confirmation.

Protocol 2: LC-MS/MS Analysis of Non-Volatile and Substituted Cyclic Amines

This protocol is ideal for the analysis of larger, more complex cyclic amines, including many pharmaceutical compounds and natural products.[13][14]

1. Sample Preparation:

• Dissolve the sample in a suitable solvent compatible with the mobile phase (e.g., methanol, acetonitrile, or water).
• For biological matrices, protein precipitation with acetonitrile or solid-phase extraction (SPE) may be necessary to remove interferences.[15]

2. LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC or equivalent.
• Column: A reversed-phase C18 column (e.g., Waters Acquity UPLC BEH C18, 2.1 mm x 50 mm, 1.7 µm) is commonly used.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A typical gradient would be 5-95% B over 5-10 minutes.
• Flow Rate: 0.2 - 0.4 mL/min.[1]
• Injection Volume: 1 - 5 µL.[1]
• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.[1]
• Ionization Mode: Positive ion mode.
• MS Method:
• Perform a full scan (e.g., m/z 100-1000) to identify the protonated molecule [M+H]⁺.[1]
• Perform a product ion scan of the precursor ion to obtain the MS/MS spectrum.
• Optimize the collision energy to achieve a good distribution of fragment ions.[1]

3. Data Analysis:

• Identify the precursor ion ([M+H]⁺).
• Analyze the product ion spectrum for characteristic neutral losses (e.g., H₂O, NH₃, or losses related to substituents).
• Propose fragmentation pathways based on the observed product ions. High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition of fragment ions, aiding in structural elucidation.

Visualization of Fragmentation Pathways

EI Fragmentation of Piperidine

Caption: EI fragmentation of piperidine showing α-cleavage and subsequent ring fission.

ESI-MS/MS Fragmentation of a Substituted Piperidine

Caption: Common ESI-MS/MS fragmentation pathways for a hydroxylated piperidine derivative.

Data Summary

Cyclic Amine Class	Ionization	Common Fragmentation Pathways	Key Fragment Ions
Small Unsubstituted Rings (e.g., Piperidine, Pyrrolidine)	EI	α-cleavage, Ring fission with alkene loss	[M]•+, [M-H]•+, series of ions separated by 14 Da
Substituted Piperidines	ESI-MS/MS	Neutral loss (e.g., H₂O), Ring opening	[M+H]⁺, [M+H-Neutral]⁺, iminium ions
Macrocyclic Amines	EI	Rearrangement to enamines, aminocarbene transfer	Complex pattern, often requires detailed analysis
Pharmaceuticals with Cyclic Amine Moieties	ESI-MS/MS	Driven by substituents and other functional groups	[M+H]⁺, fragments specific to the drug structure

Conclusion

The mass spectrometric analysis of cyclic amines provides invaluable information for their structural characterization. A thorough understanding of the fundamental fragmentation mechanisms under both EI and ESI conditions allows researchers to confidently interpret mass spectra and deduce the structures of novel compounds. The protocols and principles outlined in this application note serve as a robust framework for the analysis of this important class of molecules in various scientific disciplines.

References

• Trajkovic, J., Harrison, A. G., & Vair, C. A. (2018). Electron ionization induced fragmentation of macrocyclic amines CnH2n−1NH2: Evidence for the rearrangement of aminocarbene radical cations and a comparison with long-chain esters. Journal of the American Society for Mass Spectrometry, 29(10), 2038-2046. [Link]

• Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.15. Whitman College. Retrieved from [Link]

• Kato, T., et al. (2020). Gas-phase study of the stability of α-substituted cyclic amino nitriles under electron ionization and electrospray ionization and fragmentation peculiarities of cyclic ketimines. Rapid Communications in Mass Spectrometry, 34(13), e8794. [Link]

• Kato, T., et al. (2020). Gas‐phase study of the stability of α‐substituted cyclic amino nitriles under electron ionization and electrospray ionization and fragmentation peculiarities of cyclic ketimines. Rapid Communications in Mass Spectrometry, 34(13), e8794. Retrieved from [Link]

• JoVE. (2023, April 30). Mass Spectrometry of Amines. JoVE. Retrieved from [Link]

• Li, L., et al. (2009). Fragmentation of deprotonated cyclic dipeptides by electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 44(8), 1231-1240. [Link]

• JoVE. (2024, December 5). Mass Spectrometry: Amine Fragmentation. JoVE. Retrieved from [Link]

• da Silva, V. C., et al. (2013). Fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society, 24(1), 149-156. [Link]

• Wouters, J., et al. (2021). Mass Spectrometry (Imaging) for Detection and Identification of Cyclic AMPs: Focus on Human Neutrophil Peptides (HNPs). In Mass Spectrometry. IntechOpen. [Link]

• Matsubara, T., Inohana, Y., & Hirano, I. (2019). Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. Shimadzu. Retrieved from [Link]

• Fujii, Y., et al. (2021). Comprehensive Analysis of Analogues of Amine-Related Psychoactive Substances Using Femtosecond Laser Ionization Mass Spectrometry. Analytical Chemistry, 93(49), 16429-16436. [Link]

• ResearchGate. (n.d.). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. Retrieved from [Link]

• DeJongh, D. C., & Biemann, K. (1964). High Resolution Mass Spectrum of Piperidine. Journal of the American Chemical Society, 86(1), 67-70. [Link]

• Sabic, E., et al. (2018). The transformation from 2°-amine to 3°-amine of cyclam ring alters the fragmentation patterns of 1-tosylcytosine-cyclam conjugates. Journal of Mass Spectrometry, 53(8), 655-664. [Link]

• Waters Corporation. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters Corporation. Retrieved from [Link]

• Sparkman, O. D., Curtis, M., & Jones, P. R. (n.d.). Solvent/Sample Interaction in the GC/MS Analysis of Amines. Cerno Bioscience. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Amine Drugs Dissolved in Methanol by High‐Resolution Accurate Mass Gas Chromatography Mass Spectrometry, GC‐Orbitrap. Retrieved from [Link]

• Mohimani, H., et al. (2011). The interpretation of tandem mass spectra obtained from cyclic non-ribosomal peptides. Chemistry & Biology, 18(11), 1380-1391. [Link]

• Foley, D. J., et al. (2017). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Organic & Biomolecular Chemistry, 15(31), 6631-6642. [Link]

• Takatsu, A., et al. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. Analytical Chemistry, 92(16), 11048-11053. [Link]

• SCIEX. (n.d.). Biogenic amines Assay for Animal Nutrition Quality Assurance using LC-MS/MS. SCIEX. Retrieved from [Link]

• Food and Drug Administration. (n.d.). Single Laboratory Validation for the Determination of Six Biogenic Amines in Canned Tuna with LC-MS/MS. FDA. Retrieved from [Link]

• Whitman College. (n.d.). CHAPTER 6 GC EI and CI Fragmentation and Interpretation of Spectra. Whitman College. Retrieved from [Link]

• Prearo, M., et al. (2025). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring. Foods, 14(18), 3456. [Link]

• Juros, A., et al. (2022). LC–API-MS(/MS) for Biological Samples: Importance of Hydrophobicity, Molecular Weight and Structural Development. LCGC International, 35(4), 182-195. Retrieved from [Link]

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. [Link]

• de Zeeuw, J. (2021, March 23). Analysis of Amines in GC. LabRulez GCMS. Retrieved from [Link]

• Chromatography Forum. (2011, February 25). Amines by GC-MS. Retrieved from [Link]

• LibreTexts Chemistry. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• da Costa, M. F., et al. (2017). The ring size of cyclic amines as a relevant feature in the activity of Ru-based complexes for ROMP. New Journal of Chemistry, 41(21), 12792-12801. [Link]

• Semple, B. M., et al. (2010). Effect of Ring Size on Conformation and Biological Activity of Cyclic Cationic Antimicrobial Peptides. Journal of Medicinal Chemistry, 53(1), 513-519. [Link]

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Technical Notes & Optimization

optimizing the synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine

Technical Support Center: Optimizing the Synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine

Welcome to the Process Optimization and Troubleshooting Portal for the synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine. This chiral cyclic amino ether is a highly versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents and carbocyclic nucleoside analogues[1]. Synthesizing this molecule requires strict stereochemical control to isolate the desired cis or trans diastereomers.

This guide details a robust, four-step, self-validating synthetic route to the cis-diastereomer, utilizing a Lewis acid-catalyzed epoxide ring-opening[2], followed by mesylation, stereoinvertive azidation, and a mild Staudinger reduction[3].

Section 1: Synthetic Workflow & Mechanistic Overview

The synthesis relies on stereospecific transformations. The initial epoxide opening proceeds via anti-addition, yielding a trans-1,2-difunctionalized intermediate[2]. Subsequent activation and SN2 displacement by the azide nucleophile perfectly inverts the C1 stereocenter, yielding the cis-azide, which is then reduced to the cis-amine[4].

Figure 1: Four-step stereospecific synthesis of cis-2-(2-Methoxyethoxy)cyclopentan-1-amine.

Section 2: Step-by-Step Experimental Protocols

Step 1: Epoxide Ring-Opening (Synthesis of trans-2-(2-Methoxyethoxy)cyclopentan-1-ol)

• Causality: Cyclopentene oxide is relatively stable; opening it with a weak nucleophile like 2-methoxyethanol requires electrophilic activation. Boron trifluoride etherate (BF3·OEt2) polarizes the C-O bond, lowering the activation energy and facilitating nucleophilic attack[2].

• Procedure:

  • Dissolve cyclopentene oxide (1.0 eq) in anhydrous 2-methoxyethanol (5.0 eq, acts as both reactant and solvent) under an argon atmosphere.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add BF3·OEt2 (0.1 eq) dropwise over 10 minutes.

  • Stir for 4 hours, allowing the reaction to slowly warm to room temperature.

  • Quench with saturated aqueous NaHCO3 and extract with ethyl acetate (3x). Dry over anhydrous Na2SO4 and concentrate in vacuo.

Step 2: Mesylation (Activation of the Hydroxyl Group)

• Causality: The hydroxyl group is a poor leaving group. Converting it to a methanesulfonate (mesylate) ester creates a highly reactive electrophile for the subsequent SN2 reaction. Triethylamine (Et3N) acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing unwanted side reactions.

• Procedure:

  • Dissolve the trans-alcohol (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add Et3N (1.5 eq) and cool the mixture to 0 °C.

  • Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise.

  • Stir for 2 hours at 0 °C.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO3, and brine. Dry and concentrate to yield the trans-mesylate.

Step 3: Azidation (SN2 Inversion)

• Causality: Sodium azide is a potent nucleophile. The reaction proceeds via a concerted SN2 mechanism, requiring the azide to attack from the face opposite to the mesylate leaving group. This anti-periplanar attack strictly inverts the stereochemistry from trans to cis.

• Procedure:

  • Dissolve the trans-mesylate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add sodium azide (NaN3, 2.0 eq).

  • Heat the mixture to 80 °C and stir for 12 hours.

  • Cool to room temperature, dilute with water, and extract with diethyl ether (3x). Wash the combined organic layers with water (5x) to remove residual DMF.

Step 4: Staudinger Reduction (Synthesis of cis-Amine)

• Causality: While catalytic hydrogenation (Pd/C, H2) can reduce azides, it often leads to secondary amine byproducts via reductive amination of transient imines. The Staudinger reduction is highly chemoselective; triphenylphosphine (PPh3) forms an iminophosphorane intermediate, which is cleanly hydrolyzed by water to the primary amine[3][4].

• Procedure:

  • Dissolve the cis-azide (1.0 eq) in tetrahydrofuran (THF).

  • Add PPh3 (1.2 eq) portion-wise at room temperature. Stir until nitrogen gas evolution ceases (approx. 2 hours)[3].

  • Add deionized water (10.0 eq) and heat the mixture to 50 °C for 4 hours to force hydrolysis[3].

  • Concentrate the mixture, acidify with 1M HCl, and wash with DCM to remove triphenylphosphine oxide. Basify the aqueous layer with 1M NaOH and extract with DCM to isolate the pure cis-amine.

Section 3: Troubleshooting Guides & FAQs

Q: Why is my epoxide ring-opening yielding low conversion or a mixture of unwanted byproducts? A: The most common culprit is moisture in the 2-methoxyethanol, which competes as a nucleophile to yield 1,2-cyclopentanediol. Ensure the alcohol is strictly anhydrous. Additionally, if the Lewis acid is added too quickly, localized exothermic polymerization of the epoxide can occur[2]. Always add the catalyst dropwise at 0 °C.

Q: The mesylation step shows incomplete conversion on TLC. What should I check? A: Check the quality of your MsCl. It degrades rapidly upon exposure to atmospheric moisture to form methanesulfonic acid, which will protonate the alcohol but fail to electrophilically activate it. Always use freshly distilled MsCl. Furthermore, ensure the reaction is kept strictly at 0 °C; elevated temperatures can lead to elimination side-reactions, forming cyclopentene derivatives.

Q: How do I safely handle the azidation step, and how can I verify the reaction was successful? A: Sodium azide is highly toxic and can form explosive, volatile hydrazoic acid if exposed to strong acids. Always maintain a basic or neutral pH during the aqueous workup. You can self-validate the success of this step using Infrared (IR) spectroscopy; the product will exhibit a distinct, strong, and sharp absorption band near 2100 cm⁻¹, which is characteristic of the newly formed azide group.

Q: The Staudinger reduction is stalling at the iminophosphorane intermediate. How do I force hydrolysis? A: The hydrolysis of the iminophosphorane intermediate to the amine and triphenylphosphine oxide can be sluggish at room temperature[4]. To drive the reaction to completion, ensure a sufficient excess of water (at least 10 equivalents) is present and elevate the temperature to 50 °C[3]. Monitor the disappearance of the iminophosphorane intermediate via TLC (it will appear as a highly polar, UV-active spot) before proceeding to the acid-base workup.

Section 4: Quantitative Data & Quality Control

To ensure a self-validating system, compare your isolated intermediates against the expected analytical markers below.

Intermediate	Expected Yield	TLC Rf (Hexanes/EtOAc 7:3)	Key Analytical Marker
trans-Alcohol	82–88%	0.35 (PMA active)	¹H NMR (CDCl3): ~3.9 ppm (m, 1H, CH-OH)
trans-Mesylate	90–95%	0.60 (UV inactive)	¹H NMR (CDCl3): ~3.0 ppm (s, 3H, -OSO2CH3)
cis-Azide	75–82%	0.85 (PMA active)	IR Spectroscopy: Strong sharp peak at ~2100 cm⁻¹ (-N3)
cis-Amine	85–90%	0.10 (Ninhydrin active)	¹H NMR (CDCl3): ~3.3 ppm (m, 1H, CH-NH2)

References

1.[2] Title: Catalyzed Regioselective Ring-Opening Reactions of Epoxides to β-Hydroxy Ethers Source: SciSpace URL:

2.[1] Title: A Technical Guide to 2-Aminocyclopentanol and Its Stereoisomers: Synthesis, Properties, and Therapeutic Potential Source: BenchChem URL:

3.[4] Title: Staudinger reaction Source: Wikipedia URL:

4.[3] Title: Staudinger Reduction of Methyl 6-(azidomethyl)nicotinate to an Amine: Application Notes and Protocols Source: BenchChem URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Staudinger reaction - Wikipedia [en.wikipedia.org]

purification techniques for cyclic amines

Welcome to the Cyclic Amine Purification Support Center . Cyclic amines (e.g., piperidines, pyrrolidines, piperazines, and morpholines) are ubiquitous in drug discovery but present notorious purification challenges. Their high basicity (pKa ~9–11), polarity, and propensity to interact with chromatographic stationary phases often lead to severe peak tailing, irreversible adsorption, or product loss during solvent evaporation.

This guide provides field-proven, self-validating methodologies to troubleshoot and optimize your purification workflows.

Part 1: Purification Strategy Workflow

Before selecting a protocol, analyze your crude mixture using the decision matrix below to determine the most efficient purification route.

Decision matrix for selecting the optimal purification workflow for cyclic amines.

Part 2: Self-Validating Experimental Protocols

Protocol A: SCX "Catch and Release" Solid-Phase Extraction

Causality: Strong Cation Exchange (SCX) utilizes a propylsulfonic acid-functionalized resin (pKa < 1). When a crude mixture is loaded, the basic cyclic amine (pKa ~10) becomes protonated and forms a strong ionic bond with the resin[1]. Neutral and acidic impurities lack this interaction and are easily washed away. A subsequent wash with a basic methanolic solution deprotonates the amine, releasing it in high purity.

• Conditioning: Equilibrate the SCX-2 cartridge with 2 column volumes (CV) of Methanol (MeOH), followed by 2 CV of Dichloromethane (DCM).

• Loading: Dissolve the crude mixture in a minimum volume of DCM or MeOH and load it onto the cartridge.

• Washing: Wash the cartridge with 3 CV of DCM, followed by 3 CV of MeOH to remove all non-basic impurities.

  • Self-Validation Check: Spot the final MeOH wash on a TLC plate and stain with Ninhydrin. A lack of spots confirms that no amine is leaking and all neutral impurities have been purged.

• Elution: Elute the target cyclic amine using 2–3 CV of 2.0 M Ammonia in Methanol (

  /MeOH).

• Concentration: Evaporate the volatile

  /MeOH eluent under reduced pressure to yield the pure free-base amine.

Protocol B: Amine-Functionalized Silica Gel Chromatography

Causality: Standard silica gel contains Brønsted acidic silanol groups (Si-OH, pKa ~4.5). Basic cyclic amines interact strongly with these silanols, causing severe peak tailing and irreversible adsorption[2]. Amine-functionalized silica (e.g., KP-NH) covalently masks these silanols with primary amines, creating a basic surface that repels the analyte, allowing for sharp elution using standard solvents without the need for triethylamine (TEA) modifiers[3][4].

• Equilibration: Flush the amine-functionalized column with 3 CV of 100% Hexane (or Heptane).

• Loading: Dry-load the sample onto Celite or load directly as a concentrated solution in DCM.

• Elution: Run a gradient from 100% Hexane to 100% Ethyl Acetate. (Avoid using halogenated solvents like DCM as the bulk mobile phase, as they can slowly react with the amine stationary phase over time).

  • Self-Validation Check: Perform a parallel 2D TLC using an amine-functionalized TLC plate prior to the run. A perfectly circular spot (Rf ~0.3) confirms the stationary phase resolves the streaking issue.

• Collection: Collect fractions and evaporate. No basic modifier removal is required.

Protocol C: High-pH Reverse-Phase Preparative HPLC

Causality: At standard acidic HPLC conditions (0.1% TFA, pH ~2), cyclic amines are fully protonated, highly polar, and often co-elute with the solvent front. By raising the mobile phase pH above 10, the amine is fully deprotonated. This drastically increases its lipophilicity, driving strong retention on the C18 stationary phase while simultaneously neutralizing electrostatic interactions with residual silanols[5][6].

• Buffer Preparation: Prepare aqueous Mobile Phase A: 10 mM Ammonium Bicarbonate (

  ). Adjust to pH 10.5 using concentrated Ammonium Hydroxide ( ). Prepare Mobile Phase B: 100% Acetonitrile.

  • Self-Validation Check: Measure the pH of Mobile Phase A post-mixing. It must be strictly

    2 pH units above the pKa of your specific cyclic amine to ensure >99% deprotonation.

• Column Selection: Install a high-pH-tolerant hybrid silica C18 column (standard silica dissolves at pH > 8).

• Elution: Run the appropriate gradient (e.g., 5% to 95% B over 20 minutes).

• Recovery: Lyophilize the collected fractions. The ammonium bicarbonate buffer is entirely volatile and will leave no inorganic salt residue.

Part 3: Quantitative Data Table

Table 1: Comparison of Chromatographic Modifiers and Stationary Phases for Cyclic Amines

Purification Technique	Stationary Phase	Mobile Phase / Modifier	Target Analyte Profile	Mechanism of Action	Typical Recovery
Normal Phase (Standard)	Bare Silica (Si-OH)	Hexane/EtOAc + 1–5%	Lipophilic amines	competitively saturates acidic silanols.	60–80% (Prone to loss)
Normal Phase (Amine)	Amine-bonded Silica	Hexane/EtOAc (No modifier)	Lipophilic, acid-sensitive amines	Basic surface prevents protonation of the analyte.	85–95%
Reverse Phase (Low pH)	Standard C18 / C8	/MeCN + 0.1% TFA	Highly polar/poly-amines	Ion-pairing with TFA slightly increases lipophilicity.	70–90%
Reverse Phase (High pH)	Hybrid C18 (pH stable)	/MeCN + (pH 10.5)	Moderate to polar amines	Deprotonation maximizes hydrophobic retention.	90–98%
Solid Phase Extraction	SCX (Propylsulfonic acid)	1. MeOH wash 2. 2M /MeOH	Amines in complex neutral matrices	Strong cation exchange (Catch & Release).	85–99%

Part 4: Troubleshooting & FAQs

Q: Why does my cyclic amine streak severely on standard normal-phase silica TLC, even when I use highly polar solvents like 20% MeOH in DCM? A: The streaking is not a polarity issue; it is an acid-base interaction. Standard silica gel is decorated with Brønsted acidic silanol groups (pKa ~4.5). Your cyclic amine (pKa 9–11) becomes protonated on the column, leading to a continuous cycle of strong electrostatic binding and release[2]. Solution: Switch to an amine-functionalized silica column[3] or add a volatile competing base (e.g., 1–5% Triethylamine or Ammonium Hydroxide) to your mobile phase to mask the silanols.

Q: I lose my low-molecular-weight cyclic amine (e.g., a substituted pyrrolidine) during rotary evaporation. How can I prevent this? A: Low molecular weight cyclic amines are highly volatile in their free-base form. Solution: Before solvent evaporation, convert the volatile free base into a non-volatile salt. Add a stoichiometric excess of ethereal HCl (or trifluoroacetic acid) to the solution, then evaporate. The resulting hydrochloride salt will remain stable as a solid.

Q: In reverse-phase prep-HPLC, my cyclic amine co-elutes with the solvent front and shows terrible peak shape. How do I increase retention? A: At acidic or neutral pH, your amine is ionized, highly polar, and poorly retained on a C18 column. Solution: Switch to a high-pH mobile phase (e.g., 10 mM ammonium bicarbonate adjusted to pH 10.5 with ammonium hydroxide) using a high-pH-resistant hybrid silica column. This fully deprotonates the amine, drastically increasing its lipophilicity and retention while sharpening the peak[5][6].

Q: I have a massive amount of neutral byproducts (e.g., triphenylphosphine oxide from a Mitsunobu reaction) mixed with my cyclic amine. Is there a way to remove them without running a long column? A: Yes. Utilize the SCX "Catch and Release" method. Load your mixture onto a Strong Cation Exchange (SCX-2) cartridge. The sulfonic acid resin will trap your amine as a salt. You can then rapidly wash away all neutral byproducts (like TPPO) with methanol or DCM. Finally, release your pure amine using 2M ammonia in methanol[1].

Part 5: References

1.5 2.1 3. 3 4.4 5. 2 6. 6

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. High-pH mobile phase in reversed-phase liquid chromatography-tandem mass spectrometry to improve the separation efficiency of aminoglycoside isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Managing Moisture Sensitivity in Amine Synthesis

Welcome to the technical support center dedicated to navigating one of the most persistent challenges in amine synthesis: the management of moisture. For researchers, synthetic chemists, and drug development professionals, ensuring anhydrous conditions is not merely a procedural formality but a critical determinant of reaction success, yield, and purity. Water, a ubiquitous and often underestimated contaminant, can act as an unwanted reactant, a catalyst for side reactions, or an inhibitor of key transformations.

This guide is structured to provide both high-level understanding through frequently asked questions and deep, actionable insights through detailed troubleshooting guides and protocols. It is designed to empower you with the expertise to diagnose, prevent, and solve moisture-related issues in your amine synthesis workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding moisture sensitivity, providing a foundational understanding of the core issues.

Q1: Why is water such a significant problem in amine synthesis?

A1: Water's detrimental impact stems from its ability to interfere with key reaction intermediates and reagents. In many common amine syntheses, such as reductive amination, the formation of an imine or iminium ion is a crucial intermediate step. This process is reversible and generates water as a byproduct.[1] The presence of excess water can shift the equilibrium back towards the starting aldehyde/ketone and amine, preventing the reaction from proceeding and drastically lowering the yield.[2][3]

Furthermore, many reagents used in amine synthesis are themselves highly water-sensitive:

• Reducing Agents: Hydride reagents like sodium triacetoxyborohydride (NaBH(OAc)₃) and lithium aluminum hydride (LiAlH₄) react violently or are rapidly decomposed by water, rendering them ineffective.[1][4]

• Organometallics: Reagents such as Grignards or organolithiums, sometimes used in more complex amine syntheses, are potent bases that are immediately quenched by water.[5]

• Catalysts: Certain catalysts can be deactivated by water.

Q2: What are the primary sources of moisture in a typical reaction setup?

A2: Moisture can be introduced from several seemingly benign sources:

• Solvents: Even "anhydrous" grade solvents from commercial suppliers can absorb atmospheric moisture once the bottle is opened.

• Reagents: Amines themselves can be hygroscopic. Solid reagents can adsorb water onto their surfaces.

• Atmosphere: The laboratory air is a significant reservoir of moisture, which can enter the reaction vessel during reagent addition or setup.

• Glassware: Water molecules readily physisorb onto the surface of glassware.[6] Unless rigorously dried, this surface-bound water can be sufficient to ruin a sensitive reaction.

Q3: How can I determine if my solvents or reagents are sufficiently dry?

A3: Visual inspection is unreliable. The gold standard for quantifying trace amounts of water is Karl Fischer Titration (KFT) .[7][8] This technique can be highly accurate for determining water content down to the ppm level.[7] It exists in two forms: volumetric for higher water content and coulometric for trace analysis.[7] However, KFT requires specialized equipment and can be subject to interferences.[7][8] For routine laboratory checks, alternative methods can be employed, including sensitive techniques based on ¹⁹F NMR spectroscopy which can be compatible with inert atmosphere sample preparation.[6][9]

Q4: What is the practical difference between using nitrogen and argon for creating an inert atmosphere?

A4: Both nitrogen (N₂) and argon (Ar) are commonly used to create an inert atmosphere.[5] For most applications involving moisture exclusion, they are interchangeable. The primary difference lies in their density and reactivity under specific conditions. Argon is denser than air, making it more effective at displacing air from a reaction vessel when using techniques that require a static blanket of gas. Nitrogen is less dense than air. Argon is also more inert than nitrogen, which can, under specific conditions (e.g., with lithium metal at high temperatures), form nitrides. For most standard amine syntheses, nitrogen is a perfectly acceptable and more economical choice.

Section 2: Troubleshooting Guide: Low Yield & Reaction Failures

When experiments do not proceed as planned, a systematic approach to troubleshooting is essential. This guide focuses on diagnosing moisture as the root cause.

Symptom: My reductive amination reaction is incomplete or has failed entirely.

• Possible Cause 1: Hydrolysis of Imine Intermediate. The presence of water has reversed the initial condensation step, preventing the formation of the imine that is necessary for reduction.[10]

  • Diagnostic Check: Analyze a crude sample of the reaction mixture by LC-MS or ¹H NMR. The presence of significant amounts of unreacted aldehyde/ketone and amine starting materials is a strong indicator of this issue.

  • Recommended Action: Rigorously dry all solvents and non-volatile reagents before the next attempt. Incorporate a dehydrating agent directly into the reaction mixture, such as activated molecular sieves (3Å or 4Å), to sequester the water formed during imine formation.[11]

• Possible Cause 2: Decomposition of Reducing Agent. Your hydride reagent was quenched by water before it could reduce the imine.

  • Diagnostic Check: This is difficult to confirm post-reaction. The best diagnostic is preventative. Test a small, separate portion of the reducing agent by adding it to a dry solvent. If it does not show the expected reactivity (e.g., effervescence with a protic solvent), it may be degraded.

  • Recommended Action: Use a fresh, unopened bottle of the reducing agent or a freshly prepared solution. Handle the reagent under a robust inert atmosphere and add it to the reaction mixture ensuring no atmospheric moisture is introduced.

Symptom: My reaction produces a complex mixture of unexpected side products.

• Possible Cause: Water-Mediated Side Reactions. Water can sometimes promote alternative reaction pathways. For example, aldehydes can undergo hydration to form gem-diols, which may have different reactivity profiles.[2] In some cases, the presence of water can alter the pH of the reaction medium, catalyzing unintended reactions.

  • Recommended Action: Repeat the reaction under strictly anhydrous conditions. This involves not only using dry reagents and solvents but also employing inert atmosphere techniques throughout the entire process, from setup to workup.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting moisture-related issues in amine synthesis.

Caption: A decision tree for troubleshooting failed amine synthesis reactions.

Section 3: Core Techniques & Protocols

Proactive moisture management is superior to reactive troubleshooting. This section provides detailed protocols for essential anhydrous techniques.

Protocol 1: Selection and Use of Drying Agents

Choosing the correct drying agent is crucial, as some are incompatible with amines.[12]

Drying Agent	Capacity	Speed & Efficiency	Compatibility with Amines	Comments
Magnesium Sulfate (MgSO₄)	Moderate	Fast, fine powder provides large surface area.[13]	Good	Slightly acidic, may not be suitable for highly acid-sensitive substrates. Clumps when wet.[13]
Sodium Sulfate (Na₂SO₄)	High	Slow, requires longer contact time.[13]	Excellent	Neutral and inexpensive. Can be inefficient at removing the last traces of water.
Molecular Sieves (3Å, 4Å)	High	Very effective, especially for pre-drying solvents.	Excellent	Must be activated before use (heat under vacuum).[14] 3Å is preferred for solvents like methanol and ethanol.
Calcium Hydride (CaH₂)	High	Very effective; reacts to form H₂ gas.	Excellent for non-protic amines (e.g., Et₃N).[14]	Incompatible with protic amines (R-NH₂). Used for pre-drying solvents and tertiary amines.
Potassium Hydroxide (KOH)	Moderate	Effective for basic compounds.	Excellent	A classic choice for drying amine solutions. It is a strong base.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere

This protocol describes a standard setup using a nitrogen-filled balloon, suitable for many moisture-sensitive reactions.[15][16]

Materials:

• Round-bottom flask with stir bar

• Rubber septum

• Nitrogen or Argon gas cylinder with regulator

• Balloons

• Needles (long and short)

• Heat gun or oven

• Syringes

Procedure:

• Dry the Glassware: Place the reaction flask and stir bar in an oven (>120 °C) for at least 4 hours or flame-dry the assembled flask under vacuum with a heat gun until all visible moisture is gone.[16]

• Assemble and Purge: While the flask is still hot, cap it with a rubber septum and clamp it to a stand. Insert a needle attached to a nitrogen balloon to create a positive pressure of inert gas. Insert a second, short "exit" needle through the septum to allow air to be flushed out.[15]

• Establish Inert Atmosphere: Allow the inert gas to flush through the flask for at least 5-10 minutes to displace all the air.[15] Remove the exit needle first, then the gas inlet needle (or leave the balloon attached). Let the flask cool to room temperature under a static positive pressure of nitrogen.

• Prepare the Syringe: Dry a syringe and needle in the oven. Assemble it while hot and flush it several times with the inert gas from your balloon or a separate inert gas line.

• Transfer Reagents:

  • For liquid reagents: Pierce the septum of the reagent bottle with the dry, inert-gas-flushed syringe needle. Draw a slightly larger volume of the liquid than required. Invert the syringe and expel the gas bubble. Adjust to the exact volume.[15]

  • Withdraw a small "buffer" of inert gas from the headspace of the reagent bottle into the syringe.[17] This prevents the reactive liquid in the needle tip from being exposed to air during transfer.

  • Pierce the septum of your reaction flask and first deliver the inert gas buffer, then slowly add the liquid reagent.[17]

• Maintain Positive Pressure: Throughout the reaction, maintain a slight positive pressure of inert gas using the balloon to prevent air from entering the system.

Inert Atmosphere Reaction Setup Diagram

Caption: Schematic of a standard inert atmosphere reaction setup.

By understanding the fundamental principles of moisture sensitivity and diligently applying these troubleshooting and procedural best practices, you can significantly improve the reliability, reproducibility, and success of your amine synthesis endeavors.

References

• Scholten, K. (2026). Rapid, Efficient Quantification of Water in Solvents and Solvents in Water Using an Ionic Liquid–Based GC Column. LCGC International. Available at: [Link]

• Nichols, L. (2022). 7.3: Inert Atmospheric Methods. Chemistry LibreTexts. Available at: [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters. Available at: [Link]

• Fiveable. (2025). Inert atmosphere Definition. Fiveable Organic Chemistry II. Available at: [Link]

• Burfield, D. R., Smithers, R. H., & Tan, A. S. C. (1981). Desiccant efficiency in solvent and reagent drying. 5. Amines. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Lab Techniques. (2022). Inert Atmosphere. YouTube. Available at: [Link]

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? ResearchGate. Available at: [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. PMC - NIH. Available at: [Link]

• Scribd. Enamine Drying Agent. Scribd. Available at: [Link]

• Kintek Furnace. What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Kintek Furnace. Available at: [Link]

• Reddit. (2016). Drying Et3N over Molecular sieves? r/chemistry. Available at: [Link]

• Kemtrak. Water detection in solvents. Kemtrak. Available at: [Link]

• Amigues, E. J., et al. Controlled Chemistry of Moisture Sensitive Reagents in Ionic Liquids. ResearchGate. Available at: [Link]

• Lee, S., et al. (2022). Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors. MDPI. Available at: [Link]

• Sciencemadness Discussion Board. (2004). Reductive amination and water. Sciencemadness. Available at: [Link]

• Shoup, T. M., et al. (2011). Reductive amination with [11C]formaldehyde. Journal of Nuclear Medicine. Available at: [Link]

• ACS Publications. (2025). Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents. The Journal of Organic Chemistry. Available at: [Link]

• LibreTexts. (2024). 3.2: Drying Agents. Chemistry LibreTexts. Available at: [Link]

• Lallana, E., et al. (2018). Key structural features to favour imines over hydrates in water: pyridoxal phosphate as a muse. Chemical Science. Available at: [Link]

• ResearchGate. (2015). How do I remove water from imine formation reactions? ResearchGate. Available at: [Link]

• Scribd. Amine Plant Troubleshooting and Optimization. Scribd. Available at: [Link]

• Synple Chem. Application Note – Reductive Amination. Synple Chem. Available at: [Link]

• Reddit. (2021). How does water interfere with imine synthesis reaction? r/OrganicChemistry. Available at: [Link]

• Royal Society of Chemistry. Ammonia surrogates in the synthesis of primary amines. Organic & Biomolecular Chemistry. Available at: [Link]

• Organic Chemistry Portal. Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Organic Chemistry Portal. Available at: [Link]

• University of Calgary. Reactions of Amines. University of Calgary. Available at: [Link]

• LibreTexts. (2025). 24.6: Synthesis of Amines. Chemistry LibreTexts. Available at: [Link]

Sources

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• 2. Key structural features to favour imines over hydrates in water: pyridoxal phosphate as a muse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. 利用できないコンテンツ [sigmaaldrich.com]
• 5. fiveable.me [fiveable.me]
• 6. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]
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• 17. youtube.com [youtube.com]

Technical Support Center: 2-(2-Methoxyethoxy)ethyl (MEO₂-Et) Moiety

Welcome to the technical support center for the 2-(2-methoxyethoxy)ethyl (MEO₂-Et) moiety. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this versatile moiety into their molecules. The MEO₂-Et group, often used as a linker or to enhance solubility, is generally robust. However, like any functional group, it can be implicated in unexpected side reactions or stability issues under specific experimental conditions. This document provides troubleshooting guidance in a question-and-answer format to address potential challenges you may encounter.

Frequently Asked Questions (FAQs)

Section 1: Synthesis and Purification

Question 1: I am seeing incomplete conversion or side products during the alkylation reaction to introduce the MEO₂-Et group onto a phenol or alcohol. What could be the cause?

Answer: This is a common issue that often points to suboptimal reaction conditions. The Williamson ether synthesis, a typical method for this transformation, is sensitive to several factors:

• Base and Solvent Choice: The choice of base and solvent is critical. For phenols, a moderately strong base like potassium carbonate in a polar aprotic solvent such as DMF or acetonitrile is usually effective. For less acidic alcohols, a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF may be necessary. Incomplete deprotonation will lead to unreacted starting material.

• Leaving Group: The corresponding halide or tosylate of the MEO₂-Et group is used as the electrophile. Bromides are generally more reactive than chlorides. Ensure the quality of your MEO₂-Et-Br or MEO₂-Et-Cl is high, as impurities can interfere with the reaction.

• Temperature and Reaction Time: These reactions may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Prolonged heating can sometimes lead to decomposition, especially if other sensitive functional groups are present in your molecule.

Troubleshooting Protocol:

• Reagent Quality Check: Ensure your solvent is anhydrous, especially when using water-sensitive bases like NaH.

• Optimize Base and Solvent: If you are using a weak base with an alcohol, consider switching to a stronger base. A study on the alkylation of eugenol demonstrated that the choice of polar aprotic solvent can significantly impact yield, with DMF providing a 91% yield in one case.[1]

• Temperature Screening: Run small-scale reactions at different temperatures (e.g., room temperature, 50 °C, 80 °C) to find the sweet spot between reaction rate and side product formation.

Question 2: My MEO₂-Et containing compound is difficult to purify by silica gel chromatography. It streaks or has a very low Rf value. Why is this happening?

Answer: The ether oxygens in the MEO₂-Et moiety can interact strongly with the silanol groups on the surface of silica gel, leading to poor chromatographic behavior. This is especially true for molecules with multiple polar groups.

Troubleshooting Protocol:

• Solvent System Modification:

  • Add a small amount of a polar, protic solvent like methanol (1-5%) to your mobile phase. This can help to block the active sites on the silica and improve the peak shape.

  • For basic compounds, adding a small amount of a base like triethylamine or ammonium hydroxide can prevent interaction with acidic silanol groups.

• Alternative Stationary Phases:

  • Consider using a less polar stationary phase like alumina.

  • Reverse-phase chromatography (C18) is often an excellent alternative for purifying polar compounds.

• Chemical Modification: If your molecule has a free hydroxyl or carboxylic acid group, consider protecting it before purification to reduce polarity.

Section 2: Stability and Degradation

Question 3: I suspect my MEO₂-Et-containing compound is degrading during storage or under my experimental conditions. How stable is this moiety?

Answer: The ether linkages in the MEO₂-Et group are generally stable under neutral and basic conditions.[2] However, they can be susceptible to degradation under specific circumstances:

• Strongly Acidic Conditions: Ether cleavage can occur in the presence of strong acids like HBr or BBr₃. While typically requiring harsh conditions, prolonged exposure to moderately acidic conditions, especially at elevated temperatures, could lead to slow degradation.

• Oxidative Conditions: Ethers are known to form explosive peroxides upon prolonged exposure to air and light.[3][4] This is a significant safety concern, especially if you plan to distill or concentrate your compound. It is recommended to store MEO₂-Et containing compounds, particularly the parent ether, under an inert atmosphere and away from light.[3][5]

Stability Profile Summary:

Condition	Stability of MEO₂-Et Moiety	Potential Side Reactions
Neutral pH	High	Generally stable.
Basic Conditions	High	Generally stable. Reacts with strong bases.[6]
Acidic Conditions	Moderate to Low	Cleavage of ether linkage with strong acids.[6]
Oxidizing Agents	Moderate to Low	Peroxide formation upon exposure to air.[3][4]
Reducing Agents	High	Generally stable.

Troubleshooting Workflow for Stability Issues:

Caption: Workflow for troubleshooting MEO₂-Et compound instability.

Section 3: Biological Assays and In Vivo Studies

Question 4: My MEO₂-Et-containing compound is showing inconsistent results or lower than expected activity in cell-based assays. Could the moiety be the problem?

Answer: While the MEO₂-Et moiety is often added to improve solubility, its behavior in aqueous media can be complex.[7] Poor solution behavior can lead to misleading structure-activity relationships (SAR).[7]

• Aggregation: Amphiphilic molecules can form aggregates at higher concentrations, which can lead to non-specific activity or sequestration of the compound, reducing its effective concentration.

• Solubility vs. Dissolution Rate: A compound might be thermodynamically soluble but dissolve very slowly, leading to a lower than expected concentration in your assay medium.

• Metabolism: The MEO₂-Et group can be metabolized in vivo. The primary metabolic pathways involve oxidation of the terminal alcohol (if present) or cleavage of the ether linkages.[8] This can lead to the formation of metabolites with different activity profiles. For instance, diethylene glycol methyl ether (DEGME) can be metabolized to methoxyacetic acid (MAA), a known reproductive toxicant.[8][9]

Troubleshooting Protocol for Assay Variability:

• Assess Solution Behavior: Use techniques like Dynamic Light Scattering (DLS) or NMR to check for aggregation at your assay concentration. Compounds with good solution behavior should be fully soluble and monomeric.[7]

• Confirm Compound Concentration: After adding your compound to the assay medium, centrifuge the sample and measure the concentration in the supernatant by LC-MS or a suitable analytical method to ensure it is fully dissolved.

• Consider Metabolic Fate: If you are working in a system with metabolic capacity (e.g., liver microsomes, in vivo models), be aware of potential metabolic liabilities. Analyze samples for the parent compound and potential metabolites.

Potential Metabolic Pathways:

Caption: Potential metabolic pathways of the MEO₂-Et moiety.

Question 5: Are there any known toxicities associated with the 2-(2-methoxyethoxy)ethyl moiety?

Answer: The toxicity of ethylene glycol ethers is a subject of extensive study. The lower molecular weight ethylene glycol methyl ether (EGME) is a known reproductive toxicant, with its toxicity attributed to its metabolite, methoxyacetic acid (MAA).[8] Diethylene glycol methyl ether (DEGME), which is structurally similar to the MEO₂-Et moiety, has also been shown to produce small amounts of MAA through ether cleavage.[8] While DEGME is generally less toxic than EGME, it has been associated with developmental toxicity at high doses.[9][10] Therefore, when developing drugs containing the MEO₂-Et moiety, it is important to assess the potential for metabolism to MAA and to monitor for any related toxicities.

References

• The urinary metabolic profile of diethylene glycol methyl ether and triethylene glycol methyl ether in Sprague-Dawley rats and the role of the metabolite methoxyacetic acid in their toxicity.
• DIETHYLENE GLYCOL METHYL ETHYL ETHER.
• Metabolism and Disposition of Glycol Ethers. Unknown Source.
• 2-(2-(2-Methoxyethoxy)ethoxy)-ethanol CAS N°: 112-35-6.
• Material Safety Data Sheet - 2-Methoxyethyl ether, 99%. Cole-Parmer.
• 2-(2-Methoxyethoxy)ethanol: A Versatile Solvent in Modern Chemistry. ChemicalBook.
• Diethylene glycol monomethyl ether, ethylene glycol monomethyl ether and the metabolite, 2-methoxyacetic acid affect in vitro chondrogenesis. PubMed.
• ICSC 1291 - 2-(2-(2-METHOXYETHOXY)ETHOXY)ETHANOL. INCHEM.
• Flagging Problematic Compounds in Drug Discovery. NMX Research.
• Cosmetics Grade 2-(2-Methoxyethoxy)ethanol(DM) 111-77-3 For Sale with Good Price. Unknown Source.
• 2-Methoxyethyl Ether | Bis(2-Methoxy Ethyl)Ether | CAS No. 111-96-6. Unknown Source.
• Study of Synthesis of Ethyl-2-(4-Allyl-2-Methoxyphenoxy)

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• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Cosmetics Grade 2-(2-Methoxyethoxy)ethanol(DM) 111-77-3 For Sale with Good Price [dynai.cn]
• 5. 2-Methoxyethyl Ether | Bis(2-Methoxy Ethyl)Ether | CAS No. 111-96-6 [lixing-chem.com]
• 6. ICSC 1291 - 2-(2-(2-METHOXYETHOXY)ETHOXY)ETHANOL [inchem.org]
• 7. nmxresearch.com [nmxresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. Diethylene glycol monomethyl ether, ethylene glycol monomethyl ether and the metabolite, 2-methoxyacetic acid affect in vitro chondrogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2-(2-Methoxyethoxy)ethanol: A Versatile Solvent in Modern Chemistry_Chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis and Troubleshooting for 2-(2-methoxyethoxy)ethyl (MEM) Ether Cleavage

Welcome to the technical support center for the cleavage of 2-(2-methoxyethoxy)ethyl (MEM) ethers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) related to the deprotection of MEM-protected alcohols. As Senior Application Scientists, we understand the nuances of complex organic syntheses and have curated this resource to help you navigate the challenges of MEM ether cleavage with confidence.

Troubleshooting Guide: Overcoming Common Hurdles in MEM Ether Deprotection

This section addresses specific issues you may encounter during the cleavage of MEM ethers, offering plausible causes and actionable solutions.

Problem 1: Incomplete or Sluggish MEM Ether Cleavage

You've subjected your MEM-protected compound to deprotection conditions, but TLC or LC-MS analysis shows a significant amount of starting material remaining even after extended reaction times.

Potential Causes & Solutions:

• Insufficiently Strong Acidic Conditions: MEM ethers are generally more stable to acidic conditions than other acetal protecting groups like tetrahydropyranyl (THP) or methoxymethyl (MOM) ethers.[1] If you are using mild acidic conditions that are effective for other groups, they may be insufficient for complete MEM cleavage.

  • Solution: Increase the strength of the Brønsted acid. For instance, if you are using a weak acid like pyridinium p-toluenesulfonate (PPTS), consider switching to a stronger acid such as trifluoroacetic acid (TFA) or aqueous formic acid.[1][2]

• Lewis Acid Inactivity or Chelation: Lewis acids are highly effective for MEM deprotection due to the bidentate coordination of the ether oxygens to the metal center.[1] However, their efficacy can be diminished.

  • Cause 1: Inactive Lewis Acid. Anhydrous conditions are often crucial for many Lewis acids. Trace amounts of water can deactivate the reagent.

    • Solution: Ensure your solvent and glassware are rigorously dried. Use freshly opened or properly stored anhydrous Lewis acids.

  • Cause 2: Substrate Chelation. If your substrate contains other Lewis basic functional groups, it may chelate with the Lewis acid, preventing it from effectively coordinating with the MEM ether.[2]

    • Solution: A modified protocol using tetrahalozincate reagents, formed by adding ethereal hydrogen chloride or a lithium halide to the zinc halide, can be effective in such cases.[2]

• Inadequate Reaction Temperature: Cleavage reactions are often temperature-dependent.

  • Solution: If you are running the reaction at room temperature or 0 °C, consider gently heating the reaction mixture. For example, the use of CeCl₃·7H₂O in acetonitrile is typically performed at reflux.[3][4][5]

Problem 2: Undesired Deprotection of Other Protecting Groups

The MEM group is successfully cleaved, but you observe the concomitant loss of other acid-labile protecting groups in your molecule.

Potential Causes & Solutions:

• Harsh Acidic Conditions: The use of strong Brønsted or Lewis acids can lead to the non-selective cleavage of other acid-sensitive groups.

  • Solution 1: Employ Milder, Selective Reagents. Cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in refluxing acetonitrile is a remarkably mild and selective method for cleaving MEM ethers in the presence of a wide array of other protecting groups, including benzyl (Bn), tert-butyldiphenylsilyl (TBDPS), acetate (Ac), trityl (Tr), p-methoxybenzyl (PMB), benzylidene, THP, MOM, and benzyloxymethyl (BOM).[3][4][5]

  • Solution 2: Fine-tune the Lewis Acid. Different Lewis acids exhibit varying degrees of reactivity. Zinc bromide (ZnBr₂) is often considered a mild option for MEM cleavage.[2] If a stronger Lewis acid like titanium tetrachloride (TiCl₄) is causing non-selective deprotection, switching to a milder one may resolve the issue.[1][2]

Table 1: Comparison of Common MEM Cleavage Reagents and Their Compatibility

Reagent System	Conditions	Advantages	Potential Incompatibilities
CeCl₃·7H₂O	Acetonitrile, reflux	Excellent selectivity, mild, neutral conditions, high yields.[3][4][5]	tert-Butyldimethylsilyl (TBDMS) ethers may be cleaved.[3]
ZnBr₂	Dichloromethane	Mild Lewis acid conditions.[2]	May be slow; chelation can be an issue.[2]
TFA	Dichloromethane	Strong acid, often effective for stubborn substrates.[1][2]	Not selective; will cleave most acid-labile groups.[2]
Aqueous Formic Acid	Heat	Can be effective for certain substrates.[2]	Requires elevated temperatures; may not be suitable for heat-sensitive molecules.

Problem 3: Formation of Unexpected Byproducts and Purification Challenges

The deprotection reaction appears to work, but you isolate a mixture of products or encounter difficulties during purification.

Potential Causes & Solutions:

• Incomplete Reaction or Side Reactions: In addition to the starting material, you may have byproducts from side reactions.

  • Solution: Ensure the reaction goes to completion by careful TLC or LC-MS monitoring. If side reactions are observed, consider switching to a milder and more selective deprotection method, such as CeCl₃·7H₂O.[3][4][5]

• Workup Issues: The byproducts of MEM cleavage are methoxyethanol and formaldehyde.[3][4] These are generally water-soluble and should be easily removed during an aqueous workup. However, improper workup can lead to their retention.

  • Solution: Perform a thorough aqueous workup. If you suspect residual formaldehyde, it can sometimes be scavenged.

• Purification Method: Standard silica gel chromatography is typically sufficient for purifying the deprotected alcohol.[6]

  • Solution: If you are facing co-elution issues, consider altering your solvent system for chromatography. In some cases, derivatization of the alcohol to a less polar intermediate for purification, followed by a final deprotection, might be a viable, albeit longer, route.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of acid-catalyzed MEM ether cleavage?

A: Under acidic conditions (either Brønsted or Lewis acid), the reaction proceeds through the protonation or coordination of one of the ether oxygen atoms.[1][7][8] This makes the C-O bond more labile. For primary and secondary alcohols, this is typically followed by an Sₙ2-type attack of a nucleophile (e.g., a halide ion if using HBr or HI) on the methyl carbon of the methoxy group or the methylene carbon adjacent to the protected alcohol.[7][8] For tertiary alcohols, an Sₙ1-type mechanism involving a stable carbocation intermediate is more likely.[7][8] The resulting hemiacetal is unstable and hydrolyzes upon workup to yield the desired alcohol, formaldehyde, and methoxyethanol.[1]

Caption: Acid-catalyzed cleavage of a MEM ether.

Q2: Can I selectively cleave a MEM ether in the presence of a silyl ether like TBDMS?

A: This can be challenging as both groups are acid-labile. However, the CeCl₃·7H₂O method has been reported to cleave MEM ethers while being incompatible with TBDMS ethers, suggesting the TBDMS group is also cleaved under these conditions.[3] Conversely, methods for silyl ether deprotection using fluoride sources (e.g., TBAF) are generally orthogonal to MEM ethers, which are stable to these conditions. Therefore, selective cleavage of a silyl ether in the presence of a MEM ether is more straightforward.

Q3: What are the key advantages of using a MEM protecting group over a MOM group?

A: The primary advantage of the MEM group is its enhanced lability towards Lewis acids due to the presence of the second ether oxygen, which allows for bidentate coordination.[1] This often allows for deprotection under milder conditions than those required for MOM ethers.[1] This difference in reactivity can be exploited for selective deprotection in molecules containing both protecting groups.

Q4: Are there any safety concerns associated with the reagents used for MEM ether cleavage?

A: As with all chemical reactions, it is crucial to follow standard laboratory safety procedures. Some of the reagents used for MEM cleavage have specific hazards:

• Strong Acids (e.g., TFA, HBr): These are corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE).

• Lewis Acids (e.g., TiCl₄, ZnBr₂): Many Lewis acids are water-sensitive and can react violently with moisture. They should be handled under an inert atmosphere.

• Solvents (e.g., Dichloromethane): Chlorinated solvents are potentially carcinogenic and should be used in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Experimental Protocols

Protocol 1: Selective Cleavage of MEM Ethers using Cerium(III) Chloride[3][4][9]

This protocol is recommended for substrates with other acid-sensitive protecting groups.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the MEM-protected alcohol (1.0 eq.) in acetonitrile.

• Reagent Addition: Add cerium(III) chloride heptahydrate (CeCl₃·7H₂O) (0.5 eq.) to the solution.

• Reaction: Heat the reaction mixture to reflux.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 1-3 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with water and extract with an appropriate organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: Workflow for MEM deprotection using CeCl₃.

**Protocol 2: General Cleavage of MEM Ethers using a Lewis Acid (e.g., ZnBr₂) **

This protocol is a more general method for MEM deprotection.

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the MEM-protected alcohol (1.0 eq.) and anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add zinc bromide (ZnBr₂) (2-3 eq.) portion-wise to the stirred solution.

• Reaction: Allow the reaction to stir at 0 °C to room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Purification: Separate the layers and extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

References

• Sabitha, G., Babu, R. S., Rajkumar, M., Srividya, R., & Yadav, J. S. (2001). A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile. Organic Letters, 3(8), 1149–1151. [Link]

• Sabitha, G., Babu, R. S., Rajkumar, M., Srividya, R., & Yadav, J. S. (2001). A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile. American Chemical Society.

• Organic Chemistry Portal. (n.d.). A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile. Organic Chemistry Portal. [Link]

• Total Synthesis. (2025, July 25). MEM Protecting Group: MEM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• YouTube. (2021, November 18). MEM Protecting Group Addition | Organic Chemistry. [Link]

• Chemistry Steps. (2020, July 20). Reactions of Ethers-Ether Cleavage. Chemistry Steps. [Link]

• ResearchGate. (2015, November 11). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II) Trifluoromethanesulfonate. ResearchGate. [Link]

• Jack Westin. (n.d.). Cleavage of Ethers. Jack Westin. [Link]

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. Master Organic Chemistry. [Link]

• Kocienski, P. J. (n.d.). Protecting Groups. (This is a general reference to a textbook, a specific URL is not available, but the information is widely recognized in the field).

• Wikipedia. (n.d.). Methoxymethyl ether. Wikipedia. [Link]

• MDPI. (n.d.). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. MDPI. [Link]

• ResearchGate. (n.d.). A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters. ResearchGate. [Link]

• Wikipedia. (n.d.). Ether cleavage. Wikipedia. [Link]

• University of Calgary. (n.d.). Alcohol Protecting Groups. University of Calgary. [Link]

• Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. [Link]

• Pearson. (n.d.). Ether Cleavage Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jackwestin.com [jackwestin.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Scaling Up the Synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine

This guide is designed for researchers, chemists, and process development professionals to address common challenges encountered during the synthesis and scale-up of 2-(2-Methoxyethoxy)cyclopentan-1-amine. The primary route discussed is the reductive amination of its ketone precursor, 2-(2-methoxyethoxy)cyclopentan-1-one.

Overall Synthetic Pathway

The synthesis is typically a two-stage process: first, the preparation of the key ketone intermediate, followed by reductive amination to yield the target primary amine.

Caption: Overall synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-amine.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 2-(2-Methoxyethoxy)cyclopentan-1-amine?

A1: The most prevalent and industrially viable method is the one-pot reductive amination of the precursor ketone, 2-(2-methoxyethoxy)cyclopentan-1-one, with an ammonia source.[1] This reaction involves the initial formation of an imine intermediate, which is then reduced in situ to the desired primary amine.[2] This approach is favored for its efficiency and atom economy.

Q2: How is the precursor, 2-(2-methoxyethoxy)cyclopentan-1-one, typically prepared?

A2: While several methods exist for synthesizing α-substituted cyclopentanones, a common laboratory and industrial approach is the alkylation of a cyclopentanone enolate with a suitable electrophile.[3] In this case, cyclopentanone can be deprotonated with a strong base (e.g., LDA, NaH) to form the enolate, which is then reacted with a 2-(2-methoxyethoxy)ethyl halide, such as 2-(2-methoxyethoxy)ethyl bromide, via an SN2 reaction.

Q3: What are the most critical parameters to control during the scale-up of the reductive amination step?

A3: When scaling up, several parameters become critical:

• Heat Management: Reductive amination, especially via catalytic hydrogenation, is often exothermic. Proper reactor cooling and controlled reagent addition are crucial to prevent temperature spikes that can lead to side reactions or unsafe conditions.[4]

• Mass Transfer: In heterogeneous catalytic hydrogenations, efficient mixing is vital to ensure good contact between the hydrogen gas, the liquid phase (substrate/solvent), and the solid catalyst.[5] Poor agitation can lead to slow or stalled reactions.

• Stoichiometry Control: Maintaining a significant excess of the ammonia source is critical to suppress the formation of the secondary amine byproduct.[6][7]

• Catalyst Filtration: On a large scale, the safe and efficient removal of the solid catalyst (e.g., Pd/C, Raney Ni) post-reaction is a key operational step. This often involves filtration through a filter aid like Celite under an inert atmosphere to prevent the catalyst from becoming pyrophoric.

Troubleshooting Guide

Problem 1: Low Yield or Incomplete Conversion of Ketone

Q: My reaction has stalled, and a significant amount of the starting ketone remains. What are the likely causes and solutions?

A: This is a common issue that can often be traced back to inefficient imine formation or issues with the reduction step.

• Cause A: Inefficient Imine Formation. The equilibrium between the ketone/ammonia and the imine intermediate must favor the imine for the reaction to proceed.[1]

  • Solution 1: Check pH. The reaction is typically most effective under weakly acidic conditions (pH 5-7). This protonates the carbonyl oxygen, making the carbon more electrophilic, but does not excessively protonate the ammonia, which would render it non-nucleophilic. If the reaction medium becomes too basic or too acidic, imine formation can be inhibited. Consider using a buffer like ammonium acetate or adding a catalytic amount of acetic acid.

  • Solution 2: Water Removal. Imine formation produces one equivalent of water.[1] On a lab scale, this may not be an issue, but on a larger scale, the accumulation of water can shift the equilibrium back towards the starting materials. If feasible, using a Dean-Stark trap or adding a dehydrating agent like molecular sieves can improve conversion.

• Cause B: Ineffective Reduction.

  • Solution 1 (Hydride Reductants): If using a hydride reagent like NaBH(OAc)₃ or NaBH₃CN, ensure it is fresh and was not improperly stored, as these reagents can degrade with moisture. Verify the stoichiometry; an insufficient amount will lead to incomplete reduction.

  • Solution 2 (Catalytic Hydrogenation): The catalyst (e.g., Pd/C, Raney® Ni) may be deactivated. Amine-containing compounds can sometimes poison catalyst surfaces.[8] Ensure you are using a fresh, high-quality catalyst. Also, check for potential catalyst poisons in your starting materials or solvent. On a larger scale, ensure hydrogen pressure is adequate and that agitation is sufficient to keep the catalyst suspended and facilitate gas-liquid mass transfer.[4]

Caption: Troubleshooting flowchart for low yield in reductive amination.

Problem 2: Significant Byproduct Formation

Q: I am observing a significant amount of 2-(2-methoxyethoxy)cyclopentan-1-ol in my product mixture. How can I prevent this?

A: The formation of the corresponding alcohol is due to the direct reduction of the starting ketone, which competes with the reduction of the imine.

• Cause: The reducing agent is too reactive or non-selective. Reagents like sodium borohydride (NaBH₄) readily reduce both ketones and imines.

• Solution: Switch to a more selective, milder reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose as it reduces imines much faster than it reduces ketones, especially at slightly acidic pH.[9] Sodium cyanoborohydride (NaBH₃CN) is also effective but raises toxicity and waste disposal concerns.

Q: My main impurity is a high-molecular-weight compound, likely the secondary amine. How do I improve selectivity for the primary amine?

A: Formation of the secondary amine occurs when the primary amine product acts as a nucleophile, reacting with another molecule of the imine intermediate, followed by reduction. This is a very common issue when synthesizing primary amines.[10]

• Cause: Insufficient concentration of ammonia relative to the ketone and imine intermediate.

• Solution 1: Use a Large Excess of Ammonia. The most effective way to kinetically disfavor secondary amine formation is to use a large molar excess of ammonia (or an ammonium salt like ammonium acetate). This ensures the imine intermediate is more likely to encounter an ammonia molecule than the product amine. Using a saturated solution of ammonia in an alcohol like methanol is highly effective.[6]

• Solution 2: Control Reagent Addition. On a larger scale, a semi-batch process where the ketone is slowly added to the ammonia solution and catalyst can help maintain a high ammonia-to-ketone ratio throughout the reaction, suppressing the side reaction.

Reducing Agent	Selectivity (Imine vs. Ketone)	Typical Solvents	Key Considerations
H₂ with Pd/C or Raney® Ni	Good	Alcohols (MeOH, EtOH)	Excellent for large scale, atom-economical. Requires pressure equipment. Catalyst handling is critical.[5]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Excellent	DCE, THF, MeCN	Highly selective, mild conditions. Stoichiometric waste. Preferred for lab-scale and sensitive substrates.[9]
Sodium Cyanoborohydride (NaBH₃CN)	Very Good	MeOH, EtOH	Effective and selective, but generates toxic cyanide waste.[9]
Sodium Borohydride (NaBH₄)	Poor	Alcohols (MeOH, EtOH)	Not recommended for one-pot synthesis due to significant ketone reduction.

Table 1: Comparison of Common Reducing Agents for Reductive Amination.

Problem 3: Difficult Product Isolation and Purification

Q: My product is a polar, water-soluble oil. I am having trouble with the aqueous workup and purification. What are the best practices?

A: Primary amines are basic and often polar, making extraction and purification challenging.

• Workup Strategy:

  • Solution 1: Basify Before Extraction. After the reaction is complete (and the catalyst is filtered, if applicable), the reaction mixture should be made strongly basic (pH > 12) with an aqueous base like NaOH or K₂CO₃. This deprotonates the ammonium salt form of the product, making the free amine less water-soluble and easier to extract into an organic solvent like dichloromethane (DCM), ethyl acetate, or MTBE.

  • Solution 2: Salting Out. Before extraction, saturate the aqueous layer with sodium chloride (brine). This increases the polarity of the aqueous phase, further decreasing the solubility of the organic amine and improving extraction efficiency.

• Purification Strategy:

  • Solution 1: Distillation. If the product is thermally stable, vacuum distillation is often the most effective and scalable method for purifying liquid amines.

  • Solution 2: Crystallization as a Salt. If distillation is not feasible, the amine can be purified by forming a crystalline salt. Bubble dry HCl gas through a solution of the crude amine in a solvent like isopropanol or ether, or add a solution of HCl in isopropanol. The resulting hydrochloride salt will often precipitate and can be isolated by filtration and recrystallized to high purity. The free base can be regenerated by treatment with a strong base.

Experimental Protocols

Protocol 1: Synthesis of 2-(2-Methoxyethoxy)cyclopentan-1-one (Lab Scale)

• Setup: To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous THF (200 mL) and diisopropylamine (1.2 eq). Cool the solution to -78 °C (dry ice/acetone bath).

• Base Addition: Slowly add n-butyllithium (1.1 eq) and stir for 30 minutes at -78 °C to generate lithium diisopropylamide (LDA).

• Enolate Formation: Add cyclopentanone (1.0 eq) dropwise, ensuring the internal temperature remains below -70 °C. Stir for 1 hour at -78 °C.

• Alkylation: Add a solution of 1-bromo-2-(2-methoxyethoxy)ethane (1.1 eq) in anhydrous THF dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl. Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil by vacuum distillation or column chromatography on silica gel to yield the title ketone.[11]

Protocol 2: Reductive Amination with NaBH(OAc)₃ (Lab Scale)

• Setup: To a round-bottom flask, add 2-(2-methoxyethoxy)cyclopentan-1-one (1.0 eq) and a 7N solution of ammonia in methanol (10-20 eq).

• Imine Formation: Add glacial acetic acid (2.0 eq) and stir the mixture at room temperature for 2-4 hours.

• Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (1.5 eq) portion-wise, keeping the temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC or GC-MS until the starting material is consumed.

• Workup: Carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃. Stir until gas evolution ceases. Extract the mixture with dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude amine by vacuum distillation.

Protocol 3: Catalytic Hydrogenation (Scale-Up)

• Setup: To a suitable high-pressure reactor (e.g., a Parr hydrogenator), add 2-(2-methoxyethoxy)cyclopentan-1-one (1.0 eq), methanol as the solvent, and a catalyst such as 5% Pd/C or Raney® Ni (5-10 wt% loading).

• Ammonia Addition: Add a saturated solution of ammonia in methanol (e.g., 7N solution, >10 eq).

• Hydrogenation: Seal the reactor. Purge the headspace several times with nitrogen, then with hydrogen. Pressurize the reactor with hydrogen (e.g., 50-500 psi, depending on equipment and optimization).

• Reaction: Heat the reaction to a set temperature (e.g., 40-80 °C) with vigorous stirring. The reaction is complete when hydrogen uptake ceases.[4]

• Workup: Cool the reactor to room temperature and carefully vent the hydrogen pressure. Purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® under a nitrogen blanket to remove the catalyst. Wash the filter cake with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent and wash with brine. Dry the organic layer, filter, and concentrate to yield the crude amine, which can be purified by vacuum distillation.

References

• Dominguez, B., et al. (2019). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Organic Process Research & Development, 23(6). Available at: [Link]

• Stoli Chem. (2019). Cascading imine formation and hydrogenation. Available at: [Link]

• Pérez Torres, P. (2021). Scale-up of catalytic hydrogenation in the pharmaceutical industry. Biblioteca IQS. Available at: [Link]

• Reddit User Discussion. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit r/chemistry. (Note: While not a peer-reviewed source, it reflects common practical challenges). Available at: [Link]

• ResearchGate. (2025). Reductive amination of cyclopentanone. ResearchGate. Available at: [Link]

• American Chemical Society. (2019). Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. ACS Publications. Available at: [Link]

• Google Patents. (n.d.). Synthesis of cyclopentenones. US7279605B2.

• Neuland Labs. (2022). 3 Key Elements of Successful Hydrogenation Scale-Up. Available at: [Link]

• MDPI. (2023). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. MDPI. Available at: [Link]

• MDPI. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. MDPI. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of primary amines. Available at: [Link]

• Wiley Online Library. (n.d.). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. ChemistrySelect. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentenone synthesis. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of 2-alkyl-cyclopentanones. EP0194591B1.

• AlQalam Journal of Medical and Applied Sciences. (2025). Synthesis of Cyclopentanone and Cyclohexanone Derivatives. Available at: [Link]

• Thieme. (n.d.). Product Class 2: Cyclobutanones and Their Precursors. Science of Synthesis. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.3.3: Synthesis of Amines. Available at: [Link]

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Reference Data & Comparative Studies

validation of analytical methods for chiral amine quantification

A Senior Scientist’s Guide to Validating Analytical Methods for Chiral Amine Quantification

The quantification of chiral amines is a critical and highly regulated process in modern drug development. It is estimated that nearly 40-45% of small molecule pharmaceuticals contain chiral amine scaffolds[1]. Because the enantiomers of a chiral drug often exhibit drastically different pharmacological and toxicological profiles (the active eutomer versus the potentially toxic distomer), rigorous enantiomeric separation and quantification are non-negotiable.

With the recent implementation of the ICH Q2(R2) guidelines (effective June 2024), the regulatory landscape has shifted[2]. The new framework emphasizes a lifecycle and Quality-by-Design (QbD) approach, deeply integrating with ICH Q14 (Analytical Procedure Development) to ensure that analytical methods are not just empirically functional, but mechanistically understood and robust[3],[4].

As a Senior Application Scientist, I have designed this guide to objectively compare the dominant analytical methodologies for chiral amine quantification and provide a self-validating, ICH Q2(R2)-compliant protocol for high-performance liquid chromatography (HPLC).

The Causality of Method Selection: A Methodological Landscape

The enantiomeric separation of chiral amines is notoriously challenging. Native primary amines are highly prone to deleterious secondary interactions with residual silanols on silica supports, which leads to severe peak tailing and compromised resolution[5]. To overcome this, analytical scientists must choose between direct separation methods (using chiral stationary phases or chiral selectors) and indirect methods (chiral derivatization).

High-Performance Liquid Chromatography (HPLC-CSP)

HPLC utilizing Chiral Stationary Phases (CSPs) remains the gold standard. Polysaccharide-based CSPs (e.g., amylose or cellulose phenylcarbamates) and cyclofructan-based columns are highly effective for chiral amines[6],[5]. The causality behind their success lies in the formation of transient, non-covalent diastereomeric complexes via hydrogen bonding,

interactions, and steric inclusion[6]. To mitigate silanol-induced peak tailing, basic mobile phase additives like diethylamine (DEA) or triethylamine (TEA) are employed to competitively mask the acidic silanol sites[5].

Gas Chromatography (GC-MS)

While GC offers exceptional theoretical plate counts and resolution, native chiral amines lack the volatility and thermal stability required for direct injection. Therefore, indirect resolution via Chiral Derivatizing Agents (CDAs)—such as Mosher’s acid chloride—is utilized to convert enantiomers into volatile, covalent diastereomers[7]. However, the derivatization step introduces variability and the risk of kinetic resolution or racemization during sample preparation.

Capillary Electrophoresis (CE)

CE has emerged as a powerful, high-efficiency alternative[8]. By adding chiral selectors (like cyclodextrins) directly to the background electrolyte, CE separates enantiomers based on differential electrophoretic mobilities of the transient diastereomeric complexes[8],[9]. While CE is highly cost-effective and requires minimal sample volume, it often lacks the preparative scalability and ruggedness of HPLC for routine quality control (QC) environments.

Comparative Performance Matrix

Analytical Technique	Primary Separation Mechanism	Limit of Quantitation (LOQ)*	Key Advantages	Causality of Limitations
HPLC (Polysaccharide CSP)	Non-covalent diastereomeric complexation (direct)		High ruggedness, preparative scalability, direct analysis.	High solvent consumption; basic additives required to suppress silanol ionization.
GC-MS (Chiral Derivatization)	Covalent diastereomer formation (indirect)		Superior sensitivity, high peak capacity, MS compatibility.	Derivatization kinetics can skew enantiomeric ratios; thermal degradation risks.
Capillary Electrophoresis (CE)	Differential electrophoretic mobility with chiral selectors		Rapid analysis, minimal chiral selector consumption.	Joule heating limits scalability; lower concentration sensitivity due to short path length.

*Typical LOQ expressed as a percentage of the distomer relative to the eutomer.

Strategic Workflow for ICH Q2(R2) Compliance

The revised ICH Q2(R2) guideline enables a modernized approach to validation, including the combined evaluation of accuracy and precision, and the consolidation of Detection Limit (DL) and Quantitation Limit (QL) into the concept of the "lower range limit"[10]. The workflow below illustrates the logical pathway for developing and validating a chiral method under this new paradigm.

Caption: Logical pathway for analytical method validation under ICH Q2(R2) guidelines.

Self-Validating Experimental Protocol: HPLC-CSP Quantification of a Chiral Amine

This protocol details the ICH Q2(R2)-compliant validation for the quantification of (S)-1-Cyclohexylethylamine (eutomer) and its (R)-enantiomer (distomer) impurity.

The Self-Validating Principle: This protocol incorporates mandatory System Suitability Testing (SST) criteria at every phase. If the SST fails, the system automatically invalidates the run, ensuring that only mechanistically sound data is reported.

Materials & Chromatographic Conditions

• Column: Amylose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica (e.g., Chiralpak AD-H, 250 x 4.6 mm).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v). Causality Note: The 0.1% DEA is critical. Without it, the primary amine will protonate and bind irreversibly to free silanols, destroying peak symmetry.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Target Concentration: 1.0 mg/mL of the API.

Phase 1: Specificity & System Suitability

Objective: Demonstrate unambiguous separation of the eutomer, distomer, and any matrix interferences[4],[11].

• Preparation: Prepare a Blank (diluent), a Distomer standard (0.01 mg/mL), a Eutomer standard (1.0 mg/mL), and a Racemate resolution solution (0.5 mg/mL of each enantiomer).

• Execution: Inject the sequence: Blank

  Racemate Distomer Eutomer.

• Self-Validating Acceptance Criteria (SST):

  • No interfering peaks in the Blank at the retention times of either enantiomer.

  • Resolution (

    ): Must be between the (R) and (S) peaks in the racemate injection. Causality: Baseline resolution is mathematically required to prevent integration overlap during trace distomer quantification.

  • Tailing Factor (

    ): Must be . If , the DEA modifier concentration in the mobile phase must be freshly reprepared to ensure silanol masking.

Phase 2: Response & Range (Linearity)

Objective: Prove that the analytical response is proportional to the concentration within the intended range[3],[4].

• Preparation: Prepare five concentration levels of the distomer ranging from the reporting limit (e.g., 0.05%) to 150% of the specification limit (e.g., 0.15%).

• Execution: Inject each level in triplicate. Plot the peak area against the theoretical concentration.

• Self-Validating Acceptance Criteria:

  • Correlation coefficient (

    ) .

  • The y-intercept must be

    of the response at the 100% specification level.

Phase 3: Combined Accuracy & Precision

Objective: ICH Q2(R2) allows for the combined evaluation of accuracy and precision to assess total analytical error[10].

• Preparation: Prepare spiked samples by adding known amounts of the distomer to the eutomer matrix at three levels: 80%, 100%, and 120% of the specification limit. Prepare three independent preparations per level (Total = 9 samples).

• Execution: Inject each preparation. Calculate the percentage recovery for Accuracy, and the Relative Standard Deviation (RSD) for Precision.

• Self-Validating Acceptance Criteria:

  • Accuracy (Recovery): Mean recovery at each level must fall between 90.0% and 110.0% (trace impurity standard).

  • Precision (Repeatability): The RSD of the 9 determinations must be

    . Causality: High RSD indicates inconsistent sample extraction or injection volume variability, necessitating an autosampler calibration check.

Phase 4: Lower Range Limit (DL / QL)

Objective: Establish the Detection Limit (DL) and Quantitation Limit (QL) based on the signal-to-noise (S/N) ratio[10].

• Preparation: Serially dilute the distomer standard until the peak is barely distinguishable from the baseline noise.

• Execution: Inject the diluted samples and calculate the S/N ratio using the chromatography data system (CDS) software.

• Self-Validating Acceptance Criteria:

  • DL: Concentration yielding an S/N ratio of

    .

  • QL: Concentration yielding an S/N ratio of

    . The QL must be validated by injecting 6 replicates at this concentration and achieving an RSD .

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. QbD Group.
• Validation of Analytical Procedures Q2(R2).
• ICH Q2(R2)
• Chiroptical Sensing of Amines With Isatins.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral St
• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. NIH PMC.
• VALIDATION OF ANALYTICAL PROCEDURES Training Module 2: Fundamental principles of ICH Q2(R2) Part A.

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Navigating the In Vivo Maze: A Comparative Guide to the Stability of Compounds Containing the 2-(2-methoxyethoxy)ethyl Group

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of drug discovery and development, the in vivo stability of a compound is a critical determinant of its therapeutic success. A molecule's journey through a biological system is fraught with metabolic challenges that can impact its efficacy, safety, and pharmacokinetic profile. The inclusion of various functional groups and linkers is a key strategy in medicinal chemistry to modulate these properties. Among these, the 2-(2-methoxyethoxy)ethyl (MEO) group, a short diethylene glycol motif, is frequently employed to enhance solubility and other physicochemical characteristics. This guide provides an in-depth, objective comparison of the in vivo stability of compounds containing the MEO group against other common structural alternatives, supported by experimental data and mechanistic insights.

The Decisive Role of In Vivo Stability

The metabolic fate of a drug candidate dictates its bioavailability, half-life, and potential for generating active or toxic metabolites.[1][2] Instability can lead to rapid clearance, diminishing the therapeutic window and necessitating higher or more frequent dosing. Conversely, excessive stability might result in drug accumulation and off-target effects.[3] Therefore, a comprehensive understanding of a compound's metabolic vulnerabilities is paramount during lead optimization.

The liver is the primary site of drug metabolism, where a host of enzymes, most notably the cytochrome P450 (CYP) superfamily, are responsible for the biotransformation of xenobiotics.[4] Plasma also contains enzymes, such as esterases and amidases, that can contribute to a compound's degradation.[3] Assessing stability in these biological matrices is crucial for predicting in vivo performance.

The 2-(2-methoxyethoxy)ethyl Group: A Profile of Stability and Metabolism

The 2-(2-methoxyethoxy)ethyl group is generally considered to possess a favorable stability profile, contributing to its widespread use. The ether linkages within this group are typically more resistant to enzymatic cleavage than more labile functionalities like esters.[3] However, it is not metabolically inert.

The primary metabolic pathways for glycol ethers involve:

• Oxidation by Alcohol Dehydrogenase: This pathway typically leads to the formation of the corresponding alkoxyacetic acids.[5] For the MEO group, this would result in (2-methoxyethoxy)acetic acid.

• O-dealkylation by Cytochrome P450 Enzymes: This process involves the cleavage of the ether bond.[6]

A study on the metabolism of bis(2-methoxyethyl) ether in rats identified (2-methoxyethoxy)acetic acid as the principal urinary metabolite, accounting for a significant portion of the administered dose.[7] This finding strongly suggests that oxidation is a major metabolic route for compounds containing the MEO moiety. A minor, yet important, metabolite identified was methoxyacetic acid, indicating that cleavage of the terminal ether bond can also occur.[7]

Comparative In Vivo Stability: MEO Group vs. Alternative Linkers

The choice of a linker or side chain can dramatically influence a molecule's pharmacokinetic properties. Here, we compare the stability of the MEO group with other commonly used linkers, drawing upon data from various studies.

Linker/Group	General In Vivo Stability Profile	Common Metabolic Pathways	Representative Half-Life (t½) / Clearance
2-(2-methoxyethoxy)ethyl (MEO) Group	Generally stable, but susceptible to oxidation and O-dealkylation.	Oxidation to (2-methoxyethoxy)acetic acid; O-dealkylation by CYPs.	Context-dependent. In oligonucleotides, it significantly enhances nuclease resistance.[8] For small molecules, metabolism can be moderate (e.g., Ivabradine, with an effective t½ of ~6 hours, is extensively metabolized by CYP3A4).[1][9]
Alkyl Chains	Can be susceptible to metabolism, particularly at the terminal or sub-terminal positions.[]	Hydroxylation by CYP enzymes.[]	Highly variable depending on length and substitution. Can be shorter than for more stable linkers.
Polyethylene Glycol (PEG) Linkers (longer chains)	Generally considered to have good in vivo stability, which increases with molecular weight.[11]	Ether peroxidation.[]	Can significantly prolong half-life. For example, the t½ of PEG increases from 18 minutes to 16.5 hours as the molecular weight increases from 6 kDa to 50 kDa.[12]
Rigid Linkers (e.g., piperazine, triazole)	Often designed for enhanced metabolic stability compared to flexible linkers.[13]	Generally more resistant to metabolism.	Can lead to improved pharmacokinetic profiles.[13]

Key Insights from the Comparison:

• Ether Stability: The ether bonds in the MEO group and longer PEG chains are generally more stable than simple alkyl chains towards certain metabolic pathways.[3]

• Metabolic Pathways Differ: The metabolic fate of MEO-containing compounds (oxidation and O-dealkylation) differs from that of alkyl chains (hydroxylation) and longer PEG chains (ether peroxidation).[7][]

• The Rise of Rigidity: In fields like PROTAC development, there is a clear trend towards replacing flexible linkers, such as PEG and alkyl chains, with more rigid structures to improve metabolic stability and overall in vivo performance.[13][14]

Experimental Protocols for Assessing In Vivo Stability

To experimentally validate the in vivo stability of a compound containing the MEO group, a series of well-established in vitro and in vivo assays are essential.

In Vitro Metabolic Stability: Liver Microsome Assay

This assay provides a rapid and cost-effective way to assess a compound's susceptibility to metabolism by the major drug-metabolizing enzymes found in the liver.[1]

Protocol Outline:

• Preparation:

  • Thaw pooled liver microsomes (from human or relevant animal species) on ice.

  • Prepare a reaction buffer (e.g., potassium phosphate buffer, pH 7.4).

  • Prepare a solution of the test compound and positive control compounds (with known metabolic fates).

  • Prepare an NADPH-regenerating system to ensure a sustained supply of the necessary cofactor for CYP enzyme activity.

• Incubation:

  • In a microcentrifuge tube or 96-well plate, combine the liver microsomes, reaction buffer, and test compound.

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.

• Analysis:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Interpretation:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • From the slope of the line, calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

In Vivo Pharmacokinetic Study

Animal pharmacokinetic studies provide the most direct measure of a compound's in vivo stability and overall disposition.[12]

Protocol Outline:

• Animal Model Selection:

  • Choose an appropriate animal species (e.g., mouse, rat) based on metabolic similarity to humans and the specific research question.

• Dosing and Sampling:

  • Administer the test compound to a cohort of animals via the intended clinical route (e.g., intravenous, oral).

  • At predetermined time points, collect blood samples. The number of animals per time point should be sufficient to provide statistically meaningful data.

• Sample Processing and Analysis:

  • Process the blood samples to obtain plasma.

  • Extract the drug from the plasma and analyze the concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Plot the plasma concentration of the drug versus time.

  • Use pharmacokinetic modeling software to calculate key parameters, including:

    • Half-life (t½): The time required for the plasma concentration to decrease by half.

    • Clearance (CL): The volume of plasma cleared of the drug per unit of time.

    • Volume of distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

    • Area under the curve (AUC): The integral of the concentration-time curve, which reflects the total drug exposure.

Visualizing Metabolic Pathways and Experimental Workflows

To further elucidate the concepts discussed, the following diagrams illustrate the metabolic fate of the MEO group and the experimental workflows for assessing in vivo stability.

Caption: Proposed metabolic pathways for compounds containing the 2-(2-methoxyethoxy)ethyl group.

Caption: A typical experimental workflow for determining the in vivo stability of a drug candidate.

Conclusion: A Balanced Approach to Stability by Design

The 2-(2-methoxyethoxy)ethyl group offers a favorable balance of properties, including enhanced solubility and generally good in vivo stability. While not metabolically inert, its primary metabolic pathways through oxidation are predictable. When compared to other common linkers, the MEO group's stability profile positions it as a valuable tool in the medicinal chemist's arsenal. However, the trend towards more rigid linkers in certain applications, such as PROTACs, highlights the continuous evolution of strategies to fine-tune in vivo stability.

Ultimately, the optimal choice of a functional group or linker is context-dependent and requires a thorough evaluation of its impact on the overall pharmacokinetic and pharmacodynamic properties of the molecule. The experimental protocols outlined in this guide provide a robust framework for generating the critical data needed to make informed decisions in the pursuit of safe and effective therapeutics.

References

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• PrescriberPoint. (2024). Ivabradine (ivabradine) - Dosing, PA Forms & Info (2026). [Link]

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• European Medicines Agency. (2022). Ivabradine Chemo Ibérica 5 mg filmomhulde tabletten. [Link]

• U.S. Food and Drug Administration. (2015). NDA 206143 Clinical Pharmacology and Biopharmaceutics Review(s). [Link]

• Pharmapproach. (2024). Pharmacology of Ivabradine ; Overview, Pharmacokinetics, Mechanism of action, Uses, Effects. [Link]

• Wood, M. (1995). Clinical pharmacokinetics of the newer neuromuscular blocking drugs. Clinical pharmacokinetics, 29(4), 233–252. [Link]

• Pharmapproach. (2025). Pharmacology of Rocuronium Bromide (Zemuron); Mechanism of action, pharmacokinetics, Effects, Uses. [Link]

• Sparr, H. J., Wierda, J. M., Proost, J. H., Mellinghoff, H., & Stäblein, A. (1997). Pharmacodynamics and pharmacokinetics of rocuronium in intensive care patients. British journal of anaesthesia, 78(3), 267–273. [Link]

• de Moraes, M. C., de Oliveira, E. A., dos Santos, A. C., & de Albuquerque, E. L. (2016). Pharmacokinetics and pharmacodynamics of rocuronium in young adult and elderly patients undergoing elective surgery. Journal of pharmacy and pharmacology, 68(11), 1365–1373. [Link]

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• 14. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

advantages of the 2-(2-methoxyethoxy)ethyl (MEM) protecting group over other ethers

In the landscape of multi-step organic synthesis, the strategic selection of protecting groups is a critical determinant of success. For chemists engaged in the synthesis of complex molecules, particularly in the realms of natural products and pharmaceuticals, the ability to mask and unmask hydroxyl groups with precision is paramount. Among the diverse arsenal of ether-based protecting groups, the 2-(2-methoxyethoxy)ethyl (MEM) ether has carved out a distinct niche. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth technical comparison of the MEM protecting group against its more conventional counterparts—methoxymethyl (MOM), tetrahydropyranyl (THP), and benzyl (Bn) ethers—supported by experimental data and protocols.

The MEM Ether: A Profile of Stability and Selective Lability

Introduced by E.J. Corey and coworkers in 1976, the 2-(2-methoxyethoxy)ethyl (MEM) group is an acetal-type protecting group for alcohols.[1] It is lauded for its robustness under a wide range of synthetic conditions where many other protecting groups falter. MEM-protected alcohols are stable to strong bases, organometallic reagents, and various oxidizing and reducing agents.[2] This stability profile makes it a reliable choice for lengthy synthetic sequences.

The defining characteristic of the MEM group, and a primary advantage, is its unique mode of deprotection. While it can be cleaved under acidic conditions, it exhibits a particular lability towards Lewis acids.[1] This is attributed to the presence of the second ether oxygen atom, which facilitates bidentate coordination with a Lewis acid, thereby activating the acetal for cleavage under milder conditions than those required for similar acetals like the MOM group.[1][3] This feature allows for a degree of orthogonality in deprotection strategies, a crucial aspect in the synthesis of polyfunctional molecules.[2]

Head-to-Head Comparison: MEM vs. Other Common Ether Protecting Groups

The choice of a protecting group is always context-dependent, hinging on the specific reaction conditions anticipated in the synthetic route. Here, we compare the MEM group with MOM, THP, and Bn ethers across key performance indicators.

Methoxymethyl (MOM) Ether

The MOM group is structurally the simplest acetal-type protecting group and a close relative of MEM.[1] Both are installed under similar basic conditions, typically using the corresponding chloride (MEM-Cl or MOM-Cl) and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[1][4]

The primary distinction lies in their deprotection. While both can be removed with Brønsted acids, MEM ethers are significantly more susceptible to cleavage by Lewis acids.[1][3] This allows for the selective removal of a MEM group in the presence of a MOM group. For instance, treatment with a Lewis acid like zinc bromide (ZnBr₂) can cleave a MEM ether while leaving a MOM ether intact.[3] Conversely, stronger acidic conditions are generally required to remove a MOM group.[5] It is important to note that MOM-Cl is a known carcinogen, which can be a significant consideration in process development.[6]

Tetrahydropyranyl (THP) Ether

The THP group is another common acetal protecting group, typically installed under acidic conditions using dihydropyran.[7] A notable drawback of the THP group is the introduction of a new stereocenter upon reaction with a chiral alcohol, which can lead to a mixture of diastereomers, complicating purification and characterization.[6] The MEM group, in contrast, does not introduce an additional stereocenter.

In terms of stability, both MEM and THP ethers are stable to basic and nucleophilic conditions.[7] However, their lability to acid differs. THP ethers are generally more acid-labile than MEM ethers, allowing for the selective deprotection of a THP group in the presence of a MEM group under carefully controlled acidic conditions.[1] For instance, milder acidic conditions such as pyridinium p-toluenesulfonate (PPTS) in ethanol are often sufficient to cleave THP ethers.[7]

Benzyl (Bn) Ether

The benzyl ether is a widely used protecting group known for its exceptional stability across a broad pH range and towards many reagents.[6] It is typically installed under basic conditions using benzyl bromide or chloride.[8]

The most significant difference between MEM and Bn ethers lies in their deprotection methods, which are orthogonal. Benzyl ethers are most commonly removed by catalytic hydrogenolysis (e.g., H₂, Pd/C), conditions under which MEM ethers are stable.[6] This orthogonality is a powerful tool in complex synthesis, allowing for the selective deprotection of either group without affecting the other. While benzyl ethers can be cleaved by strong Lewis acids, the conditions are generally harsher than those required for MEM ether cleavage.[9]

Quantitative Data at a Glance

The following tables summarize typical experimental conditions for the protection and deprotection of alcohols using MEM and other common ether protecting groups. It is important to note that a direct comparison on a single substrate under identical conditions is not always available in the literature; therefore, these data are compiled from representative examples.

Table 1: Protection of Primary Alcohols

Protecting Group	Reagents and Conditions	Solvent	Time (h)	Yield (%)	Reference
MEM	MEM-Cl (1.5 eq.), DIPEA (1.5 eq.), 25 °C	CH₂Cl₂	5	Generally High	[10]
MOM	MOM-Cl (3.0 eq.), DIPEA (4.0 eq.), NaI (0.5 eq.), 0 to 25 °C	CH₂Cl₂	16	~95%	[4]
THP	DHP, cat. TsOH	CH₂Cl₂	-	High	[7]
Bn	BnBr, NaH	DMF or THF	-	High	[6]

Table 2: Deprotection of Ethers

Protecting Group	Reagents and Conditions	Solvent	Time	Yield (%)	Reference
MEM	ZnBr₂	CH₂Cl₂	-	High	[3]
MEM	CeCl₃·7H₂O	CH₃CN, reflux	-	High	[2]
MOM	conc. HCl (cat.)	MeOH, reflux	-	High	[1]
THP	PPTS (cat.)	EtOH	-	High	[7]
Bn	H₂, 10% Pd/C	MeOH	-	High

Experimental Protocols

Protection of a Primary Alcohol with MEM-Cl

This protocol describes a general method for the protection of a primary alcohol using 2-methoxyethoxymethyl chloride (MEM-Cl).

Materials:

• Alcohol (1.0 eq.)

• 2-Methoxyethoxymethyl chloride (MEM-Cl) (1.5 eq.)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq.)

• Anhydrous dichloromethane (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the alcohol (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂) under an inert atmosphere (e.g., nitrogen).

• Add N,N-diisopropylethylamine (DIPEA) (1.5 eq.) to the solution at room temperature.

• Add 2-methoxyethoxymethyl chloride (MEM-Cl) (1.5 eq.) dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 5 hours or until completion as monitored by thin-layer chromatography (TLC).

• Quench the reaction by adding water.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure MEM-protected alcohol.[1]

Deprotection of a MEM-Protected Alcohol using a Lewis Acid

This protocol describes a general method for the cleavage of a MEM ether using a Lewis acid, such as cerium(III) chloride.[2]

Materials:

• MEM-protected alcohol (1.0 eq.)

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Acetonitrile (CH₃CN)

• Standard workup and purification reagents

Procedure:

• Dissolve the MEM-protected alcohol in acetonitrile.

• Add cerium(III) chloride heptahydrate to the solution.

• Heat the reaction mixture to reflux.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected alcohol.[2]

Visualizing the Chemistry: Mechanisms and Workflows

Mechanism of MEM protection of an alcohol.

Mechanism of Lewis acid-mediated MEM deprotection.

Decision workflow for selecting an ether protecting group.

Conclusion

The 2-(2-methoxyethoxy)ethyl (MEM) protecting group offers a compelling combination of stability and selective lability that distinguishes it from other common ether protecting groups. Its robustness to a wide array of reagents makes it a reliable choice for complex, multi-step syntheses. The key advantage of the MEM group lies in its facile cleavage under mild Lewis acidic conditions, a feature that provides a valuable handle for orthogonal deprotection strategies. While the choice of any protecting group is ultimately dictated by the specific demands of a synthetic route, the unique properties of the MEM ether make it an indispensable tool for the modern synthetic chemist.

References

• Total Synthesis. MEM Protecting Group: MEM Protection & Deprotection Mechanism. (2025, July 25). Available from: [Link]

• Master Organic Chemistry. Protecting Groups For Alcohols. (2015, June 17). Available from: [Link]

• Organic Chemistry Portal. Benzyl Ethers. Available from: [Link]

• Organic Chemistry Portal. Selective Cleavage of Benzyl Ethers. Available from: [Link]

• Total Synthesis. THP Protecting Group: THP Protection & Deprotection Mechanism. (2024, October 15). Available from: [Link]

• ResearchGate. A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers and Methoxyethoxymethyl Esters. Available from: [Link]

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. (2025). Available from: [Link]

• Wiley Online Library. (iii) NMR Data for Methoxymethyl Ethers bH. Available from: [Link]

• PMC. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. (2019, May 14). Available from: [Link]

• MDPI. Lewis Acids and Heteropoly Acids in the Synthesis of Organic Peroxides. (2022, April 13). Available from: [Link]

• YouTube. Alcohol Protection & deprotection (MOM, MEM, BOM , PMB, THP). (2020, October 6). Available from: [Link]

• CoLab. Selective deprotection of benzyl (Bn) ethers in the presence of para-methoxybenzyl (PMB) ethers. (2015, March 1).

• Nature. Tuning the Lewis Acidity of Metal-Organic Frameworks for Enhanced Catalysis. (2021, January 19). Available from: [Link]

• ResearchGate. Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. Available from: [Link]

Sources

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• 4. youtube.com [youtube.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

cross-validation of HPLC methods for chiral amine separation

Architecting Robustness: A Comparative Guide to the Cross-Validation of HPLC Methods for Chiral Amine Separation

Chiral amines are foundational to modern pharmacophores, serving as critical structural motifs in numerous active pharmaceutical ingredients (APIs). Because enantiomers can exhibit drastically different pharmacokinetic and pharmacodynamic profiles, determining enantiomeric excess (

) with absolute precision is a critical quality attribute.

High-Performance Liquid Chromatography (HPLC) remains the gold standard for chiral resolution. However, developing a method is only half the battle; transferring and cross-validating that method across different laboratories or instruments requires rigorous adherence to regulatory frameworks. This guide provides an authoritative, mechanistic comparison of chiral stationary phases (CSPs) and outlines a self-validating protocol for method cross-validation aligned with the latest [1].

The separation of primary, secondary, and tertiary chiral amines presents a unique thermodynamic challenge. Amines are highly basic and prone to deleterious secondary interactions with the weakly acidic residual silanol groups on the silica matrix of the column[2]. This interaction causes severe peak tailing, which destroys enantiomeric resolution (

).

Selecting the correct CSP and mobile phase environment is a matter of matching the chiral recognition mechanism to the analyte's structure.

Comparative Matrix of CSPs for Chiral Amines

CSP Class	Chiral Selector	Enantiorecognition Mechanism	Amine Suitability	Limitations & Causality
Polysaccharide	Derivatized Amylose / Cellulose (e.g., Chiralpak IE, Chiralcel OD-H)	Steric fit, hydrogen bonding, and interactions within the helical polymer groove[3].	Broadly applicable to secondary/tertiary amines.	Requires basic additives (e.g., DEA) to mask silanols. Less effective for highly polar, underivatized primary amines.
Cyclofructan	Derivatized Cyclofructan 6 (e.g., Larihc CF6-P)	Crown-ether-like cavity complexes the primary amine group via directional hydrogen bonding[4].	Exceptional for underivatized primary amines[2].	Enantioselectivity is destroyed if strong bases (like ) are used; requires specific acidic/basic buffer ratios[5].
Crown Ether	Chiral Crown Ethers (e.g., Chiralpak CR(+))	Host-guest complexation; the chiral cavity encapsulates the protonated group[2].	Highly specific to primary amino acids and amines.	Strictly requires strongly acidic aqueous mobile phases (e.g., perchloric acid), making it incompatible with LC-MS or preparative scaling[2].

Causality in Mobile Phase Design: The "Dynamic Buffer" Effect

When cross-validating methods on Polysaccharide or Cyclofructan columns in Polar Organic (PO) mode, analysts often observe peak distortion. Why? Because basic additives alone (like Triethylamine, TEA) can disrupt the hydrogen-bonding network required for chiral recognition.

To solve this, a synergistic "dynamic buffer" is employed—typically a mixture of 0.3% Trifluoroacetic acid (TFA) and 0.2% TEA[4]. The acid protonates the primary amine, ensuring it strongly interacts with the chiral cavity (e.g., the cyclofructan core), while the TEA competitively binds to the residual silanols on the silica support, effectively masking them and eliminating peak tailing[5].

Cross-Validation Strategy: The ICH Q2(R2) Framework

Cross-validation is the process of proving that an analytical procedure is statistically equivalent when transferred from an originating laboratory (Site A) to a receiving laboratory (Site B), or when comparing orthogonal techniques (e.g., HPLC vs. SFC). Under the modernized[6], the focus has shifted toward a lifecycle approach, emphasizing reportable ranges and multivariate robustness.

ICH Q2(R2) Aligned Cross-Validation Workflow for Chiral HPLC Methods.

Step-by-Step Experimental Protocol: A Self-Validating System

To ensure absolute scientific integrity during method transfer, the following protocol is designed as a self-validating system . It incorporates hard "gates"—if a specific physical parameter is not met, the system automatically halts, preventing the generation of compromised data.

Phase 1: System Suitability Testing (SST) – The Self-Validating Gate

• Causality: Chiral separations are hyper-sensitive to minor temperature fluctuations and mobile phase micro-environments. Before assessing validation parameters, the chromatographic system must prove its baseline capability.

• Action: Inject the racemic reference standard of the target amine (n=6) at 100% of the target concentration.

• Validation Gate: The sequence is programmed to abort if Resolution (

  ) falls below 1.5, or if the Tailing Factor ( ) exceeds 1.5. Passing this gate confirms silanol masking is active and the chiral cavity is structurally intact.

Phase 2: Specificity and Selectivity Determination

• Causality: We must prove the method can accurately quantify the undesired enantiomer in the presence of the desired API and potential degradation products[1].

• Action: Spike the desired enantiomer with 0.1% (w/w) of the undesired enantiomer.

• Validation Gate: The Limit of Quantitation (LOQ) for the undesired enantiomer must exhibit a Signal-to-Noise (S/N) ratio

  10, with baseline separation from the main peak.

Phase 3: Accuracy and Precision (Repeatability)

• Causality: Inter-instrument variations (e.g., differing extra-column volumes between Site A's and Site B's HPLC systems) can alter peak integration.

• Action: Prepare samples at 50%, 100%, and 150% of the specification limit. Inject in triplicate across two different days, using two different analysts.

• Validation Gate: The relative standard deviation (%RSD) for peak area and retention time must be

  2.0%. Recovery must fall between 98.0% and 102.0%.

Phase 4: Robustness Assessment

• Causality: To guarantee the method survives routine QC use, we deliberately perturb the system to simulate real-world wear and tear[7].

• Action: Alter the column temperature by

  , the flow rate by mL/min, and the TFA/TEA buffer ratio by .

• Validation Gate:

  must remain under all perturbed conditions.

Quantitative Data Presentation: Cross-Validation Results

The following table summarizes representative cross-validation data for a model primary chiral amine transferred from an R&D facility (Site A) to a Quality Control laboratory (Site B), utilizing a Cyclofructan (CF6-P) column in Polar Organic mode.

Validation Parameter	Acceptance Criteria	Site A (R&D Lab)	Site B (QC Lab)	Statistical Status
Retention Time ( )	5.0% variation	6.42 min	6.51 min	Pass ( 1.4%)
Resolution ( )	1.5	2.10	2.05	Pass
Tailing Factor ( )	1.5	1.12	1.15	Pass
Precision (%RSD)	2.0% (n=6)	0.85%	1.02%	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.8%	99.5%	Pass
Robustness ( at )	1.5	1.95	1.90	Pass

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns National Center for Biotechnology Information (PMC - NIH) URL:[Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC LCGC International URL:[Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea) URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. qbdgroup.com [qbdgroup.com]
• 7. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-Methoxyethoxy)cyclopentan-1-amine

This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring that safety and compliance are integrated into your laboratory workflow.

Chemical Profile and Inferred Hazards

2-(2-Methoxyethoxy)cyclopentan-1-amine is an organic molecule whose handling and disposal protocol must be informed by its constituent parts. A failure to recognize the potential hazards of each functional group can lead to dangerous chemical reactions, environmental contamination, or non-compliance with regulatory standards.

Property	Value / Inferred Characteristic	Source
Molecular Formula	C₈H₁₇NO	PubChem[1]
Molecular Weight	143.23 g/mol	PubChem[1]
Physical State	Likely a liquid at room temperature	Inferred from similar compounds
Primary Functional Groups	Primary Amine (-NH₂), Ether (-O-), Cycloalkane	N/A

Causality Behind Hazard Assessment:

• Amine Group: Primary amines are typically basic and can react exothermically or violently with acids and strong oxidizing agents. It is crucial to prevent the mixing of amine-containing waste with acidic or oxidative waste streams to avoid uncontrolled reactions[2].

• Ether Linkage: The methoxyethoxy group presents a significant, often underestimated, hazard. Ethers are known to form explosive peroxides upon prolonged exposure to air and light[3][4][5]. This potential for peroxide formation mandates careful tracking and timely disposal. Containers of this chemical should be dated upon receipt and again upon opening[5].

• Glycol Ether Moiety: Structurally similar compounds, such as 2-(2-methoxyethoxy)ethanol, are classified as combustible liquids and may pose reproductive health risks[6][7][8]. Given this, 2-(2-Methoxyethoxy)cyclopentan-1-amine should be handled as a potentially combustible substance with possible long-term health effects, warranting minimal exposure.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, adherence to proper PPE protocols is mandatory. The rationale is to create a barrier against potential splashes, skin contact, and inhalation of vapors.

PPE Item	Specification & Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or splash goggles. Goggles are required when a significant splash risk exists.
Hand Protection	Chemical-resistant nitrile gloves. Note that ethers can permeate nitrile gloves; therefore, work should be planned to last less than 15 minutes between glove changes, or double-gloving should be employed[3].
Body Protection	A flame-resistant lab coat should be worn over long pants and closed-toe shoes to protect against splashes and potential ignition[3].
Work Area	All handling and preparation for disposal must occur within a properly functioning certified laboratory chemical fume hood[9].

Step-by-Step Waste Management Protocol

The following protocol provides a self-validating system for the safe segregation, containerization, and disposal of 2-(2-Methoxyethoxy)cyclopentan-1-amine waste.

Part A: Waste Segregation and Containerization

This initial step is the most critical for preventing hazardous reactions within waste containers.

• Designate as Hazardous Waste: Treat all waste containing 2-(2-Methoxyethoxy)cyclopentan-1-amine, including contaminated labware and spill cleanup materials, as hazardous chemical waste[4][10].

• Segregate the Waste Stream: This chemical waste must be kept separate from other chemical waste streams. Specifically:

  • DO NOT mix with acidic waste.

  • DO NOT mix with oxidizing agents (e.g., peroxides, nitrates, permanganates)[2][11].

  • DO NOT dispose of this chemical down the drain or in regular trash[2][10][11]. This is to prevent environmental harm and potentially reactive mixtures in the drainage system[10].

• Select a Compatible Container:

  • Use a clean, designated hazardous waste container made of a compatible material (e.g., high-density polyethylene, HDPE).

  • Ensure the container has a tightly sealing screw-top cap to prevent the release of fumes and exposure to air, which could promote peroxide formation[2].

  • Place the primary waste container in secondary containment to mitigate spills[9].

• Label the Waste Container: Proper labeling is essential for safe handling by all personnel, including environmental health and safety (EHS) staff.

  • Attach a completed hazardous waste label as soon as the first drop of waste is added[9].

  • The label must include:

    • The full chemical name: "Waste 2-(2-Methoxyethoxy)cyclopentan-1-amine"

    • An accurate list of all components and their approximate percentages if it is a mixture.

    • The associated hazards (e.g., "Combustible," "Potential Peroxide Former," "Amine").

    • The accumulation start date.

Part B: Storage and Final Disposal

• Store in a Designated Area: Store the sealed and labeled waste container in a cool, dry, well-ventilated satellite accumulation area designated for flammable and combustible materials[2][9]. The storage location should be away from direct sunlight, heat sources, and incompatible substances[2][11].

• Manage Peroxide Formation Risk: If the waste will be stored for an extended period, it is prudent to mark the container with the date it was sealed. As a best practice derived from ether safety protocols, do not store for more than 6-12 months before requesting disposal[4][5].

• Arrange for Professional Disposal:

  • When the container is full or ready for disposal, do not allow it to evaporate in a fume hood[4].

  • Contact your institution’s Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup[2][11].

  • Maintain records of the waste disposal as required by your institution and local regulations[2].

• Empty Container Decontamination:

  • Empty containers that held 2-(2-Methoxyethoxy)cyclopentan-1-amine must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol)[4][9].

  • The rinsate from this process is also considered hazardous waste and must be collected and disposed of in the appropriate waste stream[4][9].

  • Once triple-rinsed, deface or remove the original label, and the container may be disposed of as regular glass or plastic waste, pending institutional policy[4][9].

Spill Management Procedures

Preparedness for accidental spills is a critical component of laboratory safety.

• Small Spill (<100 mL within a fume hood):

  • Ensure you have been trained and are wearing appropriate PPE.

  • Absorb the spill with an inert, dry material such as vermiculite, sand, or a chemical absorbent pad[9][12].

  • Place the absorbent material into a sealed, properly labeled hazardous waste container[9].

  • Clean the spill area according to your laboratory's standard procedures.

• Large Spill (>100 mL or any spill outside a fume hood):

  • Immediately evacuate the area and alert nearby personnel[5].

  • If there is any risk of fire, activate the nearest fire alarm[11].

  • Secure the area to prevent re-entry[5].

  • Call your institution's emergency number to contact EHS or the appropriate spill response team[5][9].

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-(2-Methoxyethoxy)cyclopentan-1-amine waste, ensuring a logical and compliant workflow.

Caption: Disposal Workflow for 2-(2-Methoxyethoxy)cyclopentan-1-amine.

References

• Amine Disposal For Businesses | Collect and Recycle. (2024, July 18). Collect and Recycle. [Link]

• 2-Methoxycyclopentan-1-amine | C6H13NO | CID 16795922 - PubChem. (n.d.). National Center for Biotechnology Information. [Link]

• Ethyl-Ether_2015-11-25.docx. (n.d.). Washington State University. [Link]

• Use of Ether - Environment, Health & Safety. (n.d.). University of California, Irvine. [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. [Link]

• Diethyl Ether - Standard Operating Procedure. (2012, December 14). University of California, Santa Barbara. [Link]

• CAS#:41121-04-4 | bis[2-[2-(2-methoxyethoxy)ethoxy]ethyl]amine. (n.d.). Chemsrc. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. [Link]

• Diethyl Ether. (n.d.). Purdue University. [Link]

• Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• Safety Data Sheet: 2-(2-methoxyethoxy)ethanol. (n.d.). Chemos GmbH & Co.KG. [Link]

• Safety Data Sheet: Cyclopentanol. (n.d.). Carl ROTH. [Link]

• Safety Data Sheet: 2-Methoxyethanol ≥99 %. (n.d.). Carl ROTH. [Link]

• Safety Data Sheet: Cyclopentane. (n.d.). Carl ROTH. [Link]

• Safety Data Sheet: Cyclopentane. (n.d.). Carl ROTH. [Link]

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